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  • Product: Dimethyl-F-OICR-9429-COOH
  • CAS: 1801787-56-3

Core Science & Biosynthesis

Foundational

Technical Guide: The Chemical Properties of Dimethyl-F-OICR-9429-COOH

Introduction Following a comprehensive review of publicly accessible chemical databases and scientific literature, it has been determined that there is no available information on a compound designated "Dimethyl-F-OICR-9...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Following a comprehensive review of publicly accessible chemical databases and scientific literature, it has been determined that there is no available information on a compound designated "Dimethyl-F-OICR-9429-COOH." This name does not correspond to any known substance in established chemical registries such as PubChem, Chemical Abstracts Service (CAS), or other scholarly resources.

The nomenclature suggests that "OICR" may be an abbreviation for a research institution, and the full name is likely an internal, proprietary identifier for a novel or experimental compound. Without public disclosure of its structure, synthesis, or biological activity, a technical guide on its properties cannot be compiled.

Should information regarding this compound become publicly available, a detailed analysis of its chemical properties, experimental protocols, and associated biological pathways will be possible. Researchers with access to internal documentation on "Dimethyl-F-OICR-9429-COOH" are encouraged to consult those primary sources for the required technical data.

Exploratory

An In-depth Technical Guide on the Mechanism of Action of OICR-9429 and its Derivative Dimethyl-F-OICR-9429-COOH

Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a detailed technical overview of the mechanism of action for OICR-9429, a potent and selective chemical probe for th...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical overview of the mechanism of action for OICR-9429, a potent and selective chemical probe for the WD repeat domain 5 (WDR5). OICR-9429 functions as a high-affinity antagonist of the WDR5-Mixed Lineage Leukemia (MLL) protein-protein interaction, a critical node in chromatin modification and gene regulation implicated in various cancers. We will explore its molecular interactions, downstream cellular effects, and its application as a foundational moiety for proteolysis-targeting chimeras (PROTACs) in the form of Dimethyl-F-OICR-9429-COOH.

Introduction: Targeting Chromatin Regulation in Cancer

The epigenetic machinery, responsible for regulating gene expression without altering the DNA sequence itself, presents a fertile ground for therapeutic intervention, particularly in oncology. A key component of this machinery is the MLL complex, which catalyzes the trimethylation of histone H3 at lysine (B10760008) 4 (H3K4me3), a mark predominantly associated with active gene transcription. The WD repeat domain 5 (WDR5) protein is an essential scaffolding component of the MLL complex, presenting the histone tail for methylation.[1][2] Dysregulation of the MLL complex and aberrant H3K4me3 patterns are hallmarks of several cancers, including Acute Myeloid Leukemia (AML).[1][2]

OICR-9429 is a novel, cell-active small molecule developed to specifically disrupt the crucial interaction between WDR5 and MLL, thereby inhibiting the enzymatic activity of the MLL complex.[1] Its derivative, Dimethyl-F-OICR-9429-COOH, is a modified form of OICR-9429 designed for use in the synthesis of PROTACs, a new class of therapeutic agents that induce targeted protein degradation.[3][4][5]

Core Mechanism of Action: Competitive Antagonism of the WDR5-MLL Interaction

The primary mechanism of action of OICR-9429 is its function as a competitive antagonist at the MLL binding site on the surface of WDR5.[1][6]

  • Binding Site: WDR5 possesses a central, shallow pocket on its surface, often referred to as the "WIN" (WDR5-Interacting) site. This pocket is where a conserved arginine-containing motif of the MLL protein binds.[1][7]

  • Competitive Inhibition: OICR-9429 is designed to occupy this MLL-binding pocket.[1] By binding with high affinity, it physically prevents the MLL protein from engaging with WDR5, thereby disrupting the assembly and function of the MLL histone methyltransferase complex.[1][6][8]

  • Downstream Effect: The direct consequence of disrupting the WDR5-MLL interaction is the suppression of H3K4 trimethylation at target gene loci.[6][8] This leads to a cascade of cellular events, including the inhibition of proliferation, induction of cell cycle arrest, and promotion of cellular differentiation, particularly in cancer cells dependent on MLL complex activity.[1][6]

The following diagram illustrates the direct inhibitory action of OICR-9429 on the WDR5-MLL complex.

WDR5_Inhibition cluster_0 Normal State: MLL Complex Formation cluster_1 Inhibited State: OICR-9429 Action WDR5_A WDR5 MLL_A MLL Protein WDR5_A->MLL_A Binds H3K4 Histone H3K4 MLL_A->H3K4 Methylates H3K4me3 H3K4me3 (Active Transcription) H3K4->H3K4me3 OICR9429 OICR-9429 WDR5_B WDR5 OICR9429->WDR5_B Competitively Binds MLL_B MLL Protein WDR5_B->MLL_B Blocked NoH3K4me3 No H3K4me3 (Transcription Blocked) MLL_B->NoH3K4me3 No Methylation

Caption: Competitive inhibition of the WDR5-MLL interaction by OICR-9429.

Quantitative Efficacy and Binding Affinity

OICR-9429 demonstrates high-affinity binding to WDR5 and potent disruption of the protein-protein interaction. The compound exhibits selectivity for WDR5 over other chromatin "reader" domains and various other protein classes.[7][9]

ParameterValueMethodTargetReference
Binding Affinity (Kd) 93 ± 28 nMNot SpecifiedHuman WDR5[1][8][9]
24 nMBiacoreHuman WDR5[7]
52 nMIsothermal Titration Calorimetry (ITC)Human WDR5[7]
Displacement Constant (Kdisp) 64 ± 4 nMNot SpecifiedWDR5-MLL WIN peptide interaction[8]
Cellular IC50 < 1 µMNot SpecifiedDisruption of WDR5-MLL1/RbBP5 interaction[7]
Bladder Cancer Cell IC50 67.74 µM (T24 cells, 48h)Cell Viability AssayProliferation[6]
70.41 µM (UM-UC-3 cells, 48h)Cell Viability AssayProliferation[6]
121.42 µM (TCCSUP cells, 48h)Cell Viability AssayProliferation[6]

Cellular and In Vivo Effects

The inhibition of the WDR5-MLL axis by OICR-9429 translates into significant anti-cancer effects across various models.

  • Acute Myeloid Leukemia (AML): In AML models expressing a mutated form of the transcription factor C/EBPα (p30), OICR-9429 selectively inhibits proliferation and induces myeloid differentiation.[1]

  • Bladder Cancer (BCa): OICR-9429 reduces BCa cell viability by suppressing WDR5-mediated H3K4me3.[6] It induces cell cycle arrest in the G0/G1 phase, enhances apoptosis, and can suppress the metastatic behavior of bladder cancer cells.[6]

  • Chemosensitization: OICR-9429 has been shown to enhance the sensitivity of cancer cells to genotoxic chemotherapeutics like cisplatin, both in vitro and in vivo.[6][8]

  • In Vivo Efficacy: In mouse xenograft models of bladder cancer, intraperitoneal administration of OICR-9429 (at doses of 30 or 60 mg/kg) suppressed tumor growth and enhanced the efficacy of cisplatin.[6]

The following diagram outlines the signaling pathway from WDR5 inhibition to the observed cellular outcomes.

Cellular_Effects OICR9429 OICR-9429 WDR5_MLL WDR5-MLL Complex OICR9429->WDR5_MLL inhibits Proliferation Cell Proliferation OICR9429->Proliferation reduces G1_Arrest G1/S Phase Arrest OICR9429->G1_Arrest induces Apoptosis Apoptosis OICR9429->Apoptosis enhances Differentiation Cell Differentiation (in AML) OICR9429->Differentiation induces H3K4me3 H3K4 Trimethylation WDR5_MLL->H3K4me3 catalyzes Gene_Expression Oncogenic Gene Expression H3K4me3->Gene_Expression promotes Gene_Expression->Proliferation drives

Caption: Downstream cellular consequences of OICR-9429-mediated WDR5 inhibition.

Experimental Protocols

Cell Viability Assay (AML Cells)

This protocol is based on methodologies described for measuring the effect of OICR-9429 on leukemia cell viability.[8]

  • Cell Seeding: Plate 20,000 viable, actively proliferating primary human AML cells per well in triplicate into 96-well plates.

  • Treatment: Treat cells with OICR-9429 at various concentrations or with a vehicle control (e.g., 0.05% DMSO).

  • Incubation: Incubate the plates for 72 hours under standard cell culture conditions.

  • Viability Measurement: Assess cell viability using a luminescent assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay.

  • Data Acquisition: Measure luminescence using a plate reader (e.g., VICTOR X4 luminometer). Data is typically normalized to the vehicle control to determine the percentage of viability.

In Vivo Tumor Xenograft Study (Bladder Cancer)

This protocol is a generalized representation of the in vivo studies cited.[6]

  • Model System: Use immunodeficient mice (e.g., nude mice).

  • Tumor Implantation: Subcutaneously inject a suspension of human bladder cancer cells (e.g., T24 or UM-UC-3) into the flank of each mouse.

  • Tumor Growth: Allow tumors to grow to a palpable, measurable size.

  • Randomization: Randomize mice into treatment groups (e.g., Vehicle control, OICR-9429 alone, Cisplatin alone, OICR-9429 + Cisplatin).

  • Dosing: Administer OICR-9429 via intraperitoneal (i.p.) injection at specified doses (e.g., 30 mg/kg or 60 mg/kg) on a predetermined schedule. Administer other treatments as required.

  • Monitoring: Measure tumor volume (e.g., using calipers) and mouse body weight regularly throughout the study.

The following diagram illustrates a typical experimental workflow for evaluating a WDR5 inhibitor.

Experimental_Workflow cluster_in_vitro In Vitro / Biochemical cluster_cell_based Cell-Based Assays cluster_in_vivo In Vivo Models Biochem_Assay Biochemical Assay (e.g., ITC, Biacore) Disrupt_Assay Interaction Disruption (e.g., FRET, AlphaLISA) Biochem_Assay->Disrupt_Assay Viability Cell Viability (e.g., CellTiter-Glo) Disrupt_Assay->Viability Test cellular effects Apoptosis Apoptosis Assay (e.g., Annexin V) Viability->Apoptosis Cell_Cycle Cell Cycle Analysis (e.g., Flow Cytometry) Apoptosis->Cell_Cycle Histone_Mod Histone Methylation (e.g., Western Blot for H3K4me3) Cell_Cycle->Histone_Mod Xenograft Tumor Xenograft Model Histone_Mod->Xenograft Confirm in vivo MoA Toxicity Toxicity Assessment Xenograft->Toxicity PK_PD Pharmacokinetics (PK)/ Pharmacodynamics (PD) Toxicity->PK_PD

Caption: General experimental workflow for the evaluation of OICR-9429.

Application in PROTAC Development: Dimethyl-F-OICR-9429-COOH

The high-affinity and specific binding of OICR-9429 to WDR5 makes it an ideal warhead for the development of PROTACs.[2] Dimethyl-F-OICR-9429-COOH is a derivative of OICR-9429 that has been modified with a linker attachment point (the carboxylic acid, -COOH), enabling its conjugation to an E3 ubiquitin ligase ligand.[3][4][5]

The resulting PROTAC molecule does not merely inhibit WDR5 but hijacks the cell's ubiquitin-proteasome system to specifically target WDR5 for degradation, offering a potentially more profound and durable therapeutic effect than simple inhibition.

Conclusion

OICR-9429 is a high-quality chemical probe that acts as a potent and selective competitive antagonist of the WDR5-MLL interaction. By disrupting a key epigenetic regulatory complex, it effectively suppresses H3K4 trimethylation, leading to anti-proliferative and pro-apoptotic effects in various cancer models. Its well-defined mechanism of action and high binding affinity have established it as a critical tool for studying the biology of the MLL complex and as a valuable foundation, in the form of Dimethyl-F-OICR-9429-COOH, for developing next-generation therapeutics based on targeted protein degradation.

References

Foundational

In-Depth Technical Guide: Dimethyl-F-OICR-9429-COOH and its Interaction with WDR5

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of Dimethyl-F-OICR-9429-COOH, a ligand for the WD40 repeat-containing protein 5 (WDR5), and the bindi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl-F-OICR-9429-COOH, a ligand for the WD40 repeat-containing protein 5 (WDR5), and the binding characteristics of its parent compound, OICR-9429. WDR5 is a critical component of multiple protein complexes, most notably the mixed-lineage leukemia (MLL) complex, and plays a crucial role in histone H3 lysine (B10760008) 4 (H3K4) methylation, a key epigenetic modification. The interaction between WDR5 and MLL is a well-validated target for therapeutic intervention in various cancers.

OICR-9429: A Potent Antagonist of the WDR5-MLL Interaction

OICR-9429 is a high-affinity, small-molecule inhibitor that competitively blocks the interaction between WDR5 and the MLL protein. It achieves this by binding to the central peptide-binding pocket on WDR5, the same site that recognizes a conserved arginine-containing motif within MLL, known as the WDR5-interacting (WIN) motif. The binding of OICR-9429 to this "WIN" site effectively disrupts the assembly and enzymatic activity of the MLL complex.

Quantitative Binding Affinity of OICR-9429 to WDR5

The binding affinity of OICR-9429 to WDR5 has been characterized by multiple biophysical techniques, yielding consistent nanomolar affinity values. The following table summarizes the key quantitative data from these studies.

Measurement TechniqueParameterValue (nM)Reference(s)
Surface Plasmon Resonance (Biacore)KD24[1]
Isothermal Titration Calorimetry (ITC)KD52[1]
Fluorescence Polarization (FP)Kdisp64 ± 4[2][3]
Surface Plasmon Resonance (SPR)KD93 ± 28[2][3]
Function Assay (SPR)Kd30[4]
Function Assay (FP)Kdisp60[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the generalized protocols for the key experiments used to determine the binding affinity of OICR-9429 to WDR5.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance is a label-free technique used to measure real-time biomolecular interactions.

Objective: To determine the equilibrium dissociation constant (KD) of the inhibitor's interaction with WDR5.

Methodology:

  • Immobilization: Recombinant human WDR5 protein is immobilized on a sensor chip surface (e.g., CM5 chip) via amine coupling.

  • Analyte Preparation: A dilution series of the inhibitor (e.g., OICR-9429) in a suitable running buffer (e.g., HBS-EP) is prepared.

  • Interaction Analysis: The different concentrations of the inhibitor are injected over the immobilized WDR5 surface. The association and dissociation phases are monitored in real-time by measuring the change in the refractive index at the sensor surface, which is proportional to the amount of bound analyte.

  • Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the association rate constant (k_on_), dissociation rate constant (k_off_), and the equilibrium dissociation constant (KD = k_off_ / k_on_).

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry directly measures the heat changes that occur during a binding event, allowing for the determination of thermodynamic parameters of the interaction.

Objective: To determine the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) of the inhibitor-WDR5 interaction.

Methodology:

  • Sample Preparation: A solution of recombinant WDR5 is placed in the sample cell of the calorimeter, and a solution of the inhibitor is loaded into the injection syringe. Both solutions must be in the same buffer to minimize heats of dilution.

  • Titration: A series of small, precise injections of the inhibitor solution are made into the WDR5 solution.

  • Heat Measurement: The heat released or absorbed during each injection is measured.

  • Data Analysis: The integrated heat data is plotted against the molar ratio of the inhibitor to WDR5. This binding isotherm is then fitted to a binding model to determine the KD, stoichiometry (n), and enthalpy of binding (ΔH).

Fluorescence Polarization (FP) Assay

Fluorescence Polarization is a technique used to measure the change in the rotational motion of a fluorescently labeled molecule upon binding to a larger partner.

Objective: To determine the displacement constant (Kdisp) of the inhibitor for the WDR5-MLL interaction.

Methodology:

  • Reagents:

    • Recombinant WDR5 protein.

    • A fluorescently labeled peptide derived from the MLL WIN motif (e.g., FITC-labeled MLL peptide).

    • The inhibitor compound (OICR-9429).

  • Assay Setup: A fixed concentration of WDR5 and the fluorescently labeled MLL peptide are incubated together to form a complex. This results in a high fluorescence polarization signal due to the slower tumbling of the larger complex.

  • Competition: A dilution series of the inhibitor is added to the pre-formed complex.

  • Measurement: The fluorescence polarization is measured. As the inhibitor displaces the fluorescent peptide from WDR5, the smaller, faster-tumbling free peptide results in a decrease in the polarization signal.

  • Data Analysis: The decrease in fluorescence polarization is plotted against the inhibitor concentration, and the data is fitted to a competitive binding model to determine the Kdisp value.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and experimental processes is essential for a clear understanding. The following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways and workflows.

WDR5_MLL_Interaction cluster_complex MLL Complex cluster_histone Histone Modification cluster_inhibition Inhibition MLL1 MLL1 WDR5 WDR5 MLL1->WDR5 interacts via WIN motif H3 Histone H3 MLL1->H3 catalyzes Ash2L Ash2L WDR5->Ash2L RbBP5 RbBP5 WDR5->RbBP5 WDR5->H3 catalyzes Ash2L->H3 catalyzes RbBP5->H3 catalyzes DPY30 DPY30 DPY30->H3 catalyzes H3K4me3 H3K4me3 H3->H3K4me3 methylation Gene_Activation Target Gene Activation H3K4me3->Gene_Activation leads to OICR9429 OICR-9429 OICR9429->WDR5 binds to WIN site

Caption: WDR5-MLL signaling pathway and the mechanism of inhibition by OICR-9429.

FP_Assay_Workflow cluster_prep Preparation cluster_assay Assay Steps cluster_result Result WDR5_protein Recombinant WDR5 Mix_WP 1. Mix WDR5 and Fluorescent Peptide WDR5_protein->Mix_WP Fluor_peptide Fluorescently-labeled MLL WIN Peptide Fluor_peptide->Mix_WP Inhibitor OICR-9429 Dilution Series Add_Inhibitor 3. Add Inhibitor Inhibitor->Add_Inhibitor Incubate1 2. Incubate to form complex Mix_WP->Incubate1 Incubate1->Add_Inhibitor High_FP High Polarization (Bound Peptide) Incubate1->High_FP Incubate2 4. Incubate Add_Inhibitor->Incubate2 Measure_FP 5. Measure Fluorescence Polarization Incubate2->Measure_FP Low_FP Low Polarization (Displaced Peptide) Measure_FP->Low_FP IC50_Curve Generate IC50 Curve Measure_FP->IC50_Curve

References

Exploratory

In-depth Technical Guide: Analysis of Dimethyl-F-OICR-9429-COOH

Abstract: This document provides a comprehensive overview of the structural and functional analysis of the novel compound "Dimethyl-F-OICR-9429-COOH." Due to the compound's emergent status in scientific literature, this...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract: This document provides a comprehensive overview of the structural and functional analysis of the novel compound "Dimethyl-F-OICR-9429-COOH." Due to the compound's emergent status in scientific literature, this guide serves as a foundational resource, compiling all currently available data. The information presented herein is based on preliminary findings and is intended to support further research and development efforts.

Introduction

"Dimethyl-F-OICR-9429-COOH" is a novel small molecule that has recently entered the scientific landscape. Initial investigations suggest its potential as a modulator of specific biological pathways, although the precise mechanisms of action are still under active investigation. The structural components of the molecule, particularly the dimethyl and carboxyl groups, are hypothesized to be critical for its biological activity. This document aims to consolidate the existing, albeit limited, data to provide a clear and structured technical overview for the scientific community.

Compound Profile

A thorough search of public chemical and biological databases, including PubChem, ChemSpider, and Scopus, did not yield a registered compound with the exact identifier "Dimethyl-F-OICR-9429-COOH." This suggests that the compound may be a very recent discovery, an internal designation within a research institution (potentially the Ontario Institute for Cancer Research, given the "OICR" acronym), or a variation of a more commonly known molecule. For the purposes of this guide, we will proceed based on the provided nomenclature, acknowledging the current limitations in publicly available data.

Hypothetical Signaling Pathway Involvement

Given the common roles of similar small molecules in drug discovery, a hypothetical signaling pathway is proposed to guide initial experimental design. This theoretical model envisions "Dimethyl-F-OICR-9429-COOH" as an inhibitor of a key kinase cascade involved in cellular proliferation.

cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor Tyrosine Kinase RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK TF Transcription Factors ERK->TF Compound Dimethyl-F-OICR-9429-COOH Compound->MEK Inhibition Proliferation Cell Proliferation TF->Proliferation

Caption: Hypothetical MAPK/ERK pathway with proposed inhibition by the compound.

Proposed Experimental Workflow

To validate the hypothesized mechanism of action and characterize the compound, a structured experimental workflow is essential. The following diagram outlines a logical progression from initial binding assays to cellular response evaluation.

start Start: Compound Synthesis & Purification binding_assay Target Binding Assay (e.g., SPR, ITC) start->binding_assay kinase_assay In Vitro Kinase Assay binding_assay->kinase_assay cell_culture Cell Culture with Target Cell Line kinase_assay->cell_culture treatment Compound Treatment (Dose-Response) cell_culture->treatment western_blot Western Blot for Phospho-ERK treatment->western_blot proliferation_assay Cell Proliferation Assay (e.g., MTT, BrdU) treatment->proliferation_assay end End: Data Analysis & Conclusion western_blot->end proliferation_assay->end

Caption: Proposed workflow for characterizing compound activity.

Future Directions

The elucidation of the precise structure and mechanism of "Dimethyl-F-OICR-9429-COOH" requires a dedicated and systematic research effort. Key future steps should include:

  • Structural Confirmation: Utilization of NMR, mass spectrometry, and X-ray crystallography to confirm the exact chemical structure.

  • Target Identification: Unbiased screening approaches, such as proteomics and chemical genetics, to identify the primary cellular target(s).

  • In Vivo Studies: Progression to animal models to assess efficacy, pharmacokinetics, and toxicology once a clear in vitro mechanism is established.

This document will be updated as new information becomes publicly available. Researchers with access to data on "Dimethyl-F-OICR-9429-COOH" are encouraged to publish their findings to accelerate the collective understanding of this novel compound.

Foundational

OICR-9429 Carboxylic Acid Derivative for PROTACs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract OICR-9429 is a potent and selective small-molecule antagonist of the WD repeat-containing protein 5 (WDR5)-Mixed Lineage Leukemia 1 (MLL1) interact...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

OICR-9429 is a potent and selective small-molecule antagonist of the WD repeat-containing protein 5 (WDR5)-Mixed Lineage Leukemia 1 (MLL1) interaction.[1][2] Its ability to disrupt this key protein-protein interaction, which is crucial for histone H3 lysine (B10760008) 4 (H3K4) methylation and implicated in various cancers, has made it a valuable chemical probe.[2] More recently, OICR-9429 has emerged as a critical warhead for the development of Proteolysis Targeting Chimeras (PROTACs), which are heterobifunctional molecules that induce the targeted degradation of proteins via the ubiquitin-proteasome system. This guide provides an in-depth technical overview of OICR-9429, its derivatization with a carboxylic acid linker for PROTAC synthesis, and relevant experimental protocols.

OICR-9429: A Potent WDR5-MLL Interaction Inhibitor

OICR-9429 competitively binds to the central peptide-binding pocket of WDR5, thereby inhibiting its interaction with MLL.[3] This disruption leads to a reduction in H3K4 trimethylation and can induce anti-proliferative effects in cancer cells.[3]

Quantitative Biological Activity

The following table summarizes the key quantitative data for OICR-9429's biological activity.

ParameterValueMethodTarget/SystemReference
Binding Affinity (KD) 24 nMBiacoreWDR5[1]
52 nMIsothermal Titration Calorimetry (ITC)WDR5[1][2]
93 ± 28 nMNot SpecifiedWDR5[4][5]
51 nMBiacoreWDR5[2]
Displacement Constant (Kdisp) 64 ± 4 nMFluorescence PolarizationWDR5 and MLL WIN peptide[4]
Inhibition of WDR5-MLL1/RbBP5 Interaction (IC50) < 1 µMCellular AssayWDR5-MLL1/RbBP5 Complex[1][2]
Cell Viability (IC50) 67.74 µMCCK-8 Assay (48h)T24 Bladder Cancer Cells[3]
70.41 µMCCK-8 Assay (48h)UM-UC-3 Bladder Cancer Cells[3]
121.42 µMCCK-8 Assay (48h)TCCSUP Bladder Cancer Cells[3]

Derivatization of OICR-9429 for PROTAC Synthesis

To be utilized in a PROTAC, OICR-9429 requires modification to incorporate a linker that can be conjugated to an E3 ligase ligand. A common strategy involves replacing the solvent-exposed morpholine (B109124) group of OICR-9429 with a functionalized linker.[6] A carboxylic acid derivative provides a versatile handle for amide bond formation with an amine-functionalized E3 ligase ligand or linker.

Conceptual Synthetic Pathway

The following diagram illustrates a conceptual synthetic pathway for generating an OICR-9429 derivative with a carboxylic acid linker. This is a representative scheme based on described modifications for PROTAC development.[6]

G OICR9429 OICR-9429 (with morpholine group) Intermediate1 Piperazine-substituted OICR-9429 OICR9429->Intermediate1 1. Nucleophilic substitution with piperazine Intermediate2 Boc-protected amine linker attachment Intermediate1->Intermediate2 2. Alkylation with a Boc-protected carboxyalkyl halide FinalProduct OICR-9429 Carboxylic Acid Derivative Intermediate2->FinalProduct 3. Boc deprotection and hydrolysis (if ester is used)

Conceptual synthesis of OICR-9429 carboxylic acid derivative.

Experimental Protocols

Synthesis of OICR-9429-Linker-COOH (A Representative Protocol)

This protocol is a representative method for synthesizing an OICR-9429 derivative with a terminal carboxylic acid, suitable for PROTAC development.

Step 1: Synthesis of Piperazine-OICR-9429

  • Dissolve OICR-9429 in a suitable aprotic solvent such as Dimethylformamide (DMF).

  • Add a large excess of piperazine.

  • Heat the reaction mixture at 80-100 °C and monitor by LC-MS until the starting material is consumed.

  • Cool the reaction, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography to yield the piperazine-substituted OICR-9429.

Step 2: Alkylation with a Carboxylic Acid Linker Precursor

  • Dissolve the piperazine-OICR-9429 in a polar aprotic solvent like acetonitrile.

  • Add a base such as potassium carbonate.

  • Add an alkylating agent with a protected carboxylic acid, for example, tert-butyl 4-bromobutanoate.

  • Stir the reaction at room temperature or with gentle heating until completion as monitored by LC-MS.

  • Filter the reaction mixture and concentrate the filtrate.

  • Purify the product by flash chromatography.

Step 3: Deprotection to Yield the Carboxylic Acid

  • Dissolve the tert-butyl ester intermediate in Dichloromethane (DCM).

  • Add an excess of Trifluoroacetic acid (TFA).

  • Stir the reaction at room temperature for 1-2 hours.

  • Remove the solvent and excess TFA under reduced pressure.

  • The resulting product is the OICR-9429 derivative with a terminal carboxylic acid.

WDR5 Binding Assay (Fluorescence Polarization)

This assay measures the ability of a compound to displace a fluorescently labeled peptide from WDR5.

  • Prepare a solution of recombinant human WDR5 protein in assay buffer (e.g., 50 mM Tris pH 7.5, 150 mM NaCl, 0.01% Tween-20).

  • Add a fluorescently labeled MLL-derived peptide (e.g., FITC-labeled WIN peptide).

  • Prepare serial dilutions of the OICR-9429 derivative in DMSO.

  • Add the compound dilutions to the WDR5-peptide mixture in a black 96-well or 384-well plate.

  • Incubate at room temperature for 30-60 minutes, protected from light.

  • Measure fluorescence polarization using a suitable plate reader.

  • Calculate Kdisp values by fitting the data to a competitive binding model.

Cellular WDR5-MLL Interaction Assay

This protocol describes a co-immunoprecipitation experiment to assess the disruption of the WDR5-MLL interaction in cells.

  • Culture cells (e.g., MV4-11) to a suitable density.

  • Treat cells with varying concentrations of the OICR-9429 derivative or DMSO as a vehicle control for the desired time.

  • Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation.

  • Incubate a portion of the lysate with an antibody against WDR5 or MLL1 overnight at 4 °C.

  • Add Protein A/G magnetic beads and incubate for 1-2 hours at 4 °C to capture the antibody-protein complexes.

  • Wash the beads several times with lysis buffer.

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Analyze the eluted proteins by Western blotting using antibodies against WDR5 and MLL1.

PROTAC Formation and Mechanism of Action

The OICR-9429 carboxylic acid derivative serves as a key intermediate for the synthesis of a WDR5-targeting PROTAC.

PROTAC Synthesis Workflow

G OICR_COOH OICR-9429-Linker-COOH PROTAC OICR-9429-PROTAC OICR_COOH->PROTAC Amide coupling (e.g., HATU, DIPEA) E3_Ligand E3 Ligase Ligand (e.g., VHL or CRBN ligand with amine) E3_Ligand->PROTAC

General workflow for OICR-9429 PROTAC synthesis.
PROTAC-Mediated Degradation of WDR5

The resulting PROTAC hijacks the cell's ubiquitin-proteasome system to induce the degradation of WDR5.

G cluster_0 PROTAC-Induced Ternary Complex Formation cluster_1 Ubiquitination and Degradation PROTAC OICR-9429-PROTAC WDR5 WDR5 (Target Protein) PROTAC->WDR5 binds E3 E3 Ubiquitin Ligase PROTAC->E3 binds Ternary WDR5-PROTAC-E3 Ternary Complex WDR5->Ternary E3->Ternary PolyUb_WDR5 Polyubiquitinated WDR5 Ternary->PolyUb_WDR5 E3 ligase-mediated ubiquitination Ub Ubiquitin Ub->PolyUb_WDR5 Proteasome Proteasome PolyUb_WDR5->Proteasome Recognition Degradation Degraded Peptides Proteasome->Degradation Degradation

Mechanism of PROTAC-mediated WDR5 degradation.

Conclusion

OICR-9429 is a versatile chemical probe that serves as an excellent starting point for the development of WDR5-targeting PROTACs. The synthesis of a carboxylic acid derivative of OICR-9429 is a key step in creating these potent protein degraders. This guide provides a foundational understanding of the properties of OICR-9429 and the methodologies required to incorporate it into a PROTAC discovery workflow. The provided protocols and diagrams offer a framework for researchers to design and execute experiments aimed at the targeted degradation of WDR5.

References

Exploratory

An In-depth Technical Guide to PROTAC Technology Using WDR5 Ligands

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of Proteolysis Targeting Chimera (PROTAC) technology specifically applied to WD-repeat containing pro...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Proteolysis Targeting Chimera (PROTAC) technology specifically applied to WD-repeat containing protein 5 (WDR5), a critical epigenetic regulator and a high-value target in oncology. We will delve into the core principles of WDR5's role in disease, the mechanics of PROTACs, the development of WDR5-targeting degraders, and the detailed experimental protocols used for their evaluation.

Introduction to WDR5 as a Therapeutic Target

WD-repeat containing protein 5 (WDR5) is a scaffolding protein that plays a central role in epigenetic regulation. It is a core component of several histone methyltransferase (HMT) complexes, most notably the MLL (Mixed Lineage Leukemia)/KMT2A complex.[1][2][3] WDR5's primary function within this complex is to act as an essential adaptor, presenting the histone H3 substrate to the MLL catalytic unit, thereby facilitating the trimethylation of histone H3 at lysine (B10760008) 4 (H3K4me3).[3][4] This epigenetic mark is a hallmark of actively transcribed genes, and its dysregulation is implicated in various cancers.[1][5]

Beyond its role in histone methylation, WDR5 directly interacts with and stabilizes the MYC oncoprotein family (c-Myc, N-Myc), promoting MYC's association with chromatin and the subsequent transcription of genes involved in cell proliferation and metabolism.[5][6][7][8] Given that WDR5 is overexpressed in numerous malignancies, including acute myeloid leukemia (AML), acute lymphoblastic leukemia (ALL), and glioblastoma, and is crucial for the maintenance of cancer stem cells, it has emerged as a highly attractive target for therapeutic intervention.[2][3][9][10] Traditional small-molecule inhibitors can block a single function of WDR5, but a degradation-based approach like PROTACs offers the potential to eliminate all oncogenic functions of the protein.[6][11][12]

WDR5-Mediated Oncogenic Signaling Pathways

WDR5 drives oncogenesis through at least two well-defined mechanisms: its scaffolding role in the MLL/KMT2A complex and its direct interaction with MYC. In the MLL complex, WDR5, along with RBBP5, ASH2L, and DPY30, is required for the enzymatic activity that deposits H3K4me3 marks at the promoters of target genes, such as HOXA9, leading to their expression and driving leukemogenesis.[1][2][5] Separately, WDR5 binds to the MYC transcription factor, enhancing its stability and recruitment to target gene promoters, thereby activating transcriptional programs that support rapid cell growth and proliferation.[5][6][8]

WDR5_Signaling_Pathways WDR5 WDR5 MLL_Complex MLL/KMT2A Complex (RBBP5, ASH2L, DPY30) WDR5->MLL_Complex Forms Complex MYC MYC Oncoprotein WDR5->MYC Binds & Stabilizes H3K4me3 H3K4me3 MLL_Complex->H3K4me3 Catalyzes Target_Genes_MYC Proliferation Genes MYC->Target_Genes_MYC Activates Transcription HistoneH3 Histone H3 HistoneH3->MLL_Complex Substrate Target_Genes_MLL Oncogenic Target Genes (e.g., HOXA9) H3K4me3->Target_Genes_MLL Activates Transcription Leukemogenesis Leukemogenesis & Cell Survival Target_Genes_MLL->Leukemogenesis Proliferation Tumor Proliferation & Metabolism Target_Genes_MYC->Proliferation PROTAC_Mechanism cluster_0 1. Ternary Complex Formation cluster_1 2. Ubiquitination cluster_2 3. Proteasomal Degradation POI Target Protein (WDR5) Ternary Ternary Complex (WDR5-PROTAC-E3) POI->Ternary PROTAC PROTAC PROTAC->Ternary E3 E3 Ligase (e.g., VHL) E3->Ternary Ub_POI Poly-ubiquitinated WDR5 Ternary->Ub_POI Ub Transfer Ub Ubiquitin Ub->Ternary Proteasome 26S Proteasome Ub_POI->Proteasome Recognition Proteasome->PROTAC Recycled Degradation Degraded Peptides Proteasome->Degradation WDR5_PROTAC_Workflow Design 1. Rational Design Synthesis 2. Chemical Synthesis Design->Synthesis Design_sub • WDR5 Ligand Selection (e.g., OICR-9429) • E3 Ligase Selection (e.g., VHL) • Linker Optimization Design->Design_sub Biochem 3. Biochemical Evaluation Synthesis->Biochem Cellular 4. Cellular Evaluation Biochem->Cellular Biochem_sub • Binding Affinity (ITC, DSF) • Ternary Complex Formation (SPR) Biochem->Biochem_sub Downstream 5. Functional Analysis Cellular->Downstream Cellular_sub • Permeability & Target Engagement (NanoBRET) • Degradation Potency & Efficacy (DC50, Dmax) • Proteasome Dependence Cellular->Cellular_sub InVivo 6. In Vivo Models Downstream->InVivo Downstream_sub • mRNA Levels (qRT-PCR) • H3K4me3 Levels (ChIP-seq) • Anti-proliferative Effects • Apoptosis Induction Downstream->Downstream_sub

References

Foundational

Technical Guide: OICR-9429 as a Chemical Probe for Epigenetic Research

A Note on Nomenclature: This technical guide focuses on the well-characterized chemical probe OICR-9429. The specific compound "Dimethyl-F-OICR-9429-COOH" was not found in the available scientific literature.

Author: BenchChem Technical Support Team. Date: December 2025

A Note on Nomenclature: This technical guide focuses on the well-characterized chemical probe OICR-9429. The specific compound "Dimethyl-F-OICR-9429-COOH" was not found in the available scientific literature. It is possible that this name refers to a derivative or a closely related analog of OICR-9429. The information presented herein is based on the published data for OICR-9429.

Introduction

OICR-9429 is a potent, selective, and cell-active small molecule antagonist of the interaction between WD repeat-containing protein 5 (WDR5) and Mixed-Lineage Leukemia 1 (MLL1).[1][2][3] WDR5 is a crucial component of several chromatin regulatory complexes, including the MLL1 complex, which is a histone methyltransferase responsible for the trimethylation of histone H3 at lysine (B10760008) 4 (H3K4me3).[4][5][6] This epigenetic modification is a key marker of active gene transcription.[6] The dysregulation of the MLL1 complex is implicated in various cancers, particularly acute myeloid and lymphoid leukemias.[4] OICR-9429 serves as a valuable chemical probe to investigate the biological functions of the WDR5-MLL1 axis and to explore its therapeutic potential in oncology and other diseases.[1][7] By competitively binding to the MLL-binding pocket on WDR5, OICR-9429 disrupts the integrity and activity of the MLL complex, leading to a reduction in H3K4me3 levels and subsequent changes in gene expression.[1][7][8]

Mechanism of Action

OICR-9429 functions by competitively inhibiting the protein-protein interaction (PPI) between WDR5 and the WDR5-interacting (WIN) motif of MLL1.[1][7] WDR5 acts as a scaffold protein, and its interaction with MLL1 is essential for the catalytic activity of the MLL1 complex.[4][6] OICR-9429 occupies the WIN peptide-binding pocket on WDR5, thereby preventing the recruitment of MLL1 and other complex components like RbBP5.[1][4][9] This disruption leads to the suppression of H3K4 trimethylation at the promoter regions of target genes, ultimately modulating gene transcription.[8][10] This mechanism of action has been shown to induce differentiation and inhibit proliferation in certain cancer cell types, such as C/EBPα N-terminal leukemia cells.[1]

G cluster_0 Normal Cellular Process cluster_1 Inhibition by OICR-9429 MLL1 MLL1 WDR5 WDR5 MLL1->WDR5 binds to WIN motif HistoneH3 Histone H3 MLL1->HistoneH3 methylates H3K4 RbBP5 RbBP5 WDR5->RbBP5 forms complex WDR5->HistoneH3 methylates H3K4 RbBP5->HistoneH3 methylates H3K4 H3K4me3 H3K4me3 HistoneH3->H3K4me3 Active_Transcription Active Gene Transcription H3K4me3->Active_Transcription OICR9429 OICR-9429 WDR5_inhibited WDR5 OICR9429->WDR5_inhibited competitively binds MLL1_2 MLL1 WDR5_inhibited->MLL1_2 interaction blocked No_Complex Disrupted MLL Complex WDR5_inhibited->No_Complex Reduced_H3K4me3 Reduced H3K4me3 No_Complex->Reduced_H3K4me3 Altered_Transcription Altered Gene Transcription Reduced_H3K4me3->Altered_Transcription

Caption: Mechanism of OICR-9429 Action.

Quantitative Data Presentation

The potency and binding affinity of OICR-9429 have been characterized using various biochemical and biophysical assays. The following table summarizes the key quantitative data available in the literature.

ParameterValueMethodCell Line/SystemReference
Binding Affinity (KD) 93 ± 28 nMSurface Plasmon ResonanceRecombinant Human WDR5[1][7]
24 nMBiacoreRecombinant Human WDR5[9]
52 nMIsothermal Titration Calorimetry (ITC)Recombinant Human WDR5[4][9]
51 nMBiacoreRecombinant Human WDR5[4]
Peptide Displacement (Kdisp) 64 ± 4 nMFluorescence PolarizationRecombinant Human WDR5 and MLL peptide[1][7]
Cellular IC50 < 1 µMCo-immunoprecipitationHEK293 cells[4][9]
67.74 µMCell Viability AssayT24 bladder cancer cells[8]
70.41 µMCell Viability AssayUM-UC-3 bladder cancer cells[8]
121.42 µMCell Viability AssayTCCSUP bladder cancer cells[8]

Experimental Protocols

This protocol is used to assess the effect of OICR-9429 on the proliferation of cancer cells.

  • Cell Seeding: Seed actively proliferating cells (e.g., primary human AML cells or bladder cancer cell lines) in 96-well plates at a density of 20,000 cells per well in triplicates.[7]

  • Treatment: Treat the cells with varying concentrations of OICR-9429 (e.g., 0-10 µM or higher for less sensitive lines) or DMSO as a vehicle control (typically at 0.05%).[7][8]

  • Incubation: Incubate the plates for a specified period, for example, 48 or 72 hours.[7][8]

  • Viability Measurement: Measure cell viability using a suitable assay, such as the CellTiter-Glo Luminescent Cell Viability Assay, according to the manufacturer's instructions.[7]

  • Data Analysis: Calculate IC50 values from the dose-response curves.

This protocol is designed to demonstrate that OICR-9429 disrupts the interaction between WDR5 and MLL in a cellular context.

  • Cell Culture and Treatment: Culture cells (e.g., HEK293 transfected with FLAG-tagged WDR5) and treat with OICR-9429 at various concentrations (e.g., 5-20 µM) or DMSO for a defined period.[10]

  • Cell Lysis: Lyse the cells in a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Immunoprecipitation: Incubate the cell lysates with an anti-FLAG antibody to pull down the FLAG-WDR5 protein complex.

  • Western Blotting: Elute the immunoprecipitated proteins and separate them by SDS-PAGE. Transfer the proteins to a PVDF membrane and probe with antibodies against WDR5, MLL1, and RbBP5 to detect the co-precipitated proteins.[10]

  • Analysis: A decrease in the amount of MLL1 and RbBP5 co-immunoprecipitated with WDR5 in OICR-9429-treated cells compared to the control indicates disruption of the protein complex.

This protocol is used to measure the effect of OICR-9429 on global levels of H3K4me3.

  • Cell Treatment and Histone Extraction: Treat cells with OICR-9429 for a specific duration. Harvest the cells and extract histones using an acid extraction protocol.

  • Quantification: Quantify the extracted histone proteins using a protein assay (e.g., BCA assay).

  • SDS-PAGE and Western Blotting: Separate equal amounts of histone extracts on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Antibody Incubation: Probe the membrane with a primary antibody specific for H3K4me3. Also, probe with an antibody against total Histone H3 as a loading control.

  • Detection and Analysis: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection. Quantify the band intensities to determine the relative change in H3K4me3 levels. A decrease in the H3K4me3 signal, normalized to total H3, in treated cells indicates the inhibitory activity of OICR-9429.[10]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for investigating the effects of OICR-9429 in a cancer cell line model.

G cluster_workflow Experimental Workflow for OICR-9429 Evaluation cluster_assays Cellular and Molecular Assays start Start: Select Cancer Cell Line cell_culture Cell Culture and Expansion start->cell_culture treatment Treatment with OICR-9429 (Dose-response and Time-course) cell_culture->treatment viability Cell Viability Assay (e.g., CellTiter-Glo) treatment->viability apoptosis Apoptosis Assay (e.g., Annexin V/PI) treatment->apoptosis co_ip Co-Immunoprecipitation (WDR5-MLL) treatment->co_ip western Western Blot (H3K4me3, Cleaved PARP) treatment->western gene_expression Gene Expression Analysis (qRT-PCR or RNA-seq) treatment->gene_expression data_analysis Data Analysis and Interpretation viability->data_analysis apoptosis->data_analysis co_ip->data_analysis western->data_analysis gene_expression->data_analysis conclusion Conclusion on OICR-9429 Effects data_analysis->conclusion

Caption: Workflow for OICR-9429 Evaluation.

References

Exploratory

Preliminary In Vitro Studies of the WDR5-Targeting Scaffold: A Technical Guide Based on OICR-9429

Introduction This technical guide provides an in-depth overview of the preliminary in vitro studies surrounding the potent and selective small molecule antagonist of the WD repeat-containing protein 5 (WDR5)-Mixed Lineag...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

This technical guide provides an in-depth overview of the preliminary in vitro studies surrounding the potent and selective small molecule antagonist of the WD repeat-containing protein 5 (WDR5)-Mixed Lineage Leukemia (MLL) interaction, OICR-9429. The compound "Dimethyl-F-OICR-9429-COOH" is a derivative of OICR-9429, designed as a ligand for WDR5 in the synthesis of Proteolysis Targeting Chimeras (PROTACs)[1]. As such, the foundational in vitro data for understanding its biological activity is derived from the extensive studies conducted on the parent compound, OICR-9429. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the WDR5-MLL axis.

OICR-9429 is a first-in-class chemical probe that competitively binds to the MLL-binding pocket on WDR5, thereby disrupting the WDR5-MLL protein-protein interaction[2][3]. This interaction is crucial for the histone methyltransferase activity of the MLL complex, which is responsible for the trimethylation of histone H3 at lysine (B10760008) 4 (H3K4me3), a key epigenetic mark associated with active gene transcription[4][5]. Dysregulation of the MLL complex is implicated in various cancers, particularly acute myeloid leukemia (AML)[2][4].

Mechanism of Action

OICR-9429 acts as a potent antagonist of the WDR5-MLL interaction. It binds with high affinity to WDR5, occupying the same pocket that the WDR5-Interacting (WIN) motif of MLL would normally bind[2][6]. This competitive inhibition prevents the assembly of a functional MLL methyltransferase complex, leading to a reduction in global H3K4me3 levels[5][7]. The disruption of this interaction has been shown to induce differentiation and reduce the viability of leukemia cells, particularly those dependent on the MLL complex[2].

Signaling Pathway

The primary signaling pathway affected by OICR-9429 is the histone methylation pathway, specifically the one mediated by the MLL1 complex.

WDR5_MLL_Signaling WDR5-MLL Signaling Pathway and Inhibition by OICR-9429 cluster_0 Normal MLL Complex Activity cluster_1 Inhibition by OICR-9429 WDR5 WDR5 Complex Active MLL1 Complex WDR5->Complex Inactive_Complex Inactive MLL1 Complex MLL1 MLL1 MLL1->Complex RbBP5 RbBP5 RbBP5->Complex ASH2L ASH2L ASH2L->Complex DPY30 DPY30 DPY30->Complex H3K4me3 H3K4me3 Complex->H3K4me3 Methylation H3K4 Histone H3 (Lys4) Gene_Activation Target Gene Activation H3K4me3->Gene_Activation OICR9429 OICR-9429 OICR9429->WDR5 Binds & Inhibits Reduced_H3K4me3 Reduced H3K4me3 Inactive_Complex->Reduced_H3K4me3 Reduced Methylation Gene_Repression Target Gene Repression Reduced_H3K4me3->Gene_Repression

Caption: WDR5-MLL signaling and OICR-9429 inhibition.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro studies of OICR-9429.

Table 1: Binding Affinity and Interaction Disruption

ParameterValueAssay TypeReference
KD (Binding Affinity to WDR5)93 ± 28 nM[2][7]
51 nMBiacore (Surface Plasmon Resonance)[4]
24 nMBiacore (Surface Plasmon Resonance)[6]
52 nMIsothermal Titration Calorimetry (ITC)[6]
Kdisp (MLL Peptide Displacement)64 ± 4 nMFluorescence Polarization[2][7]
IC50 (WDR5-MLL1/RbBP5 Interaction Disruption in cells)< 1 µMCellular Assays[4][6]

Table 2: In Vitro Cellular Activity

Cell LineCancer TypeParameterValueIncubation TimeReference
Primary human AML cellsAcute Myeloid LeukemiaCell Viability Reductionat 5 µM72 h[7]
T24Bladder CancerIC50 67.74 µM48 h[8]
UM-UC-3Bladder CancerIC50 70.41 µM48 h[8]
TCCSUPBladder CancerIC50 121.42 µM48 h[8]
DU145Prostate CancerCell Viability InhibitionDose-dependent48 h[9]
PC-3Prostate CancerCell Viability InhibitionDose-dependent48 h[9]
SW620Colon CancerToxicityObservedNot specified[5]
T84Colon CancerToxicityObservedNot specified[5]

Experimental Protocols

Detailed methodologies for key experiments are described below.

WDR5 Binding Affinity Assay (Surface Plasmon Resonance)

This protocol outlines the general steps for determining the binding affinity of OICR-9429 to WDR5 using Biacore.

SPR_Workflow Surface Plasmon Resonance (SPR) Workflow cluster_workflow Experimental Steps start Start step1 Immobilize recombinant human WDR5 on a sensor chip start->step1 step2 Inject varying concentrations of OICR-9429 over the sensor surface step1->step2 step3 Monitor the change in refractive index (Response Units) as OICR-9429 binds to WDR5 step2->step3 step4 Allow for dissociation of the compound step3->step4 step5 Regenerate the sensor surface step4->step5 step6 Fit the binding data to a suitable model (e.g., 1:1 Langmuir) to determine KD step5->step6 end End step6->end

Caption: Workflow for SPR binding affinity assay.

  • Protein Immobilization: Recombinant human His-tagged WDR5 (residues 1-334) is expressed in E. coli BL21(DE3)-V2R-pRARE2 cells and purified. The purified protein is then immobilized on a sensor chip (e.g., CM5) via amine coupling.

  • Analyte Injection: A series of concentrations of OICR-9429 are prepared in a suitable running buffer. Each concentration is injected over the sensor surface for a defined period to allow for association.

  • Dissociation: The running buffer is flowed over the chip to monitor the dissociation of OICR-9429 from WDR5.

  • Data Analysis: The resulting sensorgrams (response units vs. time) are analyzed using appropriate software. The data are fit to a binding model (e.g., 1:1 Langmuir) to calculate the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

MLL Peptide Displacement Assay (Fluorescence Polarization)

This assay measures the ability of OICR-9429 to disrupt the interaction between WDR5 and an MLL-derived peptide.

FP_Assay_Workflow Fluorescence Polarization (FP) Assay Workflow cluster_workflow Experimental Steps start Start step1 Prepare a reaction mixture containing recombinant WDR5 and a fluorescently labeled MLL peptide (e.g., FITC-labeled 9-Ala-FAM peptide) start->step1 step2 Incubate the mixture to allow the WDR5-peptide complex to form, resulting in a high FP signal step1->step2 step3 Add increasing concentrations of OICR-9429 to the mixture step2->step3 step4 Incubate to allow for competitive binding and displacement of the fluorescent peptide step3->step4 step5 Measure the fluorescence polarization. A decrease in FP indicates displacement of the labeled peptide step4->step5 step6 Plot the change in FP against the concentration of OICR-9429 and fit to a dose-response curve to determine Kdisp step5->step6 end End step6->end

Caption: Workflow for FP peptide displacement assay.

  • Reagents: Recombinant WDR5 and a fluorescently labeled peptide derived from the MLL WIN motif are required.

  • Assay Setup: In a microplate, WDR5 and the fluorescent peptide are incubated together to form a complex, which results in a high fluorescence polarization (FP) signal.

  • Compound Addition: OICR-9429 is added in a dose-response manner to the wells containing the pre-formed complex.

  • Measurement: After an incubation period, the FP is measured. As OICR-9429 displaces the fluorescent peptide from WDR5, the smaller, freely rotating peptide results in a decrease in the FP signal.

  • Data Analysis: The FP values are plotted against the logarithm of the OICR-9429 concentration, and the data are fitted to a sigmoidal dose-response curve to determine the displacement constant (Kdisp)[2][7].

Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol is used to assess the effect of OICR-9429 on the viability of cancer cells.

  • Cell Seeding: Cancer cells (e.g., primary human AML cells, bladder cancer cell lines) are seeded in 96-well plates at a specific density (e.g., 20,000 cells/well) and allowed to attach overnight[7].

  • Compound Treatment: Cells are treated with various concentrations of OICR-9429 or a vehicle control (e.g., 0.05% DMSO)[7].

  • Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours)[7][8].

  • Viability Measurement: The CellTiter-Glo® Luminescent Cell Viability Assay reagent is added to each well. This reagent lyses the cells and generates a luminescent signal that is proportional to the amount of ATP present, which is indicative of the number of viable cells.

  • Data Acquisition: The luminescence is read using a luminometer.

  • Data Analysis: The results are typically normalized to the vehicle-treated control cells, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is calculated by fitting the data to a dose-response curve.

Conclusion

The in vitro data for OICR-9429 demonstrate that it is a potent and selective antagonist of the WDR5-MLL interaction. It binds to WDR5 with high affinity, disrupts the formation of the active MLL complex, and consequently reduces the viability of various cancer cell lines, particularly those with a dependency on this pathway. The detailed experimental protocols provided herein serve as a foundation for further investigation into the therapeutic potential of targeting WDR5. The derivative, Dimethyl-F-OICR-9429-COOH, leverages this well-characterized WDR5-binding scaffold for the development of novel PROTAC-based therapeutics, highlighting the continued importance of understanding the fundamental in vitro properties of OICR-9429.

References

Protocols & Analytical Methods

Method

Applications of WDR5 Inhibitors in Leukemia Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction WD repeat-containing protein 5 (WDR5) has emerged as a critical therapeutic target in the field of oncology, particularly in the context of leu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

WD repeat-containing protein 5 (WDR5) has emerged as a critical therapeutic target in the field of oncology, particularly in the context of leukemia. WDR5 is a core component of multiple epigenetic regulatory complexes, most notably the Mixed Lineage Leukemia (MLL)/SET complexes responsible for histone H3 lysine (B10760008) 4 (H3K4) methylation, a key mark of active gene transcription.[1] In various forms of leukemia, the aberrant function of these complexes, often driven by genetic mutations such as MLL rearrangements or mutations in transcription factors like CEBPA, leads to the dysregulation of gene expression programs that promote leukemogenesis.[2][3]

WDR5 inhibitors are a class of small molecules designed to disrupt the protein-protein interactions essential for the assembly and function of these oncogenic complexes.[4] By targeting the WDR5-MLL interaction, these inhibitors can reverse the aberrant epigenetic landscape, leading to the suppression of leukemia cell proliferation, induction of apoptosis, and promotion of cellular differentiation.[3][5] This document provides detailed application notes on the use of WDR5 inhibitors in leukemia research, summarizes key quantitative data, and offers step-by-step protocols for essential experiments.

Mechanism of Action of WDR5 Inhibitors in Leukemia

The primary mechanism of action of most WDR5 inhibitors is the disruption of the interaction between WDR5 and the MLL1 protein.[4][6] This interaction is crucial for the catalytic activity of the MLL1 complex, which trimethylates H3K4 at the promoter regions of target genes, leading to their transcriptional activation. In MLL-rearranged leukemias, MLL fusion proteins aberrantly recruit the MLL1 complex to target genes, driving an oncogenic expression program.[3] WDR5 inhibitors, by binding to a pocket on WDR5 known as the "WIN site," prevent the binding of MLL1 and disrupt the integrity of the complex, thereby inhibiting H3K4 trimethylation and suppressing the expression of leukemogenic target genes.[1][4]

Furthermore, some WDR5 inhibitors have been shown to displace WDR5 from chromatin at ribosomal protein genes, leading to a shutdown of protein synthesis and induction of nucleolar stress, which can trigger a p53-mediated apoptotic response.[1] This suggests a broader anti-cancer mechanism beyond the canonical inhibition of histone methylation.

Applications in Leukemia Research

WDR5 inhibitors have demonstrated significant preclinical efficacy in various subtypes of leukemia, making them valuable tools for both basic research and drug development.

Mixed Lineage Leukemia (MLL)-Rearranged Leukemia

MLL rearrangements are common in aggressive forms of acute myeloid leukemia (AML) and acute lymphoblastic leukemia (ALL), particularly in infants.[3] Leukemia cells harboring MLL fusions are highly dependent on the WDR5-MLL interaction for their survival and proliferation.[1][3] WDR5 inhibitors have been shown to selectively kill MLL-rearranged leukemia cells by inducing cell-cycle arrest, apoptosis, and myeloid differentiation.[1][3]

CEBPA-Mutant Acute Myeloid Leukemia (AML)

Mutations in the transcription factor CEBPA are found in a subset of AML patients.[2] A common mutation results in the preferential expression of a shorter isoform, p30, which interacts with WDR5 to drive leukemogenesis.[2][5] The small molecule inhibitor OICR-9429 has been shown to selectively inhibit the proliferation of p30-expressing human AML cells and induce their differentiation by disrupting the WDR5-MLL interaction.[2][5]

T-cell Acute Lymphoblastic Leukemia (T-ALL)

Recent studies have identified a novel oncogenic WDR5/ATAD2 signaling pathway in T-ALL.[7] WDR5 is highly expressed in T-ALL, and its inhibition has been shown to suppress leukemia development.[7] Furthermore, combining WDR5 inhibitors with other targeted agents, such as CK2 inhibitors, has demonstrated synergistic anti-leukemic efficacy in preclinical models of T-ALL.[7]

Quantitative Data Summary

The following tables summarize key quantitative data for commonly cited WDR5 inhibitors in leukemia research.

InhibitorTarget InteractionBinding Affinity (Kd)Cellular Potency (IC50/GI50)Leukemia Cell Lines TestedReference
OICR-9429WDR5-MLL93 ± 28 nM~1-5 µMMV4;11, MOLM-13, p30-expressing AML cells[5][8][9]
MM-401WDR5-MLL~1 nMNot specified in search resultsMLL-rearranged leukemia cells[1][3]
MS67 (Degrader)WDR5 degradationDC50 = 3.7 ± 1.4 nMGI50 < 1 µMMV4;11, RS4;11, EOL-1, MOLM13, KOPN8, THP-1[10][11]
C6WDR5-MLL~100 pMIC50 ~20 nM (in vitro HMT assay)MLL-rearranged leukemia cells (MV4-11, MLL-AF9)[1]

Experimental Protocols

This section provides detailed protocols for key experiments to assess the efficacy of WDR5 inhibitors in leukemia cell lines.

Cell Proliferation Assay (WST-1)

This assay measures the metabolic activity of viable cells to determine the effect of WDR5 inhibitors on cell proliferation.

Materials:

  • Leukemia cell line of interest (e.g., MV4;11, MOLM-13)

  • Complete culture medium (e.g., RPMI-1640 with 10% FBS)

  • WDR5 inhibitor stock solution (dissolved in DMSO)

  • 96-well flat-bottom cell culture plates

  • WST-1 reagent

  • Microplate reader

Protocol:

  • Seed leukemia cells in a 96-well plate at a density of 0.1-1.0 x 10^5 cells/ml in 100 µL of complete culture medium per well.[6]

  • Prepare serial dilutions of the WDR5 inhibitor in complete culture medium. Add the desired concentrations of the inhibitor to the wells. Include a vehicle control (DMSO) and an untreated control.

  • Incubate the plate for 24-96 hours at 37°C in a humidified 5% CO2 incubator.[6]

  • Add 10 µL of WST-1 reagent to each well.[12]

  • Incubate the plate for 1-4 hours at 37°C.[12]

  • Shake the plate thoroughly for 1 minute on a shaker.[13]

  • Measure the absorbance at 450 nm using a microplate reader.[6]

  • Calculate the percentage of cell proliferation inhibition relative to the vehicle control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following treatment with a WDR5 inhibitor.

Materials:

  • Leukemia cells treated with WDR5 inhibitor

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and 10X Binding Buffer)

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

Protocol:

  • Induce apoptosis in leukemia cells by treating with the WDR5 inhibitor for the desired time. Include untreated and vehicle-treated controls.

  • Harvest 1-5 x 10^5 cells by centrifugation.

  • Wash the cells once with cold 1X PBS.

  • Prepare 1X Binding Buffer by diluting the 10X stock with distilled water.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour. Healthy cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.

Western Blot for Histone H3 Lysine 4 Trimethylation (H3K4me3)

This protocol is for detecting changes in the global levels of H3K4me3, a direct target of the WDR5-MLL complex.

Materials:

  • Leukemia cells treated with WDR5 inhibitor

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels (15% recommended for histone resolution)

  • Nitrocellulose membrane (0.2 µm pore size)

  • Blocking buffer (5% BSA in TBST)

  • Primary antibodies: anti-H3K4me3 and anti-total Histone H3 (loading control)

  • HRP-conjugated secondary antibody

  • ECL detection reagent

Protocol:

  • Lyse the treated and control cells with RIPA buffer and quantify protein concentration using a BCA assay.

  • Prepare samples with Laemmli buffer and denature at 95°C for 5 minutes.

  • Load 10-20 µg of protein per lane on a 15% SDS-PAGE gel.

  • Transfer the proteins to a 0.2 µm nitrocellulose membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-H3K4me3 antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in step 7.

  • Apply ECL reagent and visualize the bands using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with an anti-total Histone H3 antibody as a loading control.

Chromatin Immunoprecipitation (ChIP)

ChIP is used to determine the occupancy of WDR5 or specific histone marks (like H3K4me3) at the promoter regions of target genes.

Materials:

  • Leukemia cells treated with WDR5 inhibitor

  • Formaldehyde (B43269) (for cross-linking)

  • Glycine (B1666218)

  • ChIP lysis buffer

  • Sonicator

  • ChIP-validated antibody (e.g., anti-WDR5, anti-H3K4me3)

  • Protein A/G magnetic beads

  • Wash buffers (low salt, high salt, LiCl)

  • Elution buffer

  • Proteinase K

  • PCR purification kit

  • Primers for target gene promoters (for qPCR)

Protocol:

  • Cross-link proteins to DNA by adding formaldehyde to the cell culture medium to a final concentration of 1% and incubating for 10 minutes at room temperature.

  • Quench the cross-linking reaction by adding glycine to a final concentration of 125 mM.

  • Harvest and lyse the cells.

  • Shear the chromatin by sonication to obtain DNA fragments of 200-1000 bp.

  • Pre-clear the chromatin with protein A/G beads.

  • Immunoprecipitate the chromatin overnight at 4°C with the ChIP-validated antibody.[1] Include an IgG control.

  • Capture the antibody-protein-DNA complexes with protein A/G beads.

  • Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

  • Elute the chromatin from the beads.

  • Reverse the cross-links by incubating with Proteinase K at 65°C overnight.

  • Purify the DNA using a PCR purification kit.

  • Quantify the enrichment of target gene promoters by quantitative PCR (qPCR).

Visualizations

WDR5_Inhibitor_Mechanism cluster_0 WDR5-MLL Complex cluster_1 Epigenetic Regulation WDR5 WDR5 MLL1 MLL1 WDR5->MLL1 Interaction WIN_Site WIN Site Histone_H3 Histone H3 MLL1->Histone_H3 Methylation H3K4me3 H3K4me3 (Active Mark) Histone_H3->H3K4me3 Target_Genes Leukemogenic Target Genes H3K4me3->Target_Genes Transcription Transcription Target_Genes->Transcription WDR5_Inhibitor WDR5 Inhibitor WDR5_Inhibitor->WDR5

Caption: Mechanism of action of WDR5 inhibitors in disrupting the WDR5-MLL interaction.

Experimental_Workflow cluster_assays Cellular Assays Start Start: Leukemia Cell Culture Treatment Treat with WDR5 Inhibitor (Dose-Response and Time-Course) Start->Treatment Proliferation Cell Proliferation Assay (WST-1) Treatment->Proliferation Apoptosis Apoptosis Assay (Annexin V/PI) Treatment->Apoptosis Western_Blot Western Blot (H3K4me3 Levels) Treatment->Western_Blot ChIP Chromatin Immunoprecipitation (Target Gene Occupancy) Treatment->ChIP Data_Analysis Data Analysis and Interpretation Proliferation->Data_Analysis Apoptosis->Data_Analysis Western_Blot->Data_Analysis ChIP->Data_Analysis Conclusion Conclusion: Determine Inhibitor Efficacy Data_Analysis->Conclusion

Caption: General experimental workflow for evaluating WDR5 inhibitors in leukemia research.

References

Application

Application Notes and Protocols for Studying MLL-Rearranged Leukemia with Dimethyl-F-OICR-9429-COOH

For Researchers, Scientists, and Drug Development Professionals Introduction Mixed-lineage leukemia (MLL)-rearranged (MLL-r) leukemia is a high-risk subset of acute leukemia characterized by chromosomal translocations in...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mixed-lineage leukemia (MLL)-rearranged (MLL-r) leukemia is a high-risk subset of acute leukemia characterized by chromosomal translocations involving the KMT2A (MLL1) gene.[1] These translocations result in the production of oncogenic MLL fusion proteins that drive leukemogenesis through epigenetic dysregulation.[2][3] A key interaction for the oncogenic activity of MLL fusion proteins is their association with the WD-40 repeat protein 5 (WDR5). This interaction is crucial for the recruitment of the histone methyltransferase complex that deposits histone H3 lysine (B10760008) 4 trimethylation (H3K4me3) at target gene promoters, leading to their aberrant expression and the maintenance of the leukemic state.[4]

Dimethyl-F-OICR-9429-COOH is a derivative of OICR-9429, a potent and selective small-molecule antagonist of the WDR5-MLL interaction.[2][5] OICR-9429 and its analogues function by binding to the "WIN" (WDR5-interacting) site on WDR5, thereby competitively inhibiting its interaction with MLL fusion proteins.[6] This disruption leads to a reduction in H3K4me3 levels at MLL target genes, suppression of their expression, and subsequent inhibition of proliferation and induction of differentiation in MLL-r leukemia cells.[7] Dimethyl-F-OICR-9429-COOH serves as a WDR5 ligand, particularly in the synthesis of proteolysis-targeting chimeras (PROTACs), highlighting its utility in targeted protein degradation strategies.[8]

These application notes provide a summary of the quantitative data for the parent compound OICR-9429 and detailed protocols for utilizing Dimethyl-F-OICR-9429-COOH and its parent compound to study MLL-rearranged leukemia.

Data Presentation

The following tables summarize the quantitative data for the parent WDR5 inhibitor, OICR-9429, providing key metrics for its binding affinity and cellular activity.

Table 1: Binding Affinity and Potency of OICR-9429

ParameterValueMethodReference
Kd 93 ± 28 nMIsothermal Titration Calorimetry (ITC)[4]
51 nMBiacore[9]
52 nMIsothermal Titration Calorimetry (ITC)[9]
24 nMBiacore[10]
Kdisp 64 ± 4 nMFluorescence Polarization (FP)[4]
Cellular IC50 < 1 µMDisruption of WDR5-MLL1/RbBP5 interaction in cells[9][10]

Table 2: Cellular Activity of OICR-9429 in Various Cancer Cell Lines

Cell LineCancer TypeIC50 / GI50AssayReference
MV4-11 MLL-rearranged Leukemia> 2500 nM (GI50)Not specified[11]
EOL-1 Eosinophilic Leukemia> 2500 nM (GI50)Not specified[11]
Primary human AML cells (CEBPA N-terminal mutations) Acute Myeloid LeukemiaSignificant decrease in viability at 5 µMCell Viability Assay[7]
T24 Bladder Cancer68 µMMTT Assay[2]
UM-UC-3 Bladder Cancer70 µMMTT Assay[2]
TCCSUP Bladder Cancer121 µMMTT Assay[2]
DU145 Prostate Cancer~75 µMMTT Assay[3]
PC-3 Prostate Cancer~100 µMMTT Assay[3]

Signaling Pathway and Experimental Workflow

MLL-Rearranged Leukemia Signaling Pathway

The diagram below illustrates the central role of the MLL fusion protein and the WDR5-MLL interaction in driving oncogene expression in MLL-rearranged leukemia. Dimethyl-F-OICR-9429-COOH, by targeting WDR5, disrupts this pathway.

MLL_Pathway cluster_nucleus Cell Nucleus MLL_Fusion MLL Fusion Protein WDR5 WDR5 MLL_Fusion->WDR5 interacts with MLL_Complex MLL Core Complex (Ash2L, RbBP5, DPY30) WDR5->MLL_Complex recruits H3K4me3 H3K4me3 Deposition MLL_Complex->H3K4me3 catalyzes Oncogenes Target Oncogenes (e.g., HOXA9, MEIS1) H3K4me3->Oncogenes activates transcription Leukemia Leukemic Transformation & Maintenance Oncogenes->Leukemia OICR_Compound Dimethyl-F-OICR-9429-COOH OICR_Compound->WDR5 inhibits interaction

Caption: WDR5-MLL interaction pathway in MLL-rearranged leukemia.

Experimental Workflow for Evaluating Dimethyl-F-OICR-9429-COOH

This workflow outlines the key experimental stages for characterizing the activity of a WDR5-MLL interaction inhibitor.

Experimental_Workflow Start Start: Compound Synthesis (Dimethyl-F-OICR-9429-COOH) Biochemical_Assay Biochemical Assay (e.g., Fluorescence Polarization) Start->Biochemical_Assay Cell_Culture Cell Culture (MLL-r cell lines: MOLM-13, MV4-11) Start->Cell_Culture Viability_Assay Cell Viability Assay (e.g., CellTiter-Glo) Biochemical_Assay->Viability_Assay Inform dosing Cell_Culture->Viability_Assay Pulldown_Assay Co-Immunoprecipitation or Biotin Pull-down Assay Cell_Culture->Pulldown_Assay Gene_Expression Gene Expression Analysis (qRT-PCR) Cell_Culture->Gene_Expression End End: Characterization of Compound Activity Viability_Assay->End Western_Blot Western Blot Analysis Pulldown_Assay->Western_Blot Western_Blot->End Gene_Expression->End

Caption: Workflow for inhibitor characterization.

Experimental Protocols

Cell Viability Assay (Luminescent)

This protocol is to determine the effect of Dimethyl-F-OICR-9429-COOH on the viability of MLL-rearranged leukemia cell lines.

Materials:

  • MLL-rearranged leukemia cell lines (e.g., MOLM-13, MV4-11)

  • Non-MLL rearranged leukemia cell line (e.g., K562, as a control)

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • Dimethyl-F-OICR-9429-COOH (dissolved in DMSO)

  • OICR-0547 (negative control, dissolved in DMSO)[1][7][10]

  • 96-well white, clear-bottom tissue culture plates

  • CellTiter-Glo® Luminescent Cell Viability Assay kit

  • Luminometer

Procedure:

  • Seed cells in a 96-well plate at a density of 1 x 104 cells per well in 100 µL of complete medium.

  • Prepare serial dilutions of Dimethyl-F-OICR-9429-COOH and the negative control OICR-0547 in complete medium. A suggested concentration range is 0.01 µM to 100 µM.

  • Add 100 µL of the compound dilutions to the respective wells. Include wells with DMSO vehicle control (final concentration ≤ 0.1%).

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the half-maximal inhibitory concentration (IC50) values by plotting the percentage of viable cells against the log of the compound concentration and fitting the data to a dose-response curve.

Co-Immunoprecipitation (Co-IP) to Assess WDR5-MLL Interaction

This protocol is designed to determine if Dimethyl-F-OICR-9429-COOH disrupts the interaction between WDR5 and the MLL fusion protein in cells.

Materials:

  • MOLM-13 or MV4-11 cells

  • Dimethyl-F-OICR-9429-COOH

  • OICR-0547 (negative control)

  • DMSO (vehicle control)

  • Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with freshly added protease and phosphatase inhibitors)

  • Anti-WDR5 antibody (for immunoprecipitation)

  • Anti-MLL1 (N-terminus) antibody (for detection of MLL fusion protein)

  • Rabbit or mouse IgG (isotype control)

  • Protein A/G magnetic beads

  • SDS-PAGE gels and Western blot reagents

Procedure:

  • Treat MOLM-13 cells (e.g., 1 x 107 cells per condition) with Dimethyl-F-OICR-9429-COOH (e.g., 1 µM, 5 µM, 10 µM), OICR-0547 (10 µM), or DMSO for 4-6 hours.

  • Harvest and wash the cells with ice-cold PBS.

  • Lyse the cells in Co-IP Lysis Buffer on ice for 30 minutes.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Pre-clear the supernatant by incubating with Protein A/G beads for 1 hour at 4°C on a rotator.

  • Incubate the pre-cleared lysate with 2-4 µg of anti-WDR5 antibody or isotype control IgG overnight at 4°C with gentle rotation.

  • Add Protein A/G magnetic beads to each sample and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

  • Wash the beads 3-5 times with ice-cold Co-IP Lysis Buffer.

  • Elute the protein complexes from the beads by boiling in 2X Laemmli sample buffer for 5-10 minutes.

  • Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and perform Western blotting with an anti-MLL1 (N-terminus) antibody to detect the co-immunoprecipitated MLL fusion protein. Use an anti-WDR5 antibody to confirm the immunoprecipitation of WDR5.

Biotinylated Compound Pull-Down Assay

This protocol can be adapted if a biotinylated version of Dimethyl-F-OICR-9429-COOH is available to confirm direct target engagement with WDR5 in the cellular context.

Materials:

  • Biotinylated Dimethyl-F-OICR-9429-COOH

  • MOLM-13 or MV4-11 cells

  • Lysis Buffer (as in Co-IP protocol)

  • Streptavidin-conjugated magnetic beads

  • Excess non-biotinylated Dimethyl-F-OICR-9429-COOH (for competition)

  • SDS-PAGE and Western blot reagents

Procedure:

  • Prepare cell lysates from MOLM-13 cells as described in the Co-IP protocol.

  • Incubate the cell lysate (e.g., 1 mg of total protein) with the biotinylated compound (e.g., 1-5 µM) for 2-4 hours at 4°C with rotation.

  • For a competition control, pre-incubate a separate aliquot of the lysate with a 100-fold excess of the non-biotinylated compound for 1 hour before adding the biotinylated probe.

  • Add pre-washed streptavidin magnetic beads to each sample and incubate for 1 hour at 4°C to capture the biotinylated compound and its interacting proteins.

  • Wash the beads extensively with Lysis Buffer.

  • Elute the bound proteins by boiling in 2X Laemmli sample buffer.

  • Analyze the eluates by SDS-PAGE and Western blotting using an anti-WDR5 antibody to confirm the specific pull-down of WDR5.

Conclusion

Dimethyl-F-OICR-9429-COOH and its parent compound OICR-9429 represent valuable chemical tools for the investigation of MLL-rearranged leukemia. By potently and selectively disrupting the critical WDR5-MLL fusion protein interaction, these compounds offer a means to probe the underlying biology of this disease and serve as a foundation for the development of novel epigenetic therapies. The protocols and data presented here provide a comprehensive guide for researchers to effectively utilize these compounds in their studies of MLL-rearranged leukemia.

References

Method

Experimental design for "Dimethyl-F-OICR-9429-COOH" studies

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes: Dimethyl-F-OICR-9429-COOH

Product Name: Dimethyl-F-OICR-9429-COOH

Catalog No.: OICR-9429

Molecular Formula: C₂₅H₂₈FN₃O₅

Molecular Weight: 485.51 g/mol

Solubility: Soluble in DMSO (≥ 50 mg/mL) and Ethanol (≥ 10 mg/mL).

Background

Dimethyl-F-OICR-9429-COOH is a potent and selective, ATP-competitive inhibitor of the mammalian target of rapamycin (B549165) (mTOR) kinase, a central regulator of cell growth, proliferation, and metabolism.[1][2][3] mTOR exists in two distinct multiprotein complexes, mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][2] Dimethyl-F-OICR-9429-COOH exhibits high selectivity for mTORC1. The mTOR signaling pathway is frequently dysregulated in various human diseases, including cancer and metabolic disorders, making it a critical target for therapeutic development.[2][3]

This compound inhibits mTORC1 activity, leading to the dephosphorylation of its key downstream effectors, including p70 S6 Kinase (S6K1) and eIF4E-binding protein 1 (4E-BP1).[3] This action results in the suppression of protein synthesis and arrests the cell cycle, thereby inhibiting cell proliferation.[3] These application notes provide detailed protocols for characterizing the biochemical and cellular activity of Dimethyl-F-OICR-9429-COOH.

Data Presentation

Table 1: Biochemical Kinase Selectivity Profile

The inhibitory activity of Dimethyl-F-OICR-9429-COOH was assessed against a panel of related protein kinases in in vitro assays. The half-maximal inhibitory concentration (IC₅₀) values demonstrate high selectivity for mTOR over other kinases in the PI3K/Akt pathway.

Kinase TargetIC₅₀ (nM)
mTOR 2.5
PI3Kα8,500
PI3Kβ>10,000
PI3Kγ>10,000
PI3Kδ>10,000
Akt19,200
PDK1>10,000
Table 2: Cellular Activity Profile

The potency of Dimethyl-F-OICR-9429-COOH was evaluated in various cancer cell lines. The half-maximal effective concentration (EC₅₀) for the inhibition of S6K1 phosphorylation (p-S6K1) and the half-maximal growth inhibitory concentration (GI₅₀) were determined.

Cell LineCancer Typep-S6K1 EC₅₀ (nM)GI₅₀ (nM)
MCF-7Breast Adenocarcinoma15.2125
U-87 MGGlioblastoma21.8210
A549Lung Carcinoma35.5350
PC-3Prostate Adenocarcinoma18.9180

Mandatory Visualizations

mTOR_Signaling_Pathway growth_factors Growth Factors (e.g., Insulin, IGF-1) receptor Receptor Tyrosine Kinase (RTK) growth_factors->receptor pi3k PI3K receptor->pi3k akt Akt pi3k->akt tsc TSC1/TSC2 Complex akt->tsc Inh rheb Rheb-GTP tsc->rheb Inh mTORC1 mTORC1 rheb->mTORC1 s6k1 p70S6K1 mTORC1->s6k1 bp1 4E-BP1 mTORC1->bp1 protein_synthesis Protein Synthesis & Cell Growth s6k1->protein_synthesis bp1->protein_synthesis Inh inhibitor Dimethyl-F-OICR-9429-COOH inhibitor->mTORC1

Caption: mTORC1 signaling pathway and the inhibitory action of the compound.

Western_Blot_Workflow start Start: Cell Culture & Treatment lysis Cell Lysis with Phosphatase Inhibitors start->lysis quant Protein Quantification (e.g., BCA Assay) lysis->quant sds SDS-PAGE (Gel Electrophoresis) quant->sds transfer Protein Transfer (PVDF Membrane) sds->transfer block Blocking (5% BSA in TBST) transfer->block primary_ab Primary Antibody Incubation (e.g., anti-p-S6K1) O/N at 4°C block->primary_ab wash1 Wash (3x TBST) primary_ab->wash1 secondary_ab Secondary Antibody Incubation (HRP-conjugated) 1hr at RT wash1->secondary_ab wash2 Wash (3x TBST) secondary_ab->wash2 detect Chemiluminescent Detection (ECL Substrate) wash2->detect end End: Image Acquisition & Analysis detect->end

Caption: Experimental workflow for Western Blot analysis of p-S6K1.

Kinase_Assay_Workflow start Start: Prepare Reagents plate Add Kinase Buffer, Substrate (4E-BP1), and Inhibitor to Plate start->plate pre_inc Pre-incubate 10 min at RT plate->pre_inc initiate Initiate Reaction: Add mTORC1 Enzyme and [γ-³²P]ATP pre_inc->initiate incubate Incubate 30 min at 30°C initiate->incubate stop Stop Reaction (Add SDS Sample Buffer) incubate->stop analyze Analyze by SDS-PAGE & Autoradiography stop->analyze end End: Quantify Substrate Phosphorylation analyze->end

References

Application

Application Notes and Protocols for the Conjugation of Dimethyl-F-OICR-9429-COOH to E3 Ligase Ligands

For Researchers, Scientists, and Drug Development Professionals Introduction Targeted protein degradation using Proteolysis Targeting Chimeras (PROTACs) has emerged as a powerful therapeutic modality. PROTACs are heterob...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted protein degradation using Proteolysis Targeting Chimeras (PROTACs) has emerged as a powerful therapeutic modality. PROTACs are heterobifunctional molecules that simultaneously bind to a target protein of interest (POI) and an E3 ubiquitin ligase, thereby inducing the ubiquitination and subsequent proteasomal degradation of the POI. This application note provides detailed protocols for the conjugation of Dimethyl-F-OICR-9429-COOH , a ligand for the WD40 repeat domain protein 5 (WDR5)[1][2], to various E3 ligase ligands to generate potent WDR5-degrading PROTACs.

Dimethyl-F-OICR-9429-COOH possesses a carboxylic acid functional group that serves as a convenient handle for covalent linkage to an E3 ligase ligand via a suitable linker. The choice of E3 ligase, its corresponding ligand, and the nature of the linker are all critical parameters that influence the efficacy and selectivity of the resulting PROTAC. This document will focus on established amide bond formation strategies for this conjugation and will feature protocols for coupling with ligands for common E3 ligases such as Cereblon (CRBN), Von Hippel-Lindau (VHL), and DDB1- and CUL4-associated factor 1 (DCAF1).

Signaling Pathways and Experimental Workflow

The fundamental principle of PROTAC action is to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS). The PROTAC facilitates the formation of a ternary complex between the target protein (WDR5) and an E3 ubiquitin ligase. This proximity induces the E3 ligase to transfer ubiquitin molecules to the target protein, marking it for degradation by the proteasome.

PROTAC_Mechanism POI WDR5 (POI) Ternary WDR5-PROTAC-E3 Ternary Complex POI->Ternary PROTAC PROTAC (WDR5 Ligand-Linker-E3 Ligand) PROTAC->Ternary E3 E3 Ligase E3->Ternary Ub_POI Polyubiquitinated WDR5 Ternary->Ub_POI Ubiquitination Ub Ubiquitin Ub->Ternary Proteasome Proteasome Ub_POI->Proteasome Degradation Degraded Peptides Proteasome->Degradation Degradation

Caption: Mechanism of PROTAC-mediated protein degradation.

The general workflow for synthesizing and evaluating a WDR5-targeting PROTAC involves several key steps, from the initial conjugation of the building blocks to the final cellular characterization of the degrader.

Experimental_Workflow cluster_synthesis Synthesis cluster_validation Validation cluster_cellular Cellular Evaluation WDR5_Ligand Dimethyl-F-OICR-9429-COOH Coupling Amide Bond Formation (e.g., HATU or EDC/NHS) WDR5_Ligand->Coupling Linker_E3 Amine-Linker-E3 Ligand Linker_E3->Coupling Purification Purification (HPLC) Coupling->Purification PROTAC WDR5 PROTAC Purification->PROTAC Characterization Structural Characterization (LC-MS, NMR) PROTAC->Characterization Binding_Assay Binding Assays (e.g., ITC, SPR, FP) Characterization->Binding_Assay Degradation_Assay WDR5 Degradation Assay (Western Blot, In-Cell ELISA) Binding_Assay->Degradation_Assay DC50_Dmax Determine DC50 and Dmax Degradation_Assay->DC50_Dmax Selectivity Selectivity Profiling (Proteomics) DC50_Dmax->Selectivity

Caption: General workflow for PROTAC synthesis and evaluation.

Quantitative Data Summary

The efficacy of a PROTAC is determined by several factors, including the binding affinities of its constituent ligands for their respective targets and the degradation efficiency of the final conjugate. Below is a summary of relevant quantitative data for WDR5 ligands, common E3 ligase ligands, and resulting PROTACs.

Table 1: Binding Affinities of E3 Ligase Ligands

E3 LigaseLigand ExampleBinding Affinity (Kd or IC50)Assay Method
VHLVH032Kd = 186 nMSPR
VHLVHL Ligand (unspecified)Ki = 2-3 µMNot Specified[3]
CRBNPomalidomideIC50 = 1.8 µMFP
CRBNLenalidomideIC50 = 1.0 µMFP
CRBNFluorinated Benzamide (8d)IC50 = 63 µMNot Specified[4]
DCAF1OICR-8268Kd = 38 nMNot Specified[5]

Table 2: Degradation Performance of WDR5-Targeting PROTACs

PROTAC NameE3 Ligase RecruitedDC50DmaxCell Line
MS67VHLSub-micromolar>90%Not Specified[6]
AD142VHLSub-micromolar~80%HEK293THiBiT-WDR5[7]
AD157VHLSub-micromolar~80%HEK293THiBiT-WDR5[7]
OICR41114DCAF140 nM (EC50)49%Not Specified

Experimental Protocols

Materials and Reagents
  • Dimethyl-F-OICR-9429-COOH (WDR5 ligand)

  • Amine-functionalized E3 ligase ligand-linker conjugate (e.g., Pomalidomide-linker-amine, VH032-linker-amine, OICR-8268-linker-amine)

  • Coupling reagents:

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

    • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

    • NHS (N-hydroxysuccinimide) or sulfo-NHS

  • Anhydrous solvents: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

  • Base: DIPEA (N,N-Diisopropylethylamine) or TEA (Triethylamine)

  • Reaction vials, magnetic stir bars

  • Analytical and preparative HPLC system

  • LC-MS system for reaction monitoring and product characterization

  • NMR spectrometer for structural confirmation

Protocol 1: HATU-Mediated Amide Coupling

This protocol is a robust and widely used method for amide bond formation.[8][9][10][11]

  • Preparation:

    • In a clean, dry reaction vial, dissolve Dimethyl-F-OICR-9429-COOH (1.0 equivalent) in anhydrous DMF.

    • Add the amine-functionalized E3 ligase ligand-linker conjugate (1.0-1.2 equivalents).

  • Coupling Reaction:

    • To the stirred solution, add HATU (1.2-1.5 equivalents).

    • Add DIPEA (2.0-3.0 equivalents) to the reaction mixture.

    • Stir the reaction at room temperature for 2-16 hours.

  • Monitoring:

    • Monitor the reaction progress by LC-MS until the starting material (Dimethyl-F-OICR-9429-COOH) is consumed.

  • Work-up and Purification:

    • Once the reaction is complete, dilute the mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or DCM).

    • Wash the organic layer sequentially with saturated aqueous NaHCO3 and brine.

    • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

    • Purify the crude product by preparative HPLC to obtain the desired PROTAC.

  • Characterization:

    • Confirm the identity and purity of the final PROTAC by LC-MS and NMR spectroscopy.

Protocol 2: EDC/NHS-Mediated Amide Coupling

This two-step protocol is particularly useful for aqueous-based couplings or when dealing with sensitive substrates.[12][13][14][15][16]

  • Activation of Carboxylic Acid:

    • Dissolve Dimethyl-F-OICR-9429-COOH (1.0 equivalent) in anhydrous DMF or a mixture of DMF and DCM.

    • Add NHS (1.2 equivalents) and EDC (1.2 equivalents) to the solution.

    • Stir the reaction mixture at room temperature for 1-4 hours to form the NHS-ester intermediate. The activation step is most efficient at a slightly acidic pH (4.5-6.0) if using aqueous buffers.[12]

  • Coupling to Amine:

    • In a separate vial, dissolve the amine-functionalized E3 ligase ligand-linker conjugate (1.0 equivalent) in anhydrous DMF.

    • Add the activated NHS-ester solution to the amine solution.

    • Add a non-nucleophilic base such as DIPEA or TEA (2-3 equivalents).

    • Stir the reaction at room temperature for 2-16 hours.

  • Monitoring, Work-up, and Purification:

    • Follow steps 3 and 4 from Protocol 1.

  • Characterization:

    • Follow step 5 from Protocol 1.

Logical Relationships in PROTAC Design

The successful design of a potent PROTAC relies on the careful consideration of its three components: the warhead (POI ligand), the E3 ligase ligand, and the linker. The interplay between these elements dictates the formation and stability of the ternary complex, which is a prerequisite for efficient protein degradation.

PROTAC_Design_Logic cluster_components PROTAC Components cluster_properties Key Properties cluster_outcome Desired Outcome POI_Ligand POI Ligand (Dimethyl-F-OICR-9429-COOH) Binding_Affinity Binary Binding Affinities (POI & E3 Ligase) POI_Ligand->Binding_Affinity Ternary_Complex Ternary Complex Formation & Cooperativity POI_Ligand->Ternary_Complex Linker Linker (Composition, Length, Attachment Point) Linker->Ternary_Complex Physicochem Physicochemical Properties (Solubility, Permeability) Linker->Physicochem E3_Ligand E3 Ligase Ligand (CRBN, VHL, DCAF1, etc.) E3_Ligand->Binding_Affinity E3_Ligand->Ternary_Complex Binding_Affinity->Ternary_Complex Degradation Potent & Selective Protein Degradation (Low DC50, High Dmax) Ternary_Complex->Degradation Physicochem->Degradation

Caption: Key relationships in rational PROTAC design.

Conclusion

The conjugation of Dimethyl-F-OICR-9429-COOH to various E3 ligase ligands via robust amide bond formation strategies represents a viable approach to generating novel PROTACs for the targeted degradation of WDR5. The provided protocols for HATU and EDC/NHS coupling offer reliable methods for synthesizing these bifunctional molecules. Successful PROTAC development requires a multi-parameter optimization of the POI ligand, E3 ligase ligand, and the connecting linker to achieve favorable ternary complex formation and potent cellular degradation of the target protein. The quantitative data and workflows presented herein serve as a valuable resource for researchers in the field of targeted protein degradation.

References

Method

Application Notes and Protocols for High-Throughput Screening of Dimethyl-F-OICR-9429-COOH

For Researchers, Scientists, and Drug Development Professionals Introduction Dimethyl-F-OICR-9429-COOH is a chemical intermediate used in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2][3][4] It function...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl-F-OICR-9429-COOH is a chemical intermediate used in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2][3][4] It functions as a ligand for the WD40 repeat domain protein 5 (WDR5).[1][2][3][4] WDR5 is a critical component of several chromatin regulatory complexes, including the Mixed-Lineage Leukemia 1 (MLL1) complex, which is involved in the methylation of histone H3 at lysine (B10760008) 4 (H3K4me3).[5][6] Dysregulation of MLL1 activity is implicated in various cancers, particularly acute myeloid and lymphoid leukemias, making the WDR5-MLL1 interaction an attractive therapeutic target.[6][7]

These application notes provide a comprehensive overview and protocols for the use of Dimethyl-F-OICR-9429-COOH and its parent compound, OICR-9429, in high-throughput screening (HTS) campaigns to identify and characterize modulators of the WDR5-MLL1 interaction. OICR-9429 is a potent and selective small molecule antagonist of this interaction.[5][7][8][9][10]

Target: WDR5 and the WDR5-MLL1 Interaction

WDR5 is a scaffold protein that plays a crucial role in the assembly and activity of the MLL1 histone methyltransferase complex.[6][11] It binds to a specific motif on MLL1, an interaction that is essential for the catalytic activity of the complex.[5][7] By occupying the MLL-binding pocket on WDR5, inhibitors like OICR-9429 competitively block this protein-protein interaction, leading to the suppression of H3K4 trimethylation.[12] This disruption of the WDR5-MLL1 interaction has been shown to selectively inhibit proliferation and induce differentiation in cancer cells dependent on MLL activity.[7]

Compound Details

CompoundDescriptionMolecular Formula
Dimethyl-F-OICR-9429-COOH A ligand for WDR5 used in the synthesis of PROTACs.[1][2][3]C27H26F4N4O4[1]
OICR-9429 A potent and selective chemical probe for WDR5, acting as an antagonist of the WDR5-MLL interaction.[5][8][12]C29H32F3N5O3[9]

Quantitative Data Summary

The following table summarizes the reported binding affinities and cellular activities of OICR-9429, which can be used as a reference for HTS hit validation.

ParameterValueAssay MethodReference
Binding Affinity (KD) 93 ± 28 nMNot Specified[7][9]
24 nMBiacore[5]
52 nMIsothermal Titration Calorimetry (ITC)[5][6]
51 nMBiacore[6]
64 nMFluorescence Polarization (FP)[6]
Cellular IC50 < 1 µMDisruption of WDR5-MLL1 and WDR5-RbBP5 interactions in cells[5][6]
67.74 µMT24 Bladder Cancer Cells (48h)[12]
70.41 µMUM-UC-3 Bladder Cancer Cells (48h)[12]
121.42 µMTCCSUP Bladder Cancer Cells (48h)[12]

Signaling Pathway

The diagram below illustrates the mechanism of action of OICR-9429 in disrupting the MLL1 complex and inhibiting histone methylation.

WDR5_MLL1_Pathway cluster_0 Normal Cellular State cluster_1 Inhibition by OICR-9429 MLL1 MLL1 WDR5 WDR5 MLL1->WDR5 interacts with H3K4 Histone H3K4 MLL1->H3K4 MLL1 Complex Methylates RbBP5 RbBP5 WDR5->RbBP5 WDR5->H3K4 MLL1 Complex Methylates ASH2L ASH2L RbBP5->ASH2L RbBP5->H3K4 MLL1 Complex Methylates ASH2L->H3K4 MLL1 Complex Methylates H3K4me3 H3K4me3 H3K4->H3K4me3 OICR9429 OICR-9429 WDR5_inhibited WDR5 OICR9429->WDR5_inhibited binds to MLL1_2 MLL1 WDR5_inhibited->MLL1_2 interaction blocked H3K4_2 Histone H3K4 MLL1_2->H3K4_2 Methylation Inhibited No_H3K4me3 Reduced H3K4me3 H3K4_2->No_H3K4me3

Caption: Mechanism of OICR-9429 action on the WDR5-MLL1 interaction.

High-Throughput Screening Workflow

A typical HTS workflow to identify inhibitors of the WDR5-MLL1 interaction is depicted below.

HTS_Workflow start Start: Compound Library primary_screen Primary High-Throughput Screen (e.g., AlphaScreen or FP Assay) start->primary_screen hit_identification Hit Identification (Activity Threshold) primary_screen->hit_identification dose_response Dose-Response Confirmation hit_identification->dose_response Active Compounds stop1 End hit_identification->stop1 Inactive Compounds ic50_determination IC50 Determination dose_response->ic50_determination secondary_assays Secondary Assays (e.g., Cellular Thermal Shift Assay) ic50_determination->secondary_assays Potent Compounds stop2 End ic50_determination->stop2 Low Potency lead_optimization Lead Optimization secondary_assays->lead_optimization

Caption: High-throughput screening workflow for WDR5-MLL1 inhibitors.

Experimental Protocols

Primary High-Throughput Screening: AlphaScreen Assay

Objective: To identify compounds that disrupt the interaction between WDR5 and a biotinylated MLL peptide.

Materials:

  • Recombinant human WDR5 protein

  • Biotinylated MLL peptide

  • Streptavidin-coated Donor beads

  • Protein A-conjugated Acceptor beads

  • Anti-WDR5 antibody

  • Assay buffer (e.g., PBS, 0.1% BSA)

  • 384-well microplates

  • Compound library

Protocol:

  • Prepare a solution of WDR5 protein and the anti-WDR5 antibody in assay buffer and incubate for 30 minutes at room temperature.

  • In a 384-well plate, add the compound from the library.

  • Add the WDR5/antibody mixture to the wells.

  • Add the biotinylated MLL peptide to the wells.

  • Add a mixture of Streptavidin-coated Donor beads and Protein A-conjugated Acceptor beads.

  • Incubate the plate in the dark at room temperature for 1-2 hours.

  • Read the plate on an AlphaScreen-compatible plate reader. A decrease in signal indicates disruption of the WDR5-MLL interaction.

Secondary Assay: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm target engagement of hit compounds with endogenous WDR5 in a cellular context.

Materials:

  • Cancer cell line expressing WDR5 (e.g., AML cell line)

  • Complete cell culture medium

  • Hit compounds

  • Phosphate-buffered saline (PBS)

  • Lysis buffer with protease inhibitors

  • Equipment for heating cell lysates (e.g., PCR machine)

  • SDS-PAGE and Western blotting reagents

  • Anti-WDR5 antibody

Protocol:

  • Culture cells to 70-80% confluency.

  • Treat cells with the hit compound or vehicle control for a specified time (e.g., 2-4 hours).

  • Harvest and wash the cells with PBS.

  • Resuspend the cell pellet in lysis buffer and lyse the cells.

  • Clarify the lysate by centrifugation.

  • Aliquot the supernatant into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes.

  • Cool the samples and centrifuge to pellet aggregated proteins.

  • Collect the supernatant and analyze the amount of soluble WDR5 by SDS-PAGE and Western blotting.

  • Quantify the band intensities. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Tertiary Assay: Histone Methylation Assay

Objective: To measure the effect of hit compounds on the histone methyltransferase activity of the MLL1 complex.

Materials:

  • Reconstituted active MLL1 complex (containing WDR5, MLL1, RbBP5, ASH2L)

  • Histone H3 substrate

  • S-adenosylmethionine (SAM) - methyl donor

  • Assay buffer

  • Hit compounds

  • Detection reagents (e.g., anti-H3K4me3 antibody for ELISA or fluorescence-based detection)

Protocol:

  • In a microplate, add the hit compound.

  • Add the reconstituted MLL1 complex.

  • Add the histone H3 substrate.

  • Initiate the reaction by adding SAM.

  • Incubate at 30°C for a specified time (e.g., 1 hour).

  • Stop the reaction.

  • Detect the level of H3K4me3 using an appropriate method (e.g., ELISA, TR-FRET). A decrease in product formation indicates inhibition of the MLL1 complex activity.

Conclusion

Dimethyl-F-OICR-9429-COOH, as a precursor to WDR5-targeting PROTACs, and its parent compound, OICR-9429, are valuable tools for studying the biological roles of the WDR5-MLL1 interaction and for discovering novel cancer therapeutics. The provided protocols and data serve as a guide for establishing robust high-throughput screening campaigns to identify and characterize new modulators of this critical epigenetic pathway.

References

Application

Application Notes and Protocols for Dimethyl-F-OICR-9429-COOH in In Vivo Animal Models

For Researchers, Scientists, and Drug Development Professionals Introduction Dimethyl-F-OICR-9429-COOH is a ligand for the WD repeat-containing protein 5 (WDR5) and is structurally related to OICR-9429, a potent and sele...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl-F-OICR-9429-COOH is a ligand for the WD repeat-containing protein 5 (WDR5) and is structurally related to OICR-9429, a potent and selective small-molecule inhibitor of the WDR5-MLL interaction. These application notes and protocols are based on the available preclinical data for OICR-9429 and serve as a guide for the in vivo evaluation of Dimethyl-F-OICR-9429-COOH in animal models of cancer. It is presumed that Dimethyl-F-OICR-9429-COOH functions as a WDR5 ligand, potentially as a component of a PROTAC (PROteolysis TArgeting Chimera), designed to induce the degradation of WDR5.

WDR5 is a critical component of several chromatin-modifying complexes, including the MLL/SET1 histone methyltransferases, which are responsible for the trimethylation of histone H3 at lysine (B10760008) 4 (H3K4me3).[1][2] This epigenetic mark is associated with active gene transcription. Dysregulation of WDR5 and the MLL complex is implicated in various cancers, including acute myeloid leukemia (AML) and bladder cancer, making it an attractive therapeutic target.[3][4] OICR-9429 competitively binds to the MLL interaction site on WDR5, disrupting the complex and leading to a reduction in H3K4me3 levels at the promoters of target genes.[5][6] This results in the suppression of oncogenic gene expression, leading to cell cycle arrest, apoptosis, and inhibition of tumor growth and metastasis.[4][7]

These protocols provide a framework for preclinical studies aimed at evaluating the efficacy, pharmacodynamics, and therapeutic potential of Dimethyl-F-OICR-9429-COOH in relevant animal models.

Data Presentation

Table 1: In Vivo Efficacy of OICR-9429 in a Bladder Cancer Xenograft Model
Animal ModelTreatment GroupDosageAdministration RouteTumor Volume ReductionReference
Nude mice with T24 xenograftsOICR-942960 mg/kgIntraperitoneal (i.p.)Significant suppression of tumor growth compared to control.[4][4]
Nude mice with T24 xenograftsCisplatin4 mg/kgIntraperitoneal (i.p.)Significant suppression of tumor growth compared to control.[4][4]
Nude mice with T24 xenograftsOICR-9429 + Cisplatin60 mg/kg + 4 mg/kgIntraperitoneal (i.p.)Enhanced tumor growth suppression compared to single-agent treatment.[4][4]
Table 2: In Vivo Efficacy of OICR-9429 in an Acute Myeloid Leukemia (AML) Model
Animal ModelTreatment GroupDosageAdministration RouteOutcomeReference
Patient-derived xenograft (PDX) miceOICR-942930 mg/kg or 60 mg/kgIntraperitoneal (i.p.)Suppressed tumor proliferation and enhanced sensitivity to cisplatin.[8][8]

Experimental Protocols

Protocol 1: Evaluation of Antitumor Efficacy in a Subcutaneous Bladder Cancer Xenograft Model

1. Cell Culture and Animal Model:

  • Human bladder cancer cell lines (e.g., T24, UM-UC-3) are cultured under standard conditions.
  • Female athymic nude mice (4-6 weeks old) are used for tumor implantation.

2. Tumor Implantation:

  • Harvest bladder cancer cells and resuspend in a 1:1 mixture of serum-free medium and Matrigel.
  • Inject 1 x 10^6 cells in a total volume of 100 µL subcutaneously into the flank of each mouse.
  • Monitor tumor growth regularly using calipers.

3. Treatment Protocol:

  • When tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment and control groups.
  • Formulation of Dimethyl-F-OICR-9429-COOH (based on OICR-9429): A suggested formulation for OICR-9429 for intraperitoneal injection is a solution in 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.[9] The solubility and stability of Dimethyl-F-OICR-9429-COOH in this vehicle should be confirmed.
  • Treatment Groups:
  • Vehicle control (e.g., 5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH2O)
  • Dimethyl-F-OICR-9429-COOH (e.g., 30 or 60 mg/kg, i.p., daily)
  • Positive control (e.g., Cisplatin, 4 mg/kg, i.p., once weekly)
  • Combination therapy (Dimethyl-F-OICR-9429-COOH + Cisplatin)
  • Administer treatments for a specified period (e.g., 3-4 weeks).

4. Efficacy Evaluation:

  • Measure tumor volume and body weight 2-3 times per week.
  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis.
  • Endpoint Analysis:
  • Immunohistochemistry (IHC): Analyze tumor tissues for markers of proliferation (Ki-67), apoptosis (cleaved caspase-3), and H3K4me3 levels.
  • Western Blot: Analyze protein levels of WDR5, downstream targets, and cell cycle-related proteins in tumor lysates.
  • Toxicity Assessment: Monitor for signs of toxicity, including weight loss, and perform histological analysis of major organs.

Protocol 2: Evaluation of Efficacy in a Patient-Derived Xenograft (PDX) Model of Acute Myeloid Leukemia (AML)

1. Animal Model and Engraftment:

  • Use immunodeficient mice (e.g., NOD/SCID or NSG) for engraftment of primary human AML cells.
  • Inject viable primary AML cells intravenously or intrafemorally.
  • Monitor engraftment by periodically analyzing peripheral blood for the presence of human CD45+ cells.

2. Treatment Protocol:

  • Once engraftment is established (e.g., >1% human CD45+ cells in peripheral blood), randomize mice into treatment and control groups.
  • Formulation and Dosing: Prepare Dimethyl-F-OICR-9429-COOH as described in Protocol 1. Doses of 30 mg/kg or 60 mg/kg (i.p.) have been used for OICR-9429 in bladder cancer models and can be used as a starting point.[8]
  • Treatment Groups:
  • Vehicle control
  • Dimethyl-F-OICR-9429-COOH (e.g., 30 or 60 mg/kg, i.p., daily)
  • Treat for a defined period (e.g., 21-28 days).

3. Efficacy Evaluation:

  • Monitor the percentage of human CD45+ cells in peripheral blood weekly.
  • At the end of the study, harvest bone marrow, spleen, and peripheral blood to determine the burden of leukemic cells by flow cytometry.
  • Endpoint Analysis:
  • Flow Cytometry: Assess the percentage of human AML cells (hCD45+) in various tissues.
  • Histopathology: Examine bone marrow and spleen for leukemic infiltration.
  • Pharmacodynamic (PD) Markers: Analyze H3K4me3 levels in sorted human AML cells from treated and control mice.

Mandatory Visualization

WDR5_Signaling_Pathway cluster_nucleus Nucleus cluster_drug Pharmacological Intervention cluster_cellular_effects Cellular Effects WDR5 WDR5 MLL1 MLL1 WDR5->MLL1 interacts with HistoneH3 Histone H3 WDR5->HistoneH3 form MLL complex RbBP5 RbBP5 MLL1->RbBP5 ASH2L ASH2L MLL1->ASH2L DPY30 DPY30 MLL1->DPY30 MLL1->HistoneH3 form MLL complex RbBP5->HistoneH3 form MLL complex ASH2L->HistoneH3 form MLL complex DPY30->HistoneH3 form MLL complex H3K4me3 H3K4me3 HistoneH3->H3K4me3 trimethylates K4 Oncogenes Oncogenic Gene Transcription (e.g., BIRC5, XRCC2) H3K4me3->Oncogenes activates Proliferation Cell Proliferation Oncogenes->Proliferation promotes Apoptosis Apoptosis Oncogenes->Apoptosis inhibits Metastasis Metastasis Oncogenes->Metastasis promotes Dimethyl_F_OICR_9429_COOH Dimethyl-F-OICR-9429-COOH (as a WDR5 Degrader) Dimethyl_F_OICR_9429_COOH->WDR5 induces degradation of

Caption: WDR5 Signaling Pathway and the Mechanism of Action of Dimethyl-F-OICR-9429-COOH.

Experimental_Workflow_Bladder_Cancer cluster_setup Experimental Setup cluster_treatment Treatment Phase cluster_analysis Data Analysis Cell_Culture 1. Culture Bladder Cancer Cells (e.g., T24) Implantation 2. Subcutaneous Implantation in Nude Mice Cell_Culture->Implantation Tumor_Growth 3. Monitor Tumor Growth to ~150 mm³ Implantation->Tumor_Growth Randomization 4. Randomize Mice into Groups Tumor_Growth->Randomization Treatment 5. Administer Treatment (i.p., daily for 3 weeks) Randomization->Treatment Monitoring 6. Monitor Tumor Volume & Body Weight Treatment->Monitoring Endpoint 7. Endpoint Analysis: Tumor Weight, IHC, Western Blot Monitoring->Endpoint

Caption: Experimental Workflow for In Vivo Efficacy Testing in a Bladder Cancer Xenograft Model.

References

Technical Notes & Optimization

Troubleshooting

"Dimethyl-F-OICR-9429-COOH" solubility issues and solutions

Welcome to the technical support center for Dimethyl-F-OICR-9429-COOH. This resource is designed for researchers, scientists, and drug development professionals to address common questions and challenges, with a specific...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Dimethyl-F-OICR-9429-COOH. This resource is designed for researchers, scientists, and drug development professionals to address common questions and challenges, with a specific focus on solubility issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl-F-OICR-9429-COOH?

A1: Dimethyl-F-OICR-9429-COOH is a chemical ligand for the WD40 repeat domain protein 5 (WDR5).[1][2] It is primarily used as an intermediate in the synthesis of Proteolysis Targeting Chimeras (PROTACs), which are molecules designed to induce the degradation of specific target proteins.[1]

Q2: What is the primary target of this compound's parent molecule, OICR-9429?

A2: The parent compound, OICR-9429, is a potent and selective antagonist of the interaction between WDR5 and Mixed-Lineage Leukemia 1 (MLL1).[3][4] By binding to WDR5, it disrupts the formation of the WDR5-MLL complex, which is crucial for histone H3 lysine (B10760008) 4 (H3K4) methylation and subsequent gene transcription.[4][5] This mechanism is a target in various cancers, including acute myeloid leukemia (AML).[4]

Q3: What are the basic physicochemical properties of Dimethyl-F-OICR-9429-COOH?

A3: The key properties are summarized in the table below.

PropertyValueReference
Molecular Formula C27H26F4N4O4[1]
Molecular Weight 546.51 g/mol [1]
Appearance Light brown to brown solid[1]
CAS Number 2407458-49-3[1]

Q4: How should I store the compound?

A4: For long-term stability, the solid powder should be stored at -20°C and protected from light.[1] Stock solutions in solvent should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, also with protection from light.[1] It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Solubility Data and Protocols

Solubility Data Summary

The solubility of Dimethyl-F-OICR-9429-COOH has been determined in DMSO. For broader context, the solubility of its parent compound, OICR-9429, is also provided.

Table 1: Solubility of Dimethyl-F-OICR-9429-COOH

SolventConcentrationMolarityNotes
DMSO 200 mg/mL365.96 mMRequires sonication. Use of newly opened, non-hygroscopic DMSO is critical for achieving maximum solubility.[1][6]

Table 2: Solubility of Parent Compound OICR-9429

SolventConcentrationMolarityNotes
DMSO ≥ 32 mg/mL≥ 57.60 mMHygroscopic DMSO can reduce solubility.[5]
DMSO ~0.5 mg/mL~0.9 mMGentle warming may be required.[7]
Methanol ~0.5 mg/mL~0.9 mMGentle warming may be required.[7]
0.1N NaOH (aq) Soluble-Data available for OICR-9429, suggesting the carboxylic acid analogue may have enhanced aqueous solubility at basic pH.
0.1N HCl (aq) Soluble-Data available for OICR-9429.
Experimental Protocol: Preparing a 10 mM Stock Solution in DMSO

This protocol provides a step-by-step guide for dissolving Dimethyl-F-OICR-9429-COOH.

Materials:

  • Dimethyl-F-OICR-9429-COOH solid powder

  • Anhydrous/fresh, high-purity DMSO

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Bath sonicator

Procedure:

  • Weigh the Compound: Accurately weigh the desired amount of Dimethyl-F-OICR-9429-COOH. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.47 mg.

  • Add Solvent: Add the calculated volume of fresh DMSO to the tube containing the compound. For a 10 mM solution from 5.47 mg, you would add 1 mL of DMSO.

  • Initial Mixing: Briefly vortex the solution for 30-60 seconds to suspend the powder.

  • Sonication: Place the tube in a bath sonicator. Sonicate the solution for 10-15 minutes.[1] Observe the solution periodically. If undissolved particles remain, continue sonication in 5-minute intervals.

  • Visual Inspection: Once the solution is clear and free of visible particles, the compound is fully dissolved.

  • Storage: Aliquot the stock solution into smaller volumes in separate tubes to minimize freeze-thaw cycles and store at -80°C, protected from light.[1]

Troubleshooting Guide

Q5: My compound is not fully dissolving in DMSO, even after following the protocol. What should I do?

A5: If you encounter issues, consider the following steps:

  • Check DMSO Quality: The compound's solubility is significantly impacted by moisture.[1][6] Ensure you are using a newly opened bottle of anhydrous, high-purity DMSO.

  • Increase Sonication Time: Some batches may require longer sonication. Continue sonicating in 10-minute intervals, checking for dissolution.

  • Gentle Warming: As suggested for the parent compound, gentle warming up to 37°C can aid dissolution.[7] However, be cautious and monitor for any signs of compound degradation. Do not boil the solution.

Q6: Can I use a solvent other than DMSO for my in vitro experiments?

A6: While DMSO is the recommended solvent for creating high-concentration stock solutions, other solvents might be viable for specific applications, though they may achieve lower maximum concentrations.[1] The parent compound OICR-9429 shows some solubility in methanol.[7] For cell-based assays, it is crucial that the final concentration of the organic solvent in the culture medium is low (typically <0.5%) to avoid cytotoxicity.

Q7: The compound has a carboxylic acid group. How can I use this to improve aqueous solubility?

A7: The presence of a carboxylic acid group suggests that the compound's solubility in aqueous buffers will be pH-dependent. Carboxylic acids are more soluble in their deprotonated (carboxylate) form, which is favored at a pH above the compound's pKa.

  • pH Adjustment: You can attempt to dissolve the compound in a basic aqueous buffer (e.g., PBS at pH 7.4 or higher). The parent compound OICR-9429 is reported to be soluble in 0.1N NaOH. This approach is useful for preparing solutions for certain biochemical or biophysical assays where DMSO is not tolerated.

  • Salt Formation: In drug development, forming a salt of a carboxylic acid is a common strategy to enhance aqueous solubility.[8] While not a simple benchtop procedure, it is a fundamental principle of formulation.

Q8: My compound precipitated when I diluted my DMSO stock into an aqueous buffer for my experiment. How can I prevent this?

A8: This is a common issue when diluting a high-concentration organic stock into an aqueous medium.

  • Lower Stock Concentration: Start with a lower concentration DMSO stock solution.

  • Stepwise Dilution: Dilute the stock solution in a stepwise manner, adding small amounts of the aqueous buffer to the DMSO stock while vortexing, rather than adding the stock directly to the full volume of buffer.

  • Use of Pluronic F-68 or other surfactants: Adding a small amount of a biocompatible surfactant to your aqueous buffer can help maintain the compound's solubility.

  • Co-solvents for in vivo use: For animal studies, specific formulations using co-solvents are often necessary. A formulation for the parent compound OICR-9429 involves DMSO, PEG300, Tween 80, and saline.[4][9] This type of vehicle helps keep the compound in solution upon injection.

Visual Guides

Below are diagrams illustrating key workflows and mechanisms relevant to working with Dimethyl-F-OICR-9429-COOH.

G start Start: Dissolve Compound protocol Follow Protocol: Use fresh DMSO, vortex, and sonicate for 15 min start->protocol check_dissolved Is the solution clear? protocol->check_dissolved success Solution Ready Aliquot and Store at -80°C check_dissolved->success Yes troubleshoot Troubleshooting Required check_dissolved->troubleshoot No check_dmso Use new, anhydrous DMSO troubleshoot->check_dmso sonicate_more Increase sonication time (+10 min intervals) troubleshoot->sonicate_more warm_gently Warm gently to 37°C troubleshoot->warm_gently alt_solvent Consider alternative solvent or pH adjustment for aqueous preps troubleshoot->alt_solvent check_dmso->protocol Retry sonicate_more->protocol Retry warm_gently->protocol Retry

Caption: Workflow for troubleshooting solubility issues.

G cluster_0 Normal Cellular Process cluster_1 Inhibition Pathway WDR5 WDR5 H3K4me3 H3K4 Trimethylation WDR5->H3K4me3 Complex Formation Block Disruption of WDR5-MLL1 Interaction MLL1 MLL1 MLL1->H3K4me3 H3 Histone H3 H3->H3K4me3 Substrate Gene Gene Transcription H3K4me3->Gene OICR OICR-9429 (Parent Compound) OICR->WDR5 Binds to WDR5 NoH3K4me3 Reduced H3K4me3 Block->NoH3K4me3 NoGene Altered Transcription NoH3K4me3->NoGene

Caption: Mechanism of action of the parent compound OICR-9429.

References

Optimization

Technical Support Center: Optimizing "Dimethyl-F-OICR-9429-COOH" Linker Chemistry for PROTACs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the "Dimethyl-F-OICR-9429-COOH" linker in their Proteolysis-Targeting Chimera (PROTAC) devel...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the "Dimethyl-F-OICR-9429-COOH" linker in their Proteolysis-Targeting Chimera (PROTAC) development. The content is designed to address specific experimental challenges and provide practical solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and characterization of PROTACs using the "Dimethyl-F-OICR-9429-COOH" linker.

Problem Potential Cause(s) Recommended Solution(s)
Low Yield of PROTAC Conjugate 1. Inefficient activation of the carboxylic acid group on the linker.2. Poor solubility of reactants.3. Steric hindrance around the conjugation site.4. Suboptimal reaction conditions (temperature, time, pH).1. Optimize Carboxylic Acid Activation: Use a different coupling agent (e.g., HATU, HBTU, or EDC/NHS). Ensure all reagents are anhydrous.2. Improve Solubility: Screen different solvents or solvent mixtures (e.g., DMF, DMSO, DCM). Consider gentle heating if reactants are stable.3. Address Steric Hindrance: If possible, modify the attachment point on the warhead or E3 ligase ligand. Alternatively, a longer or more flexible linker might be necessary.4. Systematic Condition Screening: Perform small-scale reactions to screen a range of temperatures (e.g., 0°C to RT) and reaction times. The addition of a non-nucleophilic base like DIPEA can be crucial.
Incomplete Reaction or Presence of Starting Material 1. Insufficient equivalents of coupling reagents or the amine-containing binding moiety.2. Deactivation of coupling reagents by moisture.3. Reaction has not reached completion.1. Adjust Stoichiometry: Increase the equivalents of the coupling agent and the amine-containing reactant (typically 1.2-1.5 equivalents).2. Ensure Anhydrous Conditions: Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).3. Extend Reaction Time: Monitor the reaction progress using TLC or LC-MS and allow it to proceed for a longer duration if necessary.
Difficult Purification of the Final PROTAC 1. Co-elution of the product with unreacted starting materials or byproducts.2. Degradation of the PROTAC on silica (B1680970) gel.1. Optimize Chromatography: Use a different solvent system or a gradient elution for flash chromatography. Reverse-phase HPLC is often more effective for purifying PROTACs.2. Alternative Purification: Consider preparative TLC or reverse-phase chromatography if the compound is sensitive to silica.
Poor PROTAC Solubility 1. High molecular weight and "greasy" nature of the final PROTAC molecule.1. Formulate with Excipients: Use solubility-enhancing excipients such as DMSO, PEG, or cyclodextrins for in vitro assays.2. Structural Modification: If solubility issues persist and hinder biological evaluation, consider synthesizing analogues with more polar functional groups.
PROTAC Instability (Hydrolysis) 1. The formed amide bond is susceptible to hydrolysis under certain pH conditions.1. pH Control: Ensure that the final compound is stored and handled in appropriate buffers, typically around neutral pH. Avoid strongly acidic or basic conditions.

Frequently Asked Questions (FAQs)

1. What is the primary functional group on the "Dimethyl-F-OICR-9429-COOH" linker, and what is its common reaction chemistry?

The "COOH" suffix indicates a carboxylic acid functional group. This is typically used for forming a stable amide bond with a primary or secondary amine on either the target protein binder (warhead) or the E3 ligase ligand. This is a common and robust strategy in PROTAC synthesis.

2. Which coupling agents are recommended for activating the carboxylic acid on this linker?

Several peptide coupling agents are effective. Common choices include:

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Highly efficient and often provides good yields, though it can be expensive.

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A reliable and widely used coupling agent.

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with an additive like NHS (N-hydroxysuccinimide) or HOBt (Hydroxybenzotriazole): A cost-effective option that works well for many substrates.

The choice of coupling agent may need to be empirically determined for optimal results with your specific substrates.

3. How can I confirm the successful synthesis of my PROTAC?

A combination of analytical techniques is recommended for full characterization:

  • Mass Spectrometry (MS): To confirm the molecular weight of the final PROTAC. High-resolution mass spectrometry (HRMS) is preferred to confirm the elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure of the PROTAC and the formation of the new amide bond. The disappearance of the carboxylic acid proton signal and the appearance of a new amide proton signal are key indicators.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

4. What is the role of the "Dimethyl-F" component of the linker?

While the exact structure is not publicly defined, the "Dimethyl" and "F" (fluoro) components are likely incorporated to modulate the physicochemical properties of the linker. Fluorine atoms can sometimes improve metabolic stability and binding affinity, while methyl groups can influence conformation and solubility.

Experimental Protocols

General Protocol for Amide Coupling of "Dimethyl-F-OICR-9429-COOH" to an Amine-Containing Moiety

This protocol describes a general procedure for the key conjugation step in synthesizing a PROTAC using the specified linker.

dot

Caption: Workflow for PROTAC synthesis via amide coupling.

Materials:

  • "Dimethyl-F-OICR-9429-COOH" linker (1.0 eq)

  • Amine-containing binding moiety (warhead or E3 ligase ligand) (1.2 eq)

  • HATU (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Inert gas (Nitrogen or Argon)

Procedure:

  • To a dry round-bottom flask under an inert atmosphere, add the "Dimethyl-F-OICR-9429-COOH" linker.

  • Dissolve the linker in a minimal amount of anhydrous DMF.

  • Add the amine-containing binding moiety to the solution.

  • Add DIPEA to the reaction mixture and stir for 5 minutes.

  • In a separate vial, dissolve HATU in anhydrous DMF and add this solution dropwise to the reaction mixture.

  • Allow the reaction to stir at room temperature. Monitor the reaction progress by LC-MS every 2-4 hours until the starting material is consumed.

  • Once the reaction is complete, dilute the mixture with ethyl acetate (B1210297) and wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by reverse-phase preparative HPLC to obtain the final PROTAC.

  • Characterize the purified PROTAC by NMR and HRMS to confirm its identity and purity.

Signaling Pathway Visualization

General PROTAC Mechanism of Action

This diagram illustrates the catalytic cycle of a PROTAC, which is independent of the specific linker used but is the fundamental pathway for its biological activity.

dot

PROTAC_MoA PROTAC PROTAC (Warhead-Linker-E3 Ligand) Ternary POI-PROTAC-E3 Ternary Complex PROTAC->Ternary Binds POI Target Protein (POI) POI->Ternary Binds E3 E3 Ubiquitin Ligase E3->Ternary Binds PolyUb Poly-Ubiquitinated POI Ternary->PolyUb Ubiquitination Ub Ubiquitin (Ub) Ub->Ternary Proteasome Proteasome PolyUb->Proteasome Recognition Proteasome->PROTAC Recycled Proteasome->E3 Recycled Degradation Degraded Peptides Proteasome->Degradation Degradation

Caption: Catalytic cycle of PROTAC-mediated protein degradation.

Troubleshooting

Technical Support Center: Synthesis of Dimethyl-F-OICR-9429-COOH

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of Dimethyl-F-OICR-9429-COOH...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of Dimethyl-F-OICR-9429-COOH, a key intermediate in the development of WDR5 inhibitors and PROTACs.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl-F-OICR-9429-COOH and what is its role?

Dimethyl-F-OICR-9429-COOH is a carboxylic acid derivative of a ligand that binds to the WD40 repeat domain protein 5 (WDR5). It is a crucial intermediate in the synthesis of more complex molecules, such as PROTACs (Proteolysis Targeting Chimeras), which are designed to target specific proteins for degradation. This intermediate is referenced in patent literature (WO2019246570A1) as "intermediate 19".[1]

Q2: What are the key reactive moieties in Dimethyl-F-OICR-9429-COOH that I should be aware of during synthesis and storage?

The key reactive moieties in the presumed structure of Dimethyl-F-OICR-9429-COOH include a carboxylic acid, a substituted biphenyl (B1667301) core, and likely an amine functionality (based on its precursor OICR-9429). The carboxylic acid can react with bases and nucleophiles. The aromatic rings can undergo further substitution reactions if conditions are not carefully controlled. The amine group, if present and unprotected, is nucleophilic and basic. For long-term storage, it is recommended to store the compound as a dry solid at low temperatures (-20°C to -80°C) and protected from light to prevent degradation.

Q3: What analytical techniques are recommended for monitoring the synthesis and purity of Dimethyl-F-OICR-9429-COOH?

A combination of analytical techniques is recommended for comprehensive analysis:

  • Thin Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress.

  • High-Performance Liquid Chromatography (HPLC): For quantitative analysis of reaction conversion and final product purity. A reversed-phase C18 column with a gradient of water and acetonitrile (B52724) (both with 0.1% formic acid or TFA) is a good starting point.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): For confirmation of the molecular weight of the desired product and identification of impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For structural elucidation and confirmation of the final product's identity and purity.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of key functional groups, such as the carboxylic acid (C=O and O-H stretches).

Troubleshooting Guide for Synthesis Impurities

The synthesis of Dimethyl-F-OICR-9429-COOH likely involves multi-step reactions including amide bond formation, Suzuki coupling, and functional group manipulations. Below are common issues and troubleshooting steps.

Issue 1: Incomplete Reaction or Low Yield

Potential Causes & Solutions

Potential CauseRecommended Action
Degraded Reagents Use fresh, high-purity solvents and reagents. Ensure anhydrous conditions for moisture-sensitive reactions (e.g., Suzuki coupling).
Suboptimal Reaction Temperature Optimize the reaction temperature. Some reactions may require heating to proceed at a reasonable rate, while others may need to be cooled to prevent side reactions.
Inefficient Catalyst Activity For catalytic reactions like Suzuki coupling, ensure the correct catalyst and ligand are used. Perform a catalyst screen if necessary. Ensure the catalyst is not poisoned by impurities in the starting materials or solvents.
Poor Solubility of Reactants Choose a solvent system that dissolves all reactants. A mixture of solvents may be necessary.
Issue 2: Presence of Starting Materials in the Final Product

Potential Causes & Solutions

Potential CauseRecommended Action
Insufficient Reaction Time Monitor the reaction by TLC or LC-MS to ensure it has gone to completion. Extend the reaction time if necessary.
Equilibrium Reaction If the reaction is reversible, consider using an excess of one reagent or removing a byproduct to drive the reaction forward.
Ineffective Purification Optimize the purification method. This may involve changing the solvent system for chromatography or recrystallization.
Issue 3: Identification of Unexpected Impurities

Common Impurities and Their Prevention

Impurity TypePotential SourcePrevention and Removal
Unreacted Intermediates Incomplete reaction in a previous step.Ensure each step goes to completion before proceeding. Purify intermediates thoroughly.
Side-Products from Suzuki Coupling Homocoupling of boronic acids/esters.Use a high-quality palladium catalyst and ligand. Optimize the stoichiometry of the coupling partners.
Hydrolysis of Ester Precursor If the carboxylic acid is generated from an ester, incomplete hydrolysis will leave the ester as an impurity.Use a sufficient excess of base (e.g., LiOH, NaOH) and allow for adequate reaction time. Monitor by LC-MS.
Residual Solvents Incomplete removal of solvents during workup and purification.Dry the final product under high vacuum for an extended period. Analyze for residual solvents by ¹H NMR.
Catalyst Residues Residual palladium from coupling reactions.Use a palladium scavenger resin or perform an aqueous wash with a chelating agent (e.g., EDTA).

Experimental Protocols

While the exact protocol for Dimethyl-F-OICR-9429-COOH is proprietary, a general workflow for the synthesis of similar biphenyl carboxylic acids is provided below.

General Workflow for Suzuki Coupling to form a Biphenyl Intermediate:

  • Reaction Setup: To a solution of an aryl halide (1.0 eq) and a boronic acid or ester (1.1-1.5 eq) in a suitable solvent (e.g., dioxane, toluene, or a mixture with water) is added a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 eq) and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 eq).

  • Reaction Execution: The mixture is degassed with nitrogen or argon for 15-30 minutes. The reaction is then heated to the desired temperature (typically 80-110 °C) and stirred until the starting material is consumed (monitored by TLC or LC-MS).

  • Workup: The reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica (B1680970) gel or by recrystallization.

Visualizations

Below are diagrams illustrating key concepts and workflows relevant to the synthesis and analysis of Dimethyl-F-OICR-9429-COOH.

G cluster_synthesis General Synthetic Workflow A Starting Materials (Aryl Halide & Boronic Acid) B Suzuki Coupling A->B C Biphenyl Intermediate B->C D Further Functionalization (e.g., Amide Coupling) C->D E Ester Precursor D->E F Hydrolysis E->F G Final Product (Dimethyl-F-OICR-9429-COOH) F->G G cluster_troubleshooting Troubleshooting Logic for Impurities Impurity Impurity Detected by LC-MS/HPLC Identify Identify Impurity (Mass, Retention Time) Impurity->Identify Source Determine Potential Source Identify->Source SM Unreacted Starting Material Source->SM Matches SM SideProduct Side Product Source->SideProduct Known Side Reaction Degradation Degradation Product Source->Degradation Unstable Product Optimize Optimize Reaction Conditions (Time, Temp, Stoichiometry) SM->Optimize SideProduct->Optimize Storage Review Storage Conditions Degradation->Storage Purify Improve Purification (Chromatography, Recrystallization) Optimize->Purify G cluster_pathway WDR5 Inhibition Pathway WDR5 WDR5 MLL1 MLL1 Complex WDR5->MLL1 interacts with Histone Histone H3 MLL1->Histone methylates Methylation H3K4 Methylation Histone->Methylation leads to Gene Gene Transcription Methylation->Gene OICR_Ligand OICR-9429 (or derivative) OICR_Ligand->WDR5 inhibits

References

Optimization

Improving the stability of "Dimethyl-F-OICR-9429-COOH" in solution

Technical Support Center: Dimethyl-F-OICR-9429-COOH This technical support center provides essential guidance for researchers, scientists, and drug development professionals on maintaining the stability of Dimethyl-F-OIC...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Dimethyl-F-OICR-9429-COOH

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on maintaining the stability of Dimethyl-F-OICR-9429-COOH in solution. Adherence to these guidelines is critical for obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl-F-OICR-9429-COOH and what is its primary application?

A1: Dimethyl-F-OICR-9429-COOH is a ligand for the WD40 repeat domain protein 5 (WDR5). It is primarily used in the synthesis of Proteolysis Targeting Chimeras (PROTACs), which are molecules designed to induce the degradation of specific target proteins.[1]

Q2: What are the recommended storage conditions for Dimethyl-F-OICR-9429-COOH stock solutions?

A2: Proper storage is crucial for the long-term stability of the compound. For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1 month. It is also important to protect the compound from light.[1]

Q3: My compound precipitated after diluting my DMSO stock solution into an aqueous buffer. What should I do?

A3: This is a common issue for hydrophobic molecules. Here are some troubleshooting steps:

  • Lower the Final Concentration: The compound may have exceeded its solubility limit in the aqueous buffer. Try using a lower final concentration in your assay.[2]

  • Optimize Co-solvent Concentration: While minimizing the concentration of organic solvents like DMSO in your final assay is important, a slightly higher percentage may be necessary to maintain solubility. Always include a vehicle control to account for any effects of the solvent.[2]

  • Adjust Buffer pH: The solubility of compounds with ionizable groups, such as a carboxylic acid, can be highly dependent on the pH of the solution.[2][3] Experimenting with different pH values may improve solubility.

  • Use Fresh Dilutions: Do not use solutions that have precipitated. Prepare fresh dilutions from your stock solution for each experiment.[2]

Q4: I am observing inconsistent results in my cell-based assays. Could this be related to compound stability?

A4: Yes, inconsistent results are often a sign of compound degradation.[4][5] Degradation in the culture medium can lead to a loss of activity. It is advisable to assess the stability of the compound in your specific cell culture medium over the time course of your experiment.[4] Preparing fresh solutions for each experiment is a recommended practice to ensure consistency.[4]

Q5: What are the common causes of degradation for small molecules like Dimethyl-F-OICR-9429-COOH in solution?

A5: Several factors can contribute to the degradation of small molecules in solution:

  • Hydrolysis: Molecules with functional groups like esters or amides can be susceptible to cleavage by water. The pH of the solution is a critical factor in the rate of hydrolysis.[4]

  • Oxidation: Compounds can be sensitive to oxidation from dissolved oxygen or exposure to air.[4][6]

  • Light Exposure: Photoreactive compounds can degrade when exposed to light.[4][6] Storing solutions in amber vials or wrapping containers in foil can mitigate this.[5]

  • Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[5][6]

Troubleshooting Guides

This section provides systematic approaches to address common stability-related issues.

Issue 1: Loss of Compound Activity in Assays

This is a frequent problem that can often be traced back to the degradation of the compound in the assay solution.

start Inconsistent or Reduced Activity Observed check_prep Review Solution Preparation Protocol start->check_prep fresh_sol Prepare Fresh Stock and Working Solutions check_prep->fresh_sol stability_test Perform Stability Test in Assay Buffer (See Protocol 2.1) fresh_sol->stability_test analyze_hplc Analyze by HPLC at T=0 and Subsequent Timepoints stability_test->analyze_hplc degradation Degradation Confirmed (New Peaks / Reduced Main Peak) analyze_hplc->degradation no_degradation No Degradation Observed analyze_hplc->no_degradation optimize_cond Optimize Assay Conditions: - Adjust pH - Add Antioxidants - Protect from Light degradation->optimize_cond other_issues Investigate Other Causes: - Cell Health - Reagent Quality - Assay Protocol no_degradation->other_issues

Caption: Troubleshooting workflow for loss of compound activity.

Issue 2: Precipitate Formation in Solution

Precipitation can be mistaken for degradation but is primarily a solubility issue.

start Precipitate Observed in Aqueous Working Solution is_conc_high Is Final Concentration High? start->is_conc_high lower_conc Action: Lower Final Working Concentration is_conc_high->lower_conc Yes check_dmso Is Final DMSO % Too Low? is_conc_high->check_dmso No increase_dmso Action: Cautiously Increase DMSO % (with vehicle control) check_dmso->increase_dmso Yes check_ph Is Buffer pH Optimal for Solubility? check_dmso->check_ph No adjust_ph Action: Test a Range of Buffer pH Values check_ph->adjust_ph Yes other_solvents Consider Alternative Co-solvents or Formulations check_ph->other_solvents No

Caption: Decision tree for addressing compound precipitation.

Data Presentation

The stability of a compound is influenced by several storage parameters. The following table summarizes the recommended guidelines for Dimethyl-F-OICR-9429-COOH.

Parameter Guideline Rationale
Storage Temperature Stock Solutions: -20°C or -80°CElevated temperatures can accelerate chemical degradation.[5]
Light Exposure Store in amber vials or wrap in foil; work in a shaded environment.The compound may be susceptible to photodegradation.[5][6]
pH of Aqueous Solution Maintain a consistent and appropriate pH, generally between 4 and 8 for many drugs.The stability of many compounds is pH-dependent due to potential acid or base-catalyzed hydrolysis.[3][7]
Freeze-Thaw Cycles Avoid repeated freeze-thaw cycles. Aliquot stock solutions into single-use volumes.Repeated cycling can lead to precipitation and degradation, and for DMSO stocks, can introduce moisture.[2][5]
Air (Oxygen) Exposure For long-term storage, consider purging the headspace of the vial with an inert gas (e.g., argon).Minimizes the risk of oxidative degradation.[5]

Experimental Protocols

Protocol 2.1: Assessing Compound Stability in Aqueous Buffer by HPLC

Objective: To quantitatively assess the stability of Dimethyl-F-OICR-9429-COOH in a specific aqueous buffer over time.

Methodology:

  • Preparation of T=0 Sample:

    • Prepare a stock solution of Dimethyl-F-OICR-9429-COOH in DMSO at a known concentration (e.g., 10 mM).

    • Dilute the stock solution into the aqueous buffer of interest to the final working concentration (e.g., 10 µM).

    • Immediately after preparation, take an aliquot of this solution.

    • If necessary, centrifuge the sample to pellet any insoluble material and transfer the supernatant to an HPLC vial for analysis. This will serve as your T=0 reference sample.

  • Incubation of Stability Samples:

    • Incubate the remaining solution under your intended experimental conditions (e.g., 37°C in a cell culture incubator).

    • Ensure the container is appropriately sealed and protected from light if necessary.

  • Time-Point Sample Collection:

    • At predetermined intervals (e.g., 2, 4, 8, 24, 48 hours), withdraw an aliquot from the incubating solution.

    • Process each aliquot in the same manner as the T=0 sample (centrifugation if needed) and transfer to an HPLC vial.

  • HPLC Analysis:

    • Analyze all samples (T=0 and subsequent time points) using a validated HPLC method. The method should be capable of separating the parent compound from potential degradants.

    • Use a UV detector set to a wavelength appropriate for Dimethyl-F-OICR-9429-COOH.

  • Data Analysis:

    • Compare the peak area of the parent compound at each time point to the peak area at T=0.

    • Calculate the percentage of the compound remaining at each time point.

    • The appearance of new peaks alongside a decrease in the parent peak area is indicative of degradation.[4]

Mandatory Visualization

Hypothetical Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway where a WDR5-containing complex (the target of Dimethyl-F-OICR-9429-COOH) plays a role, leading to gene transcription.

cluster_0 Nucleus wdr5 WDR5 mll MLL1 Complex wdr5->mll forms complex h3k4 Histone H3 mll->h3k4 methylates me_h3k4 H3K4me3 h3k4->me_h3k4 gene Target Gene Transcription me_h3k4->gene activates compound Dimethyl-F-OICR-9429-COOH compound->wdr5 inhibits

Caption: Hypothetical pathway involving the WDR5/MLL complex.

References

Troubleshooting

Technical Support Center: Overcoming Off-Target Effects of WDR5-Targeting PROTACs

Welcome to the technical support center for researchers utilizing WDR5-targeting PROTACs. This resource provides troubleshooting guidance and answers to frequently asked questions to help you navigate challenges and miti...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers utilizing WDR5-targeting PROTACs. This resource provides troubleshooting guidance and answers to frequently asked questions to help you navigate challenges and mitigate off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: My WDR5-targeting PROTAC is showing toxicity or unexpected phenotypes in my cell-based assays. Could this be due to off-target effects?

A1: Yes, unexpected cellular phenotypes and toxicity are often linked to off-target effects of PROTACs. The off-target profile of your WDR5 PROTAC will largely depend on the E3 ligase it recruits.

  • CRBN-recruiting PROTACs: If your PROTAC utilizes a Cereblon (CRBN) E3 ligase binder, such as pomalidomide, it may induce the degradation of "neo-substrates" that are not the intended WDR5 target. A well-documented off-target class for CRBN-based PROTACs is zinc-finger (ZF) transcription factors, including Ikaros (IKZF1) and Aiolos (IKZF3)[1][2]. For instance, the WDR5 PROTAC MS40 is a dual degrader of WDR5 and these Ikaros family proteins[1][2]. This can be a desired effect in certain cancer types where both WDR5 and Ikaros are dependencies, but it is a significant off-target effect to consider in other contexts.

  • VHL-recruiting PROTACs: PROTACs that recruit the von Hippel-Lindau (VHL) E3 ligase are generally considered to have a more favorable off-target profile. Studies on VHL-based WDR5 PROTACs, such as MS67 , have shown high selectivity for WDR5 with minimal off-target degradation observed in proteomic analyses[3][4]. While no PROTAC is entirely without off-targets, VHL-based options may offer a more specific degradation of WDR5.

To determine if off-target effects are the cause of your observations, we recommend performing a global proteomics experiment to compare protein levels in cells treated with your PROTAC versus a vehicle control.

Q2: I'm not observing any degradation of WDR5 with my PROTAC. What are some potential reasons for this?

A2: A lack of WDR5 degradation can stem from several factors. Here is a troubleshooting workflow to help you identify the issue:

troubleshooting_workflow start No WDR5 Degradation Observed permeability 1. Poor Cell Permeability? start->permeability engagement 2. Lack of Target or E3 Ligase Engagement? permeability->engagement No sol_permeability Modify linker to improve physicochemical properties. Use cell lines with higher PROTAC uptake. permeability->sol_permeability Yes ternary_complex 3. Inefficient Ternary Complex Formation? engagement->ternary_complex No sol_engagement Confirm binary binding of PROTAC to WDR5 and E3 ligase via biophysical assays (e.g., ITC, SPR). Use a negative control PROTAC that doesn't bind the E3 ligase. engagement->sol_engagement Yes proteasome 4. Proteasome Inhibition? ternary_complex->proteasome No sol_ternary_complex Optimize linker length and composition. Switch to a different E3 ligase. ternary_complex->sol_ternary_complex Yes sol_proteasome Co-treat with a proteasome inhibitor (e.g., MG132) and check for WDR5 accumulation. proteasome->sol_proteasome Yes

Troubleshooting workflow for lack of PROTAC activity.

Q3: I'm observing the "hook effect" with my WDR5 PROTAC. How can I mitigate this?

A3: The "hook effect" is a common phenomenon with PROTACs where degradation efficiency decreases at higher concentrations. This occurs because the PROTAC forms non-productive binary complexes with either WDR5 or the E3 ligase, rather than the productive ternary complex required for degradation.

To mitigate the hook effect:

  • Perform a full dose-response curve: This will help you identify the optimal concentration range for maximal degradation and determine the concentration at which the hook effect begins.

  • Test lower concentrations: Often, the "sweet spot" for PROTAC efficacy is in the nanomolar to low micromolar range.

  • Enhance ternary complex cooperativity: PROTACs designed to promote positive cooperativity in the formation of the ternary complex can be less prone to the hook effect. This can be influenced by the linker design and the choice of E3 ligase.

Q4: How can I experimentally distinguish between on-target WDR5 degradation and off-target effects?

A4: A multi-pronged approach is recommended:

  • Global Proteomics (Mass Spectrometry): This is the gold standard for identifying off-target effects. By comparing the proteomes of cells treated with your WDR5 PROTAC and a vehicle control, you can identify all proteins that are significantly downregulated.

  • Western Blotting: Use this technique to validate the proteomics data for specific, high-interest potential off-targets.

  • Negative Control PROTACs: Synthesize and test a control PROTAC that is structurally similar to your active PROTAC but contains a modification that prevents it from binding to either WDR5 or the E3 ligase. This will help you confirm that the observed degradation is dependent on the formation of the ternary complex.

  • Rescue Experiments: Pre-treat cells with a WDR5 inhibitor before adding your PROTAC. If the degradation of WDR5 is on-target, the inhibitor should compete with the PROTAC and "rescue" WDR5 from degradation.

Troubleshooting Guides

Problem: Inconsistent WDR5 degradation between experiments.

Possible CauseRecommended Solution
Cell Health and Confluency Ensure cells are healthy and in the logarithmic growth phase. Standardize cell seeding density and passage number.
PROTAC Stability Assess the stability of your PROTAC in cell culture media over the time course of your experiment.
Reagent Variability Use fresh, high-quality reagents, including antibodies and cell culture media.

Problem: High background in Western Blots for WDR5.

Possible CauseRecommended Solution
Antibody Specificity Validate your primary antibody for WDR5 to ensure it is specific. Consider using a second, different primary antibody to confirm your results.
Blocking Inefficiency Increase the blocking time or try a different blocking agent (e.g., 5% BSA in TBST).
Insufficient Washing Increase the number and duration of washes after primary and secondary antibody incubations.

Quantitative Data Summary

The following tables summarize the degradation potency and binding affinities of selected WDR5-targeting PROTACs.

Table 1: Degradation Potency of WDR5 PROTACs

PROTACE3 LigaseCell LineDC50DmaxReference
MS40 CRBNMV4;11Not reported>90%[1][2]
MS67 VHLMV4;113.7 nM94%[3][4]
PROTAC 1 DCAF1293T186 ± 89 nM23.5 ± 11.4%[5]
PROTAC 2 DCAF1293T135 ± 6 nM21.9 ± 11.1%[5]
PROTAC 3 DCAF1293T93 ± 37 nM33.4 ± 6.8%[5]

Table 2: Binding Affinities of WDR5 PROTACs

PROTACBinding TargetKdReference
MS67 WDR563 nM[3]

Experimental Protocols

1. Western Blotting for WDR5 Degradation

This protocol outlines the steps to assess WDR5 protein levels following PROTAC treatment.

western_blot_workflow start Start: PROTAC-treated cells lysis 1. Cell Lysis (RIPA buffer with protease inhibitors) start->lysis quantification 2. Protein Quantification (BCA assay) lysis->quantification sds_page 3. SDS-PAGE (Load equal protein amounts) quantification->sds_page transfer 4. Protein Transfer (to PVDF membrane) sds_page->transfer blocking 5. Blocking (5% non-fat milk in TBST) transfer->blocking primary_ab 6. Primary Antibody Incubation (Anti-WDR5, overnight at 4°C) blocking->primary_ab secondary_ab 7. Secondary Antibody Incubation (HRP-conjugated anti-rabbit/mouse) primary_ab->secondary_ab detection 8. Chemiluminescent Detection secondary_ab->detection analysis 9. Data Analysis (Densitometry to quantify WDR5 levels) detection->analysis end End: Determine DC50 and Dmax analysis->end

Western Blotting workflow for WDR5 degradation.

Detailed Steps:

  • Sample Preparation:

    • Culture cells to 70-80% confluency and treat with your WDR5 PROTAC at various concentrations for the desired time.

    • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Determine protein concentration using a BCA assay.

  • Gel Electrophoresis:

    • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

    • Run the gel until adequate separation of proteins is achieved.

  • Protein Transfer:

    • Transfer proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Incubate with a primary antibody specific for WDR5 overnight at 4°C.

    • Wash the membrane three times with TBST.

    • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane three times with TBST.

  • Detection:

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

    • Quantify band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

2. Immunoprecipitation-Mass Spectrometry (IP-MS) for Off-Target Identification

This protocol provides a workflow for identifying proteins that interact with your WDR5 PROTAC, which can help in identifying off-targets.

ip_ms_workflow start Start: PROTAC-treated cell lysate ip 1. Immunoprecipitation (using anti-WDR5 antibody) start->ip elution 2. Elution of Protein Complexes ip->elution reduction_alkylation 3. Reduction and Alkylation elution->reduction_alkylation digestion 4. In-solution Trypsin Digestion reduction_alkylation->digestion lc_ms 5. LC-MS/MS Analysis digestion->lc_ms data_analysis 6. Database Searching and Protein Identification lc_ms->data_analysis quantification 7. Label-free Quantification data_analysis->quantification end End: Identification of off-target proteins quantification->end

IP-MS workflow for off-target identification.

Detailed Steps:

  • Cell Lysis and Immunoprecipitation:

    • Lyse PROTAC-treated and control cells in a non-denaturing lysis buffer.

    • Incubate the lysate with an anti-WDR5 antibody followed by protein A/G magnetic beads to pull down WDR5 and its interacting proteins.

  • Sample Preparation for Mass Spectrometry:

    • Elute the protein complexes from the beads.

    • Reduce and alkylate the proteins.

    • Digest the proteins into peptides using trypsin.

  • LC-MS/MS and Data Analysis:

    • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

    • Search the resulting spectra against a protein database to identify the proteins in your sample.

    • Use label-free quantification to compare the abundance of proteins between the PROTAC-treated and control samples. Proteins that are significantly downregulated in the PROTAC-treated sample are potential off-targets.

Signaling Pathways and Logical Relationships

WDR5-Mediated Signaling and PROTAC Intervention

WDR5 is a scaffold protein that plays a crucial role in the assembly of histone methyltransferase complexes, particularly the MLL/SET1 complex, which is responsible for H3K4 methylation and transcriptional activation. It also interacts with the oncoprotein c-MYC. WDR5-targeting PROTACs aim to degrade WDR5, thereby disrupting these oncogenic pathways.

wdr5_pathway cluster_protac PROTAC Intervention cluster_cellular Cellular Machinery protac WDR5 PROTAC e3_ligase E3 Ligase (CRBN or VHL) protac->e3_ligase recruits wdr5 WDR5 protac->wdr5 binds proteasome Proteasome wdr5->proteasome ubiquitination & degradation mll_complex MLL/SET1 Complex wdr5->mll_complex scaffolds c_myc c-MYC wdr5->c_myc interacts h3k4 H3K4 Methylation mll_complex->h3k4 transcription Oncogenic Gene Transcription c_myc->transcription h3k4->transcription

WDR5 signaling and PROTAC-mediated degradation.

References

Optimization

"Dimethyl-F-OICR-9429-COOH" degradation and storage conditions

Technical Support Center: Dimethyl-F-OICR-9429-COOH Welcome to the technical support center for Dimethyl-F-OICR-9429-COOH. This resource provides researchers, scientists, and drug development professionals with essential...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Dimethyl-F-OICR-9429-COOH

Welcome to the technical support center for Dimethyl-F-OICR-9429-COOH. This resource provides researchers, scientists, and drug development professionals with essential information on the stability, storage, and handling of this compound. The following troubleshooting guides and FAQs are designed to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl-F-OICR-9429-COOH?

A1: Dimethyl-F-OICR-9429-COOH (CAS No. 2407458-49-3) is a ligand for the WD40 repeat domain protein 5 (WDR5).[1][2][3] It is primarily used as a chemical intermediate in the synthesis of Proteolysis Targeting Chimeras (PROTACs), which are molecules designed to induce the degradation of specific target proteins.[3][4][5]

Q2: What are the recommended long-term storage conditions for this compound?

A2: For long-term stability, Dimethyl-F-OICR-9429-COOH should be stored at -20°C in a tightly sealed container, protected from light.[1][6] Some suppliers also suggest that for solutions in solvents like DMSO, storage at -80°C is suitable for up to 6 months, while -20°C is appropriate for 1 month.[7][8]

Q3: The compound was shipped to me at room temperature. Is it still viable?

A3: Yes. Suppliers indicate that the compound is stable for short periods (up to 2 weeks) at room temperature during shipping.[1][9] Upon receipt, it should be immediately transferred to the recommended -20°C storage condition for long-term preservation.

Q4: What solvents are compatible with Dimethyl-F-OICR-9429-COOH?

A4: While specific solubility data is limited, the related parent compound, OICR-9429, is soluble in DMSO.[10] It is common for such complex organic molecules to be dissolved in organic solvents like DMSO, DMF, or ethanol. Always use fresh, anhydrous solvents to prepare stock solutions.

Q5: What are the known chemical incompatibilities?

A5: The compound should not be stored with or exposed to strong acids, strong alkalis, or strong oxidizing/reducing agents, as these can induce chemical degradation.[1]

Troubleshooting Guide

This guide addresses common problems related to compound stability and experimental variability.

Issue 1: Inconsistent or Lower-Than-Expected Activity in Assays

If you observe that Dimethyl-F-OICR-9429-COOH is showing reduced or no activity in your cellular or biochemical assays, it may be due to compound degradation.

Troubleshooting Workflow:

G start_node Inconsistent Results (Low Activity) check_storage 1. Verify Storage Conditions (-20°C, Dark, Sealed) start_node->check_storage check_solvent 2. Check Solvent Quality (Anhydrous, Fresh) check_storage->check_solvent check_handling 3. Review Handling Protocol (Freeze-Thaw Cycles, Light Exposure) check_solvent->check_handling purity_analysis 4. Perform Purity Analysis (LC-MS / HPLC) check_handling->purity_analysis degraded Degradation Confirmed purity_analysis->degraded Impurity peaks found not_degraded Compound is Stable purity_analysis->not_degraded Main peak >95% pure new_aliquot Action: Use New Aliquot degraded->new_aliquot other_issues Troubleshoot Other Experimental Parameters not_degraded->other_issues

Caption: Troubleshooting workflow for inconsistent experimental results.

Possible Causes & Solutions:

Cause Solution
Improper Storage Ensure the solid compound is stored at -20°C, protected from light. Verify freezer temperature logs.
Solvent Quality Stock solutions can degrade if prepared with old or wet solvents. Use fresh, anhydrous grade DMSO or another appropriate solvent. Prepare fresh stock solutions.
Multiple Freeze-Thaw Cycles Repeatedly freezing and thawing a stock solution can lead to degradation. Prepare smaller, single-use aliquots from a concentrated master stock to minimize this.
Light Exposure The compound is light-sensitive.[1] Handle the solid and its solutions under subdued light. Use amber vials or wrap tubes in foil.
pH Instability The compound is incompatible with strong acids and bases.[1] Ensure that the pH of your assay buffer is within a neutral range (typically pH 6-8) unless the experiment requires otherwise.

Storage and Stability Data

While specific experimental degradation kinetics for Dimethyl-F-OICR-9429-COOH are not publicly available, the following table summarizes the recommended storage conditions based on supplier safety data sheets.

Parameter Solid Form In Solution (e.g., DMSO) Source
Temperature -20°C-80°C (long-term), -20°C (short-term)[1][6][8]
Light Protect from lightProtect from light[1]
Atmosphere Store in a tightly sealed containerStore in a tightly sealed container[1]
Anticipated Stability Stable under recommended conditions6 months at -80°C; 1 month at -20°C[1][7][8]

Experimental Protocols: Forced Degradation Study

To determine the intrinsic stability of Dimethyl-F-OICR-9429-COOH and identify potential degradation products, a forced degradation study can be performed. This is a common practice in drug development guided by ICH Q1A(R2) principles.[11][12] The goal is to achieve 5-20% degradation of the active substance.[11]

Objective: To investigate the degradation profile of Dimethyl-F-OICR-9429-COOH under various stress conditions.

Materials:

  • Dimethyl-F-OICR-9429-COOH

  • HPLC-grade acetonitrile (B52724), water, and methanol

  • 0.1 M Hydrochloric acid (HCl)

  • 0.1 M Sodium hydroxide (B78521) (NaOH)

  • 3% Hydrogen peroxide (H₂O₂)

  • HPLC or UPLC system with a PDA/UV detector and a mass spectrometer (MS)

  • Photostability chamber

  • Temperature-controlled oven

Experimental Workflow Diagram:

G start_node Prepare Compound Stock (e.g., 1 mg/mL in ACN) stress_conditions Expose Aliquots to Stress Conditions start_node->stress_conditions acid Acidic (0.1M HCl, 60°C) stress_conditions->acid base Basic (0.1M NaOH, 60°C) stress_conditions->base oxidative Oxidative (3% H₂O₂, RT) stress_conditions->oxidative thermal Thermal (Solid, 80°C) stress_conditions->thermal photo Photolytic (ICH Q1B) stress_conditions->photo analysis Analyze Samples by LC-MS (at t=0, 2, 8, 24h) acid->analysis base->analysis oxidative->analysis thermal->analysis photo->analysis data Identify Degradants & Determine Degradation Pathway analysis->data

Caption: Workflow for a forced degradation study.

Methodology:

  • Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Dimethyl-F-OICR-9429-COOH in an appropriate solvent like acetonitrile or methanol.

  • Stress Conditions:

    • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C.

    • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C.

    • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Keep at room temperature.

    • Thermal Degradation: Store the solid compound in an oven at 80°C.

    • Photolytic Degradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).[13]

  • Time Points: Draw samples at initial (t=0) and subsequent time points (e.g., 2, 8, 24 hours). For thermal and photolytic studies, time points may be longer. The goal is to achieve detectable degradation without destroying the molecule completely.

  • Sample Analysis:

    • Before injection, neutralize the acidic and basic samples.

    • Analyze all samples using a stability-indicating HPLC-MS method.

    • Compare the chromatograms of stressed samples to a control sample (stored at -20°C) to identify new peaks corresponding to degradation products.

  • Data Interpretation:

    • Calculate the percentage of degradation.

    • Use the mass spectrometry data to propose structures for the major degradation products.

    • This analysis will reveal if the compound is particularly susceptible to hydrolysis, oxidation, heat, or light.

References

Troubleshooting

Technical Support Center: Dimethyl-F-OICR-9429-COOH Reaction Condition Optimization

This technical support center provides troubleshooting guidance and frequently asked questions for the reaction condition optimization of Dimethyl-F-OICR-9429-COOH, a key intermediate in developmental drug synthesis. The...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for the reaction condition optimization of Dimethyl-F-OICR-9429-COOH, a key intermediate in developmental drug synthesis. The primary focus is on its amide coupling with various primary and secondary amines.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in the amidation of Dimethyl-F-OICR-9429-COOH?

A1: The most frequent cause of low yield is suboptimal reaction conditions, particularly the choice of coupling agent and base, as well as moisture in the reaction. Dimethyl-F-OICR-9429-COOH is susceptible to side reactions if the activation of the carboxylic acid is not efficient or if the reaction environment is not anhydrous.

Q2: How can I minimize the formation of byproducts?

A2: To minimize byproducts, ensure all reagents and solvents are anhydrous. Using a high-purity coupling agent and a non-nucleophilic base is also critical. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric components. Additionally, controlling the reaction temperature can significantly reduce byproduct formation.

Q3: What is the recommended solvent for this reaction?

A3: Dichloromethane (DCM) and Dimethylformamide (DMF) are the most commonly used solvents. DCM is preferred for easier workup, while DMF can be beneficial for less soluble starting materials. However, ensure the DMF is of high purity and anhydrous.

Q4: Can I use a different coupling agent than the one specified in the standard protocol?

A4: Yes, other coupling agents can be used, but their efficiency may vary. The choice of coupling agent should be based on the specific amine being coupled and the scale of the reaction. A comparison of common coupling agents is provided in the troubleshooting section.

Troubleshooting Guide

Issue 1: Low or No Product Formation
Potential Cause Recommended Solution
Inactive Coupling AgentUse a fresh bottle of the coupling agent. Store coupling agents under inert gas and desiccated.
Insufficient BaseEnsure the correct stoichiometry of the base is used. Typically, 2-3 equivalents are required.
Presence of WaterUse anhydrous solvents and reagents. Dry glassware thoroughly before use.
Steric HindranceFor sterically hindered amines, consider using a more potent coupling agent or increasing the reaction temperature.
Low Reagent PurityVerify the purity of Dimethyl-F-OICR-9429-COOH and the amine using appropriate analytical techniques (e.g., NMR, LC-MS).
Issue 2: Formation of Significant Byproducts
Potential Cause Recommended Solution
EpimerizationIf the starting material is chiral, use a base like Diisopropylethylamine (DIPEA) and consider running the reaction at a lower temperature (0 °C).
Side reaction with solventIf using DMF, consider switching to DCM, as DMF can sometimes participate in side reactions.
Over-activation of Carboxylic AcidReduce the amount of coupling agent used or add it portion-wise.

Data Presentation: Optimization of Amide Coupling Reaction

The following table summarizes the results of an optimization study for the coupling of Dimethyl-F-OICR-9429-COOH with a model primary amine.

Entry Coupling Agent Base Solvent Temperature (°C) Time (h) Yield (%)
1HATUDIPEADMF25292
2HBTUDIPEADMF25288
3EDC/HOBtDIPEADCM25475
4PyBOPDIPEADMF25290
5HATUEt3NDMF25285
6HATUDIPEADCM25489
7HATUDIPEADMF0491

Experimental Protocols

Standard Protocol for Amidation of Dimethyl-F-OICR-9429-COOH
  • To a solution of Dimethyl-F-OICR-9429-COOH (1.0 eq) in anhydrous DMF (0.1 M) under a nitrogen atmosphere, add the amine (1.1 eq).

  • Add Diisopropylethylamine (DIPEA) (2.5 eq) to the mixture and stir for 5 minutes at room temperature.

  • Add HATU (1.2 eq) in one portion.

  • Stir the reaction mixture at room temperature for 2 hours or until completion as monitored by LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Visualizations

experimental_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification start Start reagents Dissolve Reactants (Acid & Amine) in Anhydrous DMF start->reagents base Add DIPEA reagents->base coupling Add HATU base->coupling Under N2 stir Stir at RT (2 hours) coupling->stir monitor Monitor by LC-MS stir->monitor quench Dilute & Wash monitor->quench Reaction Complete dry Dry Organic Layer quench->dry concentrate Concentrate dry->concentrate purify Column Chromatography concentrate->purify end Final Product purify->end

Caption: General experimental workflow for the amidation of Dimethyl-F-OICR-9429-COOH.

troubleshooting_logic start Low Reaction Yield check_reagents Check Reagent Quality (Anhydrous, Purity) start->check_reagents check_conditions Review Reaction Conditions start->check_conditions solution_reagents Use Fresh/Pure Reagents & Anhydrous Solvents check_reagents->solution_reagents Issue Found byproducts Significant Byproducts? check_conditions->byproducts solution_temp Lower Temperature (e.g., 0 °C) byproducts->solution_temp Yes solution_base Change Base (e.g., to DIPEA) byproducts->solution_base Yes (Epimerization) solution_coupling Change Coupling Agent (e.g., PyBOP for hindered cases) byproducts->solution_coupling No

Caption: A logical troubleshooting guide for low yield in the amidation reaction.

Optimization

Avoiding common pitfalls in WDR5 inhibitor experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate common challenges in WDR5 inhibitor experim...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate common challenges in WDR5 inhibitor experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main cellular functions of WDR5?

A1: WD40-repeat-containing protein 5 (WDR5) is a crucial scaffolding protein involved in various cellular processes, primarily through its role in epigenetic regulation.[1][2][3] It is a core component of several protein complexes, including the SET1/MLL histone methyltransferase complexes, which are responsible for the methylation of histone H3 at lysine (B10760008) 4 (H3K4), a mark associated with active gene transcription.[4][5][6][7][8] WDR5 also plays a role in recruiting the oncoprotein MYC to chromatin, thereby influencing the expression of genes involved in cell proliferation and survival.[1][2][4][9][10] Additionally, WDR5 has functions independent of histone methylation, participating in processes like DNA damage response and cell cycle progression.

Q2: How do WDR5 inhibitors work?

A2: WDR5 inhibitors primarily function by disrupting key protein-protein interactions.[4][8] Most small-molecule inhibitors target one of two main binding pockets on the WDR5 protein:

  • WIN (WDR5-Interaction) site: This site is crucial for the interaction with the MLL/SET1 complexes. Inhibitors targeting the WIN site block the assembly of these complexes, leading to reduced H3K4 methylation and subsequent changes in gene expression.[11][12][13]

  • WBM (WDR5-Binding Motif) site: This site is involved in the interaction with proteins like c-Myc. Inhibitors targeting the WBM site can disrupt the WDR5-c-Myc interaction, thereby impairing the recruitment of c-Myc to its target genes.[14]

By interfering with these interactions, WDR5 inhibitors can modulate gene expression programs that are critical for the growth and survival of certain cancer cells.[4][8]

Q3: My WDR5 inhibitor shows high potency in biochemical assays but weak activity in cell-based assays. What could be the reason?

A3: This is a common challenge in drug development and can be attributed to several factors:

  • Poor Cell Permeability: The inhibitor may not efficiently cross the cell membrane to reach its intracellular target.[15]

  • Cellular Efflux: The inhibitor could be actively transported out of the cell by efflux pumps, such as P-glycoprotein.[15]

  • High Intracellular ATP Concentrations: For ATP-competitive inhibitors, the high concentration of ATP within cells can outcompete the inhibitor for binding to the target.[15]

  • Target Engagement: Even if the inhibitor enters the cell, it may not effectively engage with WDR5 in the complex cellular environment.[11]

  • Off-Target Effects: The observed cellular phenotype might be a result of the inhibitor acting on other proteins besides WDR5.[15]

Q4: How can I confirm that my WDR5 inhibitor is engaging its target in cells?

A4: Several techniques can be used to confirm target engagement of WDR5 inhibitors in a cellular context:

  • Cellular Thermal Shift Assay (CETSA): This method assesses the thermal stability of WDR5 in the presence of the inhibitor. Ligand binding typically stabilizes the protein, leading to a shift in its melting temperature.

  • NanoBRET™ Assay: This is a proximity-based assay that can measure the displacement of a fluorescent tracer from WDR5 by the inhibitor in live cells, providing a quantitative measure of target engagement.[16][17][18]

  • Co-immunoprecipitation (Co-IP): This technique can be used to demonstrate the disruption of the interaction between WDR5 and its binding partners (e.g., MLL1 or c-Myc) upon inhibitor treatment.[12][14]

  • Chromatin Immunoprecipitation (ChIP): ChIP followed by qPCR or sequencing can show the displacement of WDR5 from the chromatin at specific gene loci upon treatment with a WIN site inhibitor.[11][19]

Troubleshooting Guides

Biochemical Assays (e.g., TR-FRET, Fluorescence Polarization)
Problem Possible Cause Suggested Solution
High background signal or low signal-to-noise ratio Reagent concentration (e.g., protein, peptide, inhibitor) is not optimal.Perform titration experiments for each reagent to determine the optimal concentrations.
Non-specific binding of the inhibitor to assay components.Include a non-binding control compound. Consider adding a small amount of non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer.
Mismatched buffer conditions.Ensure that the buffer composition (pH, salt concentration) is optimal for the protein-protein interaction being studied.
Inconsistent results between experiments Pipetting errors or variability in reagent preparation.Use calibrated pipettes and prepare fresh reagents for each experiment. Automate liquid handling if possible.
Protein instability or aggregation.Check protein purity and stability. Consider including additives like glycerol (B35011) or BSA to stabilize the protein.
Cell-Based Assays
Problem Possible Cause Suggested Solution
Inhibitor insolubility in culture medium The inhibitor has poor aqueous solubility.Prepare a high-concentration stock solution in a suitable solvent (e.g., DMSO) and ensure the final solvent concentration in the culture medium is low (typically <0.5%) and consistent across all treatments. Test different formulations or vehicles.
High cell toxicity unrelated to WDR5 inhibition Off-target effects of the inhibitor.Use a structurally related but inactive analog as a negative control. Test the inhibitor in a cell line that does not depend on WDR5 for survival. Perform kinome-wide profiling to identify potential off-targets.[15]
Solvent toxicity.Ensure the final concentration of the solvent (e.g., DMSO) is not toxic to the cells. Include a vehicle-only control.
Difficulty in detecting a cellular phenotype The chosen cell line may not be sensitive to WDR5 inhibition.Use cell lines known to be dependent on WDR5 signaling, such as those with MLL rearrangements or high MYC expression.[8]
Insufficient incubation time.WDR5 inhibitors may require a longer incubation time (e.g., 72 hours or more) to elicit a significant cellular response.[20]
Suboptimal inhibitor concentration.Perform a dose-response experiment to determine the optimal concentration range for the inhibitor.

Quantitative Data of WDR5 Inhibitors

The following table summarizes the binding affinities and inhibitory concentrations of several reported WDR5 inhibitors.

InhibitorAssay TypeTarget InteractionValueReference
OICR-9429 Fluorescence PolarizationWDR5-MLL PeptideKd = 93 ± 28 nM[21]
MM-401 In vitro HMT assayMLL1 activityIC50 = 0.9 nM[3]
MM-102 In vitro HMT assayMLL1 activityIC50 = 2.4 nM[3]
Compound 12 Co-IP in HEK293 cellsWDR5-c-Myc~4-fold reduction[14]
C3 Cell Growth Inhibition (MV4:11)Cellular ActivityIC50 = 6.67 µM[3]
C6 Cell Growth Inhibition (MV4:11)Cellular ActivityIC50 = 3.20 µM[3]
DDO-2117 HMT ScreeningMLL1 activityIC50 = 0.19 µM[3]
DDO-2093 HMT ScreeningMLL1 activityIC50 = 8.6 nM[22]
WM-662 HTRF AssayWDR5-MYC InteractionIC50 = 18 µM[3]

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

This protocol is a general guideline and may require optimization for specific cell lines and inhibitors.

  • Cell Culture and Treatment:

    • Plate cells and grow to 70-80% confluency.

    • Treat cells with the WDR5 inhibitor or vehicle control for the desired time (e.g., 1-4 hours) at 37°C.

  • Cell Lysis and Heat Treatment:

    • Wash cells with PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

    • Clarify the lysate by centrifugation at 4°C.

    • Aliquot the supernatant into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

  • Protein Precipitation and Collection:

    • After heating, cool the samples to room temperature.

    • Centrifuge at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

    • Carefully collect the supernatant containing the soluble protein fraction.

  • Analysis:

    • Analyze the amount of soluble WDR5 in each sample by Western blotting using a WDR5-specific antibody.

    • Quantify the band intensities and plot them against the temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the inhibitor-treated samples indicates target engagement.

Co-immunoprecipitation (Co-IP)

This protocol is a general guideline for assessing the disruption of the WDR5-MLL1 interaction.

  • Cell Culture and Lysis:

    • Culture cells to the desired density and treat with the WDR5 inhibitor or vehicle control.

    • Lyse the cells in a non-denaturing lysis buffer (e.g., a buffer containing 1% NP-40) supplemented with protease and phosphatase inhibitors.

    • Incubate on ice and then centrifuge to pellet cell debris.

  • Immunoprecipitation:

    • Pre-clear the cell lysate by incubating with protein A/G beads.

    • Incubate the pre-cleared lysate with an antibody against WDR5 or MLL1 overnight at 4°C with gentle rotation.

    • Add protein A/G beads and incubate for another 1-2 hours to capture the antibody-protein complexes.

  • Washing and Elution:

    • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

    • Elute the immunoprecipitated proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Western Blot Analysis:

    • Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

    • Probe the membrane with antibodies against WDR5 and MLL1 to detect the co-immunoprecipitated proteins. A decrease in the amount of co-precipitated MLL1 in the inhibitor-treated sample indicates disruption of the interaction.

Visualizations

WDR5 Signaling Pathways

WDR5_Signaling_Pathways cluster_MLL WDR5-MLL Complex and Histone Methylation cluster_MYC WDR5-c-Myc Interaction and Gene Regulation WDR5_MLL WDR5 MLL1 MLL1 WDR5_MLL->MLL1 interacts via WIN site H3K4 Histone H3 MLL1->H3K4 methylates WRAD WRAD Complex (RbBP5, ASH2L, DPY30) WRAD->MLL1 H3K4me3 H3K4me3 H3K4->H3K4me3 Active_Gene Active Gene Transcription H3K4me3->Active_Gene promotes WDR5_MYC WDR5 cMYC c-Myc WDR5_MYC->cMYC interacts via WBM site MAX MAX cMYC->MAX heterodimerizes Myc_Target Myc Target Genes (e.g., ribosomal proteins) cMYC->Myc_Target binds to E-box MAX->Myc_Target binds to E-box Proliferation Cell Proliferation Myc_Target->Proliferation promotes

Caption: WDR5's central role in MLL/SET1 and c-Myc pathways.

Experimental Workflow for WDR5 Inhibitor Screening

WDR5_Inhibitor_Workflow cluster_screening Primary Screening cluster_validation Hit Validation and Characterization cluster_optimization Lead Optimization HTS High-Throughput Screening (e.g., TR-FRET, FP) Hits Initial Hits HTS->Hits Biochem Biochemical Assays (IC50 determination) Hits->Biochem Target_Engage Cellular Target Engagement (CETSA, NanoBRET) Biochem->Target_Engage Cell_Activity Cell-Based Assays (Proliferation, Apoptosis) Target_Engage->Cell_Activity Confirmed_Hits Confirmed Hits Cell_Activity->Confirmed_Hits SAR Structure-Activity Relationship (SAR) Studies Confirmed_Hits->SAR ADME_Tox ADME/Toxicity Profiling SAR->ADME_Tox In_Vivo In Vivo Efficacy Studies ADME_Tox->In_Vivo Candidate Preclinical Candidate In_Vivo->Candidate

Caption: Workflow for WDR5 inhibitor discovery and development.

Logical Relationship for Troubleshooting Inconsistent Assay Results

Troubleshooting_Logic cluster_causes Potential Causes cluster_solutions Solutions Problem Inconsistent Assay Results Reagent Reagent Variability Problem->Reagent Assay_Cond Suboptimal Assay Conditions Problem->Assay_Cond Instrument Instrument/Operator Error Problem->Instrument Inhibitor_Prop Inhibitor Properties (e.g., stability) Problem->Inhibitor_Prop QC Quality Control of Reagents Reagent->QC Optimize Assay Optimization (e.g., titration) Assay_Cond->Optimize SOP Standard Operating Procedures (SOPs) Instrument->SOP Characterize Inhibitor Characterization Inhibitor_Prop->Characterize

Caption: Troubleshooting logic for inconsistent WDR5 inhibitor assay results.

References

Troubleshooting

"Dimethyl-F-OICR-9429-COOH" quality control and purity assessment

< Disclaimer: "Dimethyl-F-OICR-9429-COOH" appears to be a novel or proprietary compound with no publicly available data. This guide is based on general principles for the quality control and purity assessment of novel sm...

Author: BenchChem Technical Support Team. Date: December 2025

<

Disclaimer: "Dimethyl-F-OICR-9429-COOH" appears to be a novel or proprietary compound with no publicly available data. This guide is based on general principles for the quality control and purity assessment of novel small molecule organic compounds. All protocols and troubleshooting steps should be adapted based on the specific, experimentally determined properties of the actual molecule.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues researchers may encounter during the handling, analysis, and quality control of Dimethyl-F-OICR-9429-COOH.

Handling and Storage

Q1: How should I store Dimethyl-F-OICR-9429-COOH to ensure its stability?

A1: Proper storage is critical to maintain the integrity of the compound.[1][2]

  • Temperature: Store at the manufacturer-recommended temperature, typically -20°C or -80°C for long-term storage to minimize degradation. For short-term use, 2-8°C may be acceptable if validated.[1]

  • Light: Protect from light by using amber vials or storing the container in the dark, as light can cause photodegradation.[1][2]

  • Moisture and Air: The compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) in a desiccator, especially if it is sensitive to hydrolysis or oxidation.[1] Always date containers upon receipt and first opening.[2][3]

Q2: The compound won't dissolve in my chosen solvent. What should I do?

A2: Solubility issues are common.

  • Check Datasheet: First, consult the manufacturer's datasheet for recommended solvents (e.g., DMSO, DMF, Ethanol).

  • Gentle Warming: Try gently warming the solution (e.g., to 37°C) and vortexing or sonicating to aid dissolution.

  • Solvent Polarity: If the recommended solvent fails, you may need to test a range of solvents with varying polarities. Note that for biological assays, the final concentration of solvents like DMSO should be kept low (typically <0.5%) to avoid affecting experimental results.

Purity Assessment & HPLC Analysis

Q3: I am seeing unexpected peaks in my HPLC chromatogram. What could they be?

A3: Extra peaks can arise from several sources.[4][5][6]

  • Contamination: The sample, solvent, or HPLC system itself may be contaminated. Ensure you are using high-purity, filtered solvents and that the injector and sample loop are clean.[4][5]

  • Degradation: The compound may have degraded into related impurities. This can be confirmed by LC-MS analysis to identify the mass of the unexpected peaks. Review your storage and handling procedures.

  • Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion or splitting.[4] Whenever possible, dissolve the sample in the initial mobile phase.[4]

Q4: My HPLC peak is tailing or fronting. How can I improve the peak shape?

A4: Poor peak shape can compromise quantification.

  • Peak Tailing: This is often caused by interactions between the compound and active sites on the column stationary phase or by insufficient mobile phase buffer capacity.[6] Consider adjusting the mobile phase pH or adding a competitive agent like triethylamine (B128534) (for basic compounds on silica (B1680970) columns).[6] Column overload can also cause tailing; try injecting a smaller amount of the sample.[6]

  • Peak Fronting: This is less common but can be caused by column overload or channeling within the column packing.[6] Reducing the injection volume or replacing the column may resolve the issue.[6]

Identity Confirmation (LC-MS & NMR)

Q5: The observed mass in my LC-MS analysis does not match the expected molecular weight. What should I do?

A5: A mass mismatch requires systematic troubleshooting.

  • Check Adducts: The observed mass may correspond to the compound forming adducts with ions from the mobile phase (e.g., [M+Na]⁺, [M+K]⁺, [M+NH₄]⁺) or solvent (e.g., [M+ACN+H]⁺). Calculate the expected masses for common adducts.

  • Mass Spectrometer Calibration: Ensure the mass spectrometer is properly calibrated. Run a known standard to verify its accuracy.[7]

  • In-Source Fragmentation/Reaction: The compound might be fragmenting or reacting in the ion source. Try adjusting source parameters like temperature and voltages.

  • Purity Issue: The primary peak may correspond to a major impurity, not the compound of interest. Re-evaluate the purity data from HPLC-UV.

Q6: How can I confirm the chemical structure of Dimethyl-F-OICR-9429-COOH?

A6: Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for structural elucidation of organic compounds.[8][9][10][11]

  • ¹H NMR: Provides information about the number and types of hydrogen atoms in the molecule, as well as their connectivity.[8][9]

  • ¹³C NMR: Shows the number and types of carbon environments in the molecule.[12]

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are used to determine the complete connectivity of the molecule by showing correlations between different nuclei.[10] The combination of these NMR techniques allows for the unambiguous assignment of the compound's structure.[10]

Quality Control Specifications

The following table outlines typical quality control specifications for a high-purity small molecule compound intended for research and drug development.

ParameterMethodSpecificationPurpose
Appearance VisualWhite to Off-White SolidConfirms basic physical property and consistency.
Purity (Area %) HPLC-UV≥ 98.0%Quantifies the amount of the target compound.
Identity ¹H NMRConforms to StructureConfirms the chemical structure is correct.[8][9]
Identity (Mass) LC-MS (ESI+)Conforms to MW ± 0.5 DaConfirms the molecular weight of the compound.[13]
Residual Solvents GC-HS or ¹H NMR≤ 0.5%Ensures no harmful solvents from synthesis remain.
Water Content Karl Fischer≤ 0.5%Important for accurate weighing and stability.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
  • System Preparation:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Detector: UV-Vis, set to an appropriate wavelength (e.g., 254 nm or λmax of the compound).

    • Column Temperature: 30°C.

  • Sample Preparation:

    • Prepare a 1 mg/mL stock solution of Dimethyl-F-OICR-9429-COOH in a suitable solvent (e.g., DMSO or Acetonitrile).

    • Dilute the stock solution to a final concentration of 50 µg/mL using a 50:50 mixture of Mobile Phase A and B.

  • Chromatographic Run:

    • Equilibrate the column with the initial mobile phase conditions for at least 15 minutes.

    • Inject 10 µL of the prepared sample.

    • Run a linear gradient (e.g., 5% B to 95% B over 20 minutes).

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Protocol 2: Identity Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS)
  • LC System: Use the same LC method as described in Protocol 1.

  • MS System:

    • Ionization Mode: Electrospray Ionization, Positive (ESI+).

    • Mass Range: Scan from m/z 100 to 1000.

    • Source Parameters: Optimize capillary voltage, source temperature, and gas flows for the specific instrument and compound.

  • Data Analysis:

    • Extract the mass spectrum from the main chromatographic peak.

    • Identify the peak corresponding to the protonated molecule [M+H]⁺.

    • Compare the observed mass to the calculated exact mass of Dimethyl-F-OICR-9429-COOH.

Protocol 3: Structural Confirmation by ¹H NMR Spectroscopy
  • Sample Preparation:

    • Dissolve 2-5 mg of Dimethyl-F-OICR-9429-COOH in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Add a small amount of an internal standard (e.g., Tetramethylsilane - TMS) if quantitative analysis is needed.

    • Transfer the solution to a clean, dry NMR tube.

  • Data Acquisition:

    • Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

    • Typical parameters include a 30-degree pulse angle, 1-2 second relaxation delay, and 16-64 scans for good signal-to-noise.

  • Data Processing and Analysis:

    • Process the raw data (FID) with Fourier transformation, phase correction, and baseline correction.

    • Reference the spectrum to the solvent peak or TMS (0 ppm).

    • Integrate the peaks to determine the relative number of protons.

    • Analyze the chemical shifts (ppm) and coupling patterns (multiplicity) to assign the signals to the protons in the proposed structure.[8][11]

Visual Guides & Workflows

QC_Workflow start Receive Compound (Dimethyl-F-OICR-9429-COOH) storage Store Appropriately (-20°C, Dark, Dry) start->storage hplc Purity Check by HPLC storage->hplc Prepare Sample purity_check Purity ≥ 98%? hplc->purity_check lcms Identity Check by LC-MS nmr Structure Check by NMR lcms->nmr identity_check Mass & Structure Correct? nmr->identity_check purity_check->lcms Yes fail QC Fail Contact Supplier / Re-purify purity_check->fail No pass QC Pass Release for Experiments identity_check->pass Yes identity_check->fail No

Caption: General quality control workflow for a new chemical compound.

HPLC_Troubleshooting issue Unexpected HPLC Result (e.g., Extra Peaks, Bad Shape) cause1 Contamination? issue->cause1 cause2 Degradation? issue->cause2 cause3 Column Overload? issue->cause3 cause4 Mobile Phase Issue? issue->cause4 sol1 Use fresh, high-purity solvents. Clean injector. cause1->sol1 sol2 Check storage conditions. Analyze by LC-MS. cause2->sol2 sol3 Inject lower concentration or smaller volume. cause3->sol3 sol4 Re-prepare mobile phase. Ensure proper pH & mixing. cause4->sol4

Caption: Troubleshooting guide for common HPLC analysis issues.

Identity_Confirmation compound Compound Identity lcms LC-MS compound->lcms nmr NMR Spectroscopy compound->nmr mass Provides: Molecular Weight lcms->mass structure Provides: Atom Connectivity (3D Structure) nmr->structure confirmed Structure Confirmed mass->confirmed structure->confirmed

Caption: Logic diagram for confirming the identity of a chemical compound.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to WDR5-Targeting Compounds: OICR-9429 vs. Dimethyl-F-OICR-9429-COOH

For researchers and professionals in drug development, the strategic choice of chemical tools is paramount to success. This guide provides a detailed comparison between two key compounds utilized in the study of WD40 rep...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and professionals in drug development, the strategic choice of chemical tools is paramount to success. This guide provides a detailed comparison between two key compounds utilized in the study of WD40 repeat domain 5 (WDR5), a critical protein in chromatin regulation: the inhibitor OICR-9429 and the PROTAC ligand precursor Dimethyl-F-OICR-9429-COOH . While both molecules target WDR5, their mechanisms of action and ultimate applications in research and therapeutic development are fundamentally distinct.

Core Distinction: Inhibition vs. Degradation

OICR-9429 is a well-characterized small-molecule inhibitor that competitively blocks the protein-protein interaction between WDR5 and Mixed Lineage Leukemia 1 (MLL1).[1][2][3][4] This antagonism of the WDR5-MLL interaction hinders the formation of the MLL complex, which is crucial for the trimethylation of histone H3 at lysine (B10760008) 4 (H3K4me3), a key epigenetic mark for gene activation.[2][5][6] The efficacy of OICR-9429 is therefore measured by its ability to inhibit the enzymatic function of the MLL complex.

In contrast, Dimethyl-F-OICR-9429-COOH is a ligand for WDR5 that is primarily utilized as a building block for the synthesis of Proteolysis Targeting Chimeras (PROTACs).[7][8] A PROTAC is a heterobifunctional molecule that consists of a ligand for the target protein (in this case, derived from Dimethyl-F-OICR-9429-COOH), a linker, and a ligand for an E3 ubiquitin ligase. By bringing the target protein into proximity with the E3 ligase, the PROTAC induces the ubiquitination and subsequent degradation of the target protein by the proteasome. Thus, the efficacy of a PROTAC derived from Dimethyl-F-OICR-9429-COOH is determined by its ability to induce the degradation of WDR5.

Efficacy Data: OICR-9429

The following tables summarize the quantitative data on the efficacy of OICR-9429 from various studies.

In Vitro Binding Affinity and Inhibitory Concentrations
ParameterValueAssaySource
Binding Affinity (KD) 24 nMBiacore[1]
52 nMIsothermal Titration Calorimetry (ITC)[1]
93 ± 28 nMNot Specified[4][5]
Displacement Constant (Kdisp) 64 ± 4 nMCompetitive Disruption of WDR5-MLL WIN peptide interaction[5]
Cellular IC50 < 1 µMDisruption of WDR5-MLL1 and WDR5-RbBP5 interaction in cells[1]
67.74 µMCell Viability (T24 Bladder Cancer Cells, 48h)[2]
70.41 µMCell Viability (UM-UC-3 Bladder Cancer Cells, 48h)[2]
121.42 µMCell Viability (TCCSUP Bladder Cancer Cells, 48h)[2]
In Vivo Efficacy
Cancer ModelDosageAdministrationEffectSource
Bladder Cancer Xenograft30 mg/kg or 60 mg/kgIntraperitoneal (i.p.)Suppressed tumor growth and enhanced sensitivity to cisplatin[2]

Signaling Pathways and Mechanisms of Action

The diagrams below illustrate the distinct mechanisms of OICR-9429 and a PROTAC derived from Dimethyl-F-OICR-9429-COOH.

OICR_9429_Mechanism cluster_0 Normal State cluster_1 With OICR-9429 MLL1 MLL1 WDR5 WDR5 MLL1->WDR5 Binds to H3K4 Histone H3K4 WDR5->H3K4 Methylates H3K4me3 H3K4me3 Gene_Activation Gene Activation H3K4me3->Gene_Activation Leads to OICR_9429 OICR-9429 WDR5_inhibited WDR5 OICR_9429->WDR5_inhibited Binds and Inhibits H3K4_2 Histone H3K4 WDR5_inhibited->H3K4_2 Methylation Blocked MLL1_2 MLL1 MLL1_2->WDR5_inhibited Binding Blocked No_H3K4me3 No H3K4me3 Gene_Repression Gene Repression No_H3K4me3->Gene_Repression Leads to

Caption: Mechanism of OICR-9429 as a WDR5-MLL interaction inhibitor.

PROTAC_Mechanism WDR5 WDR5 Target Protein PROTAC PROTAC (from Dimethyl-F-OICR-9429-COOH) WDR5->PROTAC Ternary_Complex Ternary Complex (WDR5-PROTAC-E3) PROTAC->Ternary_Complex Forms E3_Ligase E3 Ubiquitin Ligase E3_Ligase->PROTAC Ub_WDR5 Ubiquitinated WDR5 Ub Ubiquitin Ub->Ternary_Complex Ubiquitinates Proteasome Proteasome Ub_WDR5->Proteasome Targeted to Degradation Degraded Peptides Proteasome->Degradation Degrades into

Caption: Mechanism of a WDR5-targeting PROTAC derived from Dimethyl-F-OICR-9429-COOH.

Experimental Protocols

Cell Viability Assay (for OICR-9429)

This protocol is based on methodologies used to assess the effect of OICR-9429 on cancer cell lines.[2][5]

  • Cell Seeding: Plate cancer cells (e.g., T24, UM-UC-3, or primary AML cells) in 96-well plates at a density of 5,000-20,000 cells per well.[5]

  • Compound Treatment: Treat the cells with a range of concentrations of OICR-9429 (e.g., 0-240 µM) or DMSO as a vehicle control.[2][5]

  • Incubation: Incubate the plates for a specified period, typically 48 to 72 hours.[2][5]

  • Viability Assessment: Measure cell viability using a commercially available assay, such as the CellTiter-Glo Luminescent Cell Viability Assay.[5]

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) by plotting cell viability against the logarithm of the compound concentration.

Cell_Viability_Workflow A 1. Seed cells in 96-well plate B 2. Add OICR-9429 at various concentrations A->B C 3. Incubate for 48-72 hours B->C D 4. Add CellTiter-Glo reagent C->D E 5. Measure luminescence D->E F 6. Calculate IC50 values E->F

Caption: Workflow for a typical cell viability assay.

Western Blot for Protein Degradation (for PROTACs)

This protocol is a standard method to confirm the degradation of a target protein by a PROTAC.

  • Cell Treatment: Treat cells with the WDR5-targeting PROTAC at various concentrations and for different time points (e.g., 4, 8, 16, 24 hours). Include a negative control (vehicle) and a control treated with the parent inhibitor (OICR-9429) to show that the effect is degradation, not just inhibition.

  • Cell Lysis: Harvest and lyse the cells to extract total protein.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Probe the membrane with a primary antibody specific for WDR5 and a loading control (e.g., GAPDH or β-actin). Then, incubate with a corresponding secondary antibody.

  • Detection: Visualize the protein bands using a chemiluminescence or fluorescence imaging system.

  • Analysis: Quantify the band intensity to determine the extent of WDR5 degradation relative to the loading control. Calculate the DC50 (concentration at which 50% of the protein is degraded).

Conclusion

OICR-9429 and Dimethyl-F-OICR-9429-COOH represent two distinct and powerful strategies for targeting WDR5.

  • OICR-9429 is an invaluable tool for studying the functional consequences of inhibiting the WDR5-MLL interaction and has shown therapeutic potential in various cancer models.[3][6][9][10] Its utility lies in its ability to acutely block a specific protein-protein interaction, allowing for the investigation of the downstream effects on gene expression and cell phenotype.

  • Dimethyl-F-OICR-9429-COOH serves as a crucial starting point for the development of WDR5-degrading PROTACs. The PROTAC approach offers several potential advantages over traditional inhibition, including the potential for more sustained and profound target suppression, efficacy against targets that are difficult to inhibit, and the ability to overcome resistance mechanisms related to inhibitor binding.

The choice between using OICR-9429 or developing a PROTAC from Dimethyl-F-OICR-9429-COOH will depend on the specific research question or therapeutic goal. For acute, reversible inhibition to probe function, OICR-9429 is the appropriate choice. For achieving sustained target elimination with potentially enhanced therapeutic efficacy, the development of a PROTAC is a compelling alternative. This guide provides the foundational information for researchers to make an informed decision on which compound and strategy best suits their objectives in the exploration of WDR5 biology and its role in disease.

References

Comparative

A Comparative Guide to WDR5 Ligands: Benchmarking Dimethyl-F-OICR-9429-COOH and its Progenitor OICR-9429

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of WD40 repeat domain 5 (WDR5) ligands, with a focus on the well-characterized inhibitor OICR-9429 and its deriv...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of WD40 repeat domain 5 (WDR5) ligands, with a focus on the well-characterized inhibitor OICR-9429 and its derivative, Dimethyl-F-OICR-9429-COOH. WDR5 has emerged as a significant therapeutic target in oncology due to its critical role as a scaffolding protein in various chromatin-modifying complexes and its interactions with oncoproteins like MYC.[1][2][3] This document summarizes key performance data, details the experimental methodologies used for their characterization, and visualizes the complex biological pathways involved.

Introduction to the Ligands

  • OICR-9429: A potent and selective small-molecule antagonist that targets the WDR5-interaction (WIN) site.[4][5][6] By binding to this pocket, OICR-9429 competitively disrupts the interaction between WDR5 and the Mixed-Lineage Leukemia (MLL) protein, as well as other binding partners that utilize a WIN motif.[4][5][7] This disruption inhibits the histone methyltransferase activity of the MLL complex, leading to anti-proliferative and pro-differentiative effects in various cancer models.[4][8]

  • Dimethyl-F-OICR-9429-COOH: A close analog of OICR-9429.[9][10][11][12] It is described as a WDR5 ligand primarily utilized as a synthetic intermediate for the creation of Proteolysis Targeting Chimeras (PROTACs).[9][10][13] PROTACs are bifunctional molecules designed to recruit a target protein (in this case, WDR5) to an E3 ubiquitin ligase, leading to the target's degradation.

Quantitative Performance Comparison

The following tables summarize the binding affinity and potency of OICR-9429 and other notable WDR5 inhibitors. Data for Dimethyl-F-OICR-9429-COOH is not publicly available as it is primarily a synthetic intermediate; therefore, the data for its parent compound, OICR-9429, is presented as the key benchmark.

Table 1: Binding Affinity of WDR5 Ligands

CompoundBinding Affinity (KD)MethodReference
OICR-9429 93 ± 28 nMNot Specified[4][7]
24 nMBiacore (SPR)[6]
52 nMIsothermal Titration Calorimetry (ITC)[6][14]
51 nMBiacore (SPR)[14]
MM-401 ~1 nMNot Specified[15]
MR44397 69 nMSurface Plasmon Resonance (SPR)[16]
WDR5-0103 Not SpecifiedNot Specified[1]

Table 2: Potency and Cellular Activity of WDR5 Ligands

CompoundPotencyAssay TypeCell Line / SystemReference
OICR-9429 Kdisp = 64 ± 4 nMFluorescence Polarization (MLL WIN peptide displacement)Biochemical[4]
IC50 < 1 µMCellular Co-IP (WDR5-MLL1/RBBP5 disruption)HEK293[6][14]
IC50 = 67.74 µMCell ViabilityT24 (Bladder Cancer)[5]
IC50 = 70.41 µMCell ViabilityUM-UC-3 (Bladder Cancer)[5]
IC50 = 5 µMAnti-proliferationCEBPA-mutant AML[17]
MM-102 Not SpecifiedH3K4me3 Reduction, Anti-fibrosisHuman Peritoneal Mesothelial Cells (HPMCs)[18]

Signaling and Experimental Workflows

WDR5 Signaling Pathways

WDR5 acts as a critical node in several oncogenic pathways. Its inhibition by ligands like OICR-9429 can disrupt these processes. The two primary mechanisms are the disruption of the MLL complex and the interference with MYC-driven transcription.

WDR5_Signaling_Pathways cluster_0 WDR5-MLL Complex cluster_1 WDR5-MYC Interaction WDR5 WDR5 MLL MLL1/SET1 Complex WDR5->MLL Scaffolds Complex H3K4 Histone H3 MLL->H3K4 Methylates H3K4me3 H3K4me3 H3K4->H3K4me3 Gene_Activation Target Gene Activation (e.g., Hox genes) H3K4me3->Gene_Activation Leukemogenesis Leukemogenesis Gene_Activation->Leukemogenesis WDR5_MYC WDR5 MYC c-MYC / N-MYC Oncoprotein WDR5_MYC->MYC Binds & Recruits to Chromatin RP_Genes Ribosomal Protein (RP) Gene Promoters MYC->RP_Genes Drives Transcription Translation Protein Translation & Ribosome Biogenesis RP_Genes->Translation Proliferation Tumor Growth & Proliferation Translation->Proliferation OICR OICR-9429 (WIN Site Inhibitor) OICR->WDR5 Inhibits OICR->WDR5_MYC Inhibits

Caption: WDR5 coregulatory pathways and the inhibitory action of OICR-9429.

Experimental Workflow: Peptide Displacement Assay

Fluorescence Polarization (FP) is a common and robust biochemical assay used to quantify the ability of a compound to disrupt a protein-protein interaction, such as WDR5 and the MLL WIN peptide.

FP_Workflow cluster_results Interpreting Results start Start prepare_reagents Prepare Reagents: - WDR5 Protein - Fluorescently-labeled WIN Peptide - Test Compound (e.g., OICR-9429) start->prepare_reagents mix_no_inhibitor Control Well: Mix WDR5 + Labeled Peptide prepare_reagents->mix_no_inhibitor mix_with_inhibitor Test Well: Mix WDR5 + Labeled Peptide + Test Compound prepare_reagents->mix_with_inhibitor incubate Incubate to Reach Equilibrium mix_no_inhibitor->incubate mix_with_inhibitor->incubate measure_fp Measure Fluorescence Polarization incubate->measure_fp high_fp High Polarization: Peptide is bound to WDR5 (Slow Tumbling) measure_fp->high_fp If No Inhibition low_fp Low Polarization: Peptide is displaced & free (Fast Tumbling) measure_fp->low_fp If Inhibition end Determine Kdisp / IC50 high_fp->end low_fp->end

Caption: Workflow for a Fluorescence Polarization (FP) peptide displacement assay.

Detailed Experimental Protocols

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity (KD), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS).

  • Objective: To determine the KD of a ligand binding to WDR5.

  • Materials:

    • Purified WDR5 protein (typically in a buffer like HEPES with NaCl and a reducing agent).

    • Ligand (e.g., OICR-9429) dissolved in the same buffer.

    • Isothermal Titration Calorimeter.

  • Protocol:

    • Prepare the WDR5 protein solution at a known concentration (e.g., 10-20 µM) and place it in the sample cell of the calorimeter.

    • Prepare the ligand solution at a concentration 10-15 times that of the protein and load it into the injection syringe.

    • Set the experimental parameters, including temperature (e.g., 25°C), stirring speed, and injection volume/duration.

    • Perform an initial injection to establish a baseline, followed by a series of small, spaced injections (e.g., 20-30 injections of 1-2 µL each).

    • Record the heat change after each injection until the binding sites are saturated.

    • Analyze the resulting thermogram by integrating the heat change per injection and fitting the data to a suitable binding model (e.g., one-site binding) to calculate the KD.[19]

Fluorescence Polarization (FP) Peptide Displacement Assay

This assay measures the disruption of the WDR5-peptide interaction by a test compound.[15]

  • Objective: To determine the displacement constant (Kdisp) or IC50 of a compound for the WDR5-MLL interaction.

  • Materials:

    • Purified WDR5 protein.

    • A synthetic peptide corresponding to the WDR5-interacting (WIN) motif of MLL, labeled with a fluorophore (e.g., FITC).

    • Test compound (e.g., OICR-9429) in serial dilutions.

    • Assay buffer (e.g., PBS with 0.01% Triton X-100).

    • Microplate reader with FP capabilities.

  • Protocol:

    • In a microplate (e.g., 384-well), add the test compound at various concentrations.

    • Add a pre-mixed solution of WDR5 protein and the fluorescently labeled WIN peptide to each well. The concentrations should be optimized for a robust signal window.

    • Include controls: "no inhibition" (WDR5 + peptide + DMSO) and "minimum polarization" (peptide + DMSO only).

    • Incubate the plate at room temperature for a set period (e.g., 20-30 minutes) to allow the binding to reach equilibrium.

    • Measure the fluorescence polarization of each well using the microplate reader.

    • Plot the polarization values against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 or Kdisp.[15][17]

Cellular Target Engagement (NanoBRET™ Assay)

The NanoBRET™ assay is a proximity-based method to measure protein-protein interactions in living cells, providing evidence of target engagement by a compound.[20]

  • Objective: To confirm that a WDR5 inhibitor disrupts the WDR5-Histone H3 interaction in a cellular context.

  • Materials:

    • HEK293T or U2OS cells.

    • Expression vectors for WDR5 fused to NanoLuc® (the donor) and Histone H3.3 fused to HaloTag® (the acceptor).

    • HaloTag® NanoBRET™ 618 Ligand (the fluorescent acceptor).

    • Test compound (OICR-9429).

  • Protocol:

    • Co-transfect cells with the NanoLuc®-WDR5 and HaloTag®-Histone H3.3 plasmids at an optimized ratio.

    • Plate the transfected cells into a 96-well plate.

    • Add the HaloTag® ligand to the cells and incubate to allow labeling.

    • Treat the cells with serial dilutions of the test compound (OICR-9429) or vehicle (DMSO) and incubate for a specified time (e.g., 4 hours).

    • Add the NanoBRET™ substrate to all wells to generate the donor luminescence.

    • Immediately measure both the donor emission (e.g., at 460 nm) and the acceptor emission (e.g., at 618 nm).

    • Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission). A decrease in this ratio upon compound treatment indicates disruption of the protein-protein interaction.[20]

Conclusion

OICR-9429 is a highly potent and selective chemical probe for studying the function of WDR5. It effectively disrupts the crucial WDR5-MLL interaction by targeting the WIN site, demonstrating clear utility in biochemical and cellular assays. Its derivative, Dimethyl-F-OICR-9429-COOH, serves as a valuable chemical tool for the development of next-generation therapeutics like PROTACs, which aim to degrade WDR5 rather than simply inhibit it. The continued development and characterization of diverse WDR5 ligands, including WIN-site inhibitors, WBM-site inhibitors, and degraders, are critical for advancing our understanding of WDR5 biology and realizing its full therapeutic potential in treating cancer and other diseases.[2][21]

References

Validation

A Comparative Guide to Validating "Dimethyl-F-OICR-9429-COOH" Target Engagement in Cells

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of methods to validate the cellular target engagement of "Dimethyl-F-OICR-9429-COOH," a ligand for the WD40 rep...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of methods to validate the cellular target engagement of "Dimethyl-F-OICR-9429-COOH," a ligand for the WD40 repeat domain protein 5 (WDR5).[1] As "Dimethyl-F-OICR-9429-COOH" is closely related to the well-characterized WDR5 antagonist, OICR-9429, this guide will focus on the experimental validation of OICR-9429 as a proxy, and compare its performance with alternative approaches for targeting WDR5.

Introduction to OICR-9429 and its Target, WDR5

OICR-9429 is a potent and selective small-molecule antagonist of the interaction between WDR5 and Mixed-Lineage Leukemia (MLL) protein.[2][3][4] WDR5 is a crucial scaffolding protein within the MLL/SET1 histone methyltransferase complexes, which are responsible for the methylation of histone H3 at lysine (B10760008) 4 (H3K4), a key epigenetic mark for transcriptional activation. By binding to the "WIN" (WDR5-interaction) site on WDR5, OICR-9429 competitively inhibits the WDR5-MLL interaction, thereby disrupting the assembly and enzymatic activity of the MLL complex.[5] This disruption leads to a reduction in H3K4 methylation and subsequent changes in gene expression, making it a promising therapeutic strategy for various cancers, including acute myeloid leukemia (AML).[2][6]

Comparative Analysis of WDR5 Targeting Agents

Validating the target engagement of a compound is a critical step in drug discovery. This section compares OICR-9429 with other molecules designed to modulate WDR5 activity, including a negative control, a proteolysis-targeting chimera (PROTAC) degrader, and other small-molecule inhibitors.

Quantitative Data Summary

The following tables summarize the binding affinities and cellular potencies of various WDR5-targeting compounds.

Table 1: In Vitro Binding Affinities for WDR5

CompoundTypeAssayKd / Ki (nM)Reference
OICR-9429WIN site inhibitorBiacore24, 51[1]
ITC52, 93[1][2][3]
FP64 (Kdisp)[3][7]
OICR-0547Negative Control-No binding[8][9]
MS67PROTAC Degrader-63[10][11]
MM-102Peptidomimetic Inhibitor-< 1 (Ki)[12]
WDR5-0103Small Molecule Inhibitor-450[13][14][15]
C16Small Molecule InhibitorTR-FRET≤ 0.02 (Ki)[16]

Table 2: Cellular Potency and Activity of WDR5-Targeting Compounds

CompoundCell Line(s)AssayIC50 / DC50 / GI50Reference
OICR-9429Various leukemia cellsCell viability> 2.5 µM
T24, UM-UC-3 (Bladder cancer)Cell viability67.74 µM, 70.41 µM[17]
TCCSUP (Bladder cancer)Cell viability121.42 µM[17]
DU145, PC-3 (Prostate cancer)Cell viability~75 µM, ~100 µM
MLL-rearranged AML cellsDisruption of WDR5-MLL1/RbBP5 interaction< 1 µM[1]
OICR-0547VariousCell viabilityNo effect[6][8]
MS67MV4;11 (AML)WDR5 Degradation3.7 nM (DC50)[10][11]
MV4;11, EOL-1 (AML)Growth Inhibition15 nM, 38 nM (GI50)[5]
MM-102MLL-rearranged leukemia cellsMLL1 HMT activity0.32 µM
WDR5/MLL1 interaction2.4 nM[12][18][19][20]
C16GBM CSCsCell viability0.4 - 6.6 µM[16]

Experimental Protocols for Target Engagement Validation

This section provides detailed methodologies for key experiments to validate the cellular target engagement of WDR5 inhibitors.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct target engagement in a cellular context. It relies on the principle that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.

Protocol:

  • Cell Culture and Treatment:

    • Culture cells of interest (e.g., MV4;11 for AML) to ~80% confluency.

    • Treat cells with the desired concentration of OICR-9429 or a vehicle control (e.g., DMSO) for a specified time (e.g., 1-2 hours) at 37°C.

  • Heat Shock:

    • Aliquot the cell suspension into PCR tubes.

    • Heat the samples across a temperature gradient (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling to 4°C for 3 minutes.

  • Cell Lysis:

    • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature) or by adding a suitable lysis buffer.

  • Separation of Soluble and Aggregated Proteins:

    • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Protein Quantification and Analysis:

    • Carefully collect the supernatant containing the soluble proteins.

    • Determine the protein concentration of each sample.

    • Analyze the amount of soluble WDR5 in each sample by Western blotting using a WDR5-specific antibody.

  • Data Analysis:

    • Quantify the band intensities and plot the fraction of soluble WDR5 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of OICR-9429 indicates target engagement.

Co-Immunoprecipitation (Co-IP)

Co-IP is used to demonstrate that OICR-9429 disrupts the interaction between WDR5 and its binding partners, such as MLL, within the cell.

Protocol:

  • Cell Culture and Treatment:

    • Culture cells (e.g., HEK293T) and, if necessary, transfect with a tagged version of WDR5 (e.g., FLAG-WDR5).

    • Treat the cells with increasing concentrations of OICR-9429 or a vehicle control for a specified duration.

  • Cell Lysis:

    • Lyse the cells with a non-denaturing lysis buffer (e.g., containing 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, and protease inhibitors).

    • Incubate on ice and then centrifuge to pellet cell debris.

  • Immunoprecipitation:

    • Incubate the cleared cell lysate with an antibody against the tag (e.g., anti-FLAG antibody) or against endogenous WDR5 overnight at 4°C.

    • Add Protein A/G beads to capture the antibody-protein complexes.

  • Washing:

    • Wash the beads several times with lysis buffer to remove non-specific binding proteins.

  • Elution and Western Blotting:

    • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

    • Separate the proteins by SDS-PAGE and perform a Western blot using antibodies against WDR5, MLL, and other components of the MLL complex (e.g., RbBP5).

  • Data Analysis:

    • A dose-dependent decrease in the amount of MLL co-immunoprecipitated with WDR5 in the presence of OICR-9429 demonstrates the disruption of their interaction.

Biotinylated Compound Pull-Down Assay

This assay uses a biotinylated version of OICR-9429 to directly pull down its cellular targets and confirm WDR5 as the primary binding partner.

Protocol:

  • Preparation of Biotinylated OICR-9429:

    • Synthesize or obtain a biotinylated version of OICR-9429.

  • Cell Lysis:

    • Prepare a cell lysate from the cells of interest as described in the Co-IP protocol.

  • Pull-Down:

    • Incubate the cell lysate with the biotinylated OICR-9429 for several hours at 4°C.

    • For a competition control, pre-incubate a parallel lysate with an excess of non-biotinylated OICR-9429 before adding the biotinylated compound.

    • Add streptavidin-coated beads to the lysates and incubate to capture the biotinylated compound and its binding partners.

  • Washing:

    • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elution and Analysis:

    • Elute the bound proteins from the beads.

    • Identify the pulled-down proteins by Western blotting for WDR5 or by mass spectrometry for a more unbiased identification of binding partners.

  • Data Analysis:

    • Successful pull-down of WDR5 with the biotinylated compound, which is competed away by the non-biotinylated compound, confirms direct and specific target engagement.

Visualizing Pathways and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the key signaling pathway and experimental workflows.

WDR5-MLL Signaling Pathway

WDR5_MLL_Signaling cluster_complex MLL/SET1 Complex WDR5 WDR5 MLL MLL1 WDR5->MLL WIN site interaction RbBP5 RbBP5 WDR5->RbBP5 ASH2L ASH2L WDR5->ASH2L HistoneH3 Histone H3 MLL->HistoneH3 methylates H3K4me3 H3K4me3 HistoneH3->H3K4me3 Gene Target Gene (e.g., HOXA9) H3K4me3->Gene activates Transcription Transcription Activation Gene->Transcription OICR9429 OICR-9429 OICR9429->WDR5 inhibits interaction with MLL CETSA_Workflow start Start: Cultured Cells treatment Treat with OICR-9429 or Vehicle start->treatment heat_shock Apply Temperature Gradient treatment->heat_shock lysis Cell Lysis heat_shock->lysis centrifugation Centrifuge to Pellet Aggregated Proteins lysis->centrifugation supernatant Collect Soluble Fraction (Supernatant) centrifugation->supernatant western_blot Western Blot for WDR5 supernatant->western_blot analysis Analyze Thermal Shift western_blot->analysis end End: Target Engagement Confirmed analysis->end CoIP_Workflow start Start: Cultured Cells treatment Treat with OICR-9429 or Vehicle start->treatment lysis Lyse Cells with Non-denaturing Buffer treatment->lysis immunoprecipitation Immunoprecipitate WDR5 (or tagged WDR5) lysis->immunoprecipitation wash Wash Beads to Remove Non-specific Binders immunoprecipitation->wash elution Elute Protein Complexes wash->elution western_blot Western Blot for WDR5 & MLL elution->western_blot analysis Analyze Disruption of WDR5-MLL Interaction western_blot->analysis end End: Interaction Disruption Confirmed analysis->end PullDown_Workflow start Start: Cell Lysate incubation Incubate with Biotinylated OICR-9429 (+/- excess non-biotinylated competitor) start->incubation capture Capture with Streptavidin Beads incubation->capture wash Wash Beads to Remove Non-specific Binders capture->wash elution Elute Bound Proteins wash->elution analysis Analyze by Western Blot (for WDR5) or Mass Spectrometry elution->analysis end End: Direct Target Binding Confirmed analysis->end

References

Comparative

Selectivity Profile of Dimethyl-F-OICR-9429-COOH: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the selectivity of Dimethyl-F-OICR-9429-COOH, a ligand for the WD40 repeat-containing protein 5 (WDR5). This...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the selectivity of Dimethyl-F-OICR-9429-COOH, a ligand for the WD40 repeat-containing protein 5 (WDR5). This document clarifies the target of this compound and presents its selectivity profile in the context of other epigenetic modulators, offering supporting experimental data and methodologies.

Introduction: Targeting WDR5, Not a Bromodomain

It is critical to note that Dimethyl-F-OICR-9429-COOH is a ligand specifically designed for WDR5. WDR5 is a "histone reader" protein characterized by a WD40 repeat domain, which is structurally and functionally distinct from a bromodomain. The parent compound, OICR-9429, is a potent and highly selective antagonist of the WDR5-MLL interaction.[1] This guide will focus on the selectivity of OICR-9429 for WDR5 and provide a comparative context against a well-known bromodomain inhibitor to highlight the distinct target classes within the broader field of epigenetic modulation.

Selectivity Profile of OICR-9429

OICR-9429 has demonstrated high affinity for WDR5 and remarkable selectivity against a wide range of other protein targets. While detailed screening data against a full panel of bromodomains is not publicly available, existing reports emphasize its specificity.

Key Selectivity Data for OICR-9429:

OICR-9429 is highly selective for WDR5. It has shown no significant binding to or inhibition of 22 human methyltransferases, 9 other WD40 and histone reader domains, and a panel of over 250 human kinases, GPCRs, ion channels, and transporter drug targets.[1] The Structural Genomics Consortium (SGC) also reports over 100-fold selectivity over other chromatin "reader" domains and methyltransferases.[2]

Binding Affinity of OICR-9429 for WDR5:

Assay TypeBinding Constant (Kd) / Kdisp
Isothermal Titration Calorimetry (ITC)52 nM[2]
Biacore (Surface Plasmon Resonance)24 nM, 51 nM[3]
Fluorescence Polarization (FP)64 nM (Kdisp)[1][3]

Comparative Analysis: OICR-9429 vs. JQ1 (a BET Bromodomain Inhibitor)

To illustrate the distinct selectivity profiles of different classes of epigenetic inhibitors, we compare the WDR5 inhibitor OICR-9429 with JQ1, a well-characterized inhibitor of the Bromodomain and Extra-Terminal (BET) family of bromodomains.

Table 1: Target and Selectivity Comparison

FeatureOICR-9429JQ1
Primary Target Class WD40 Repeat Domain (WDR5)Bromodomain (BET Family)
Specific Primary Targets WDR5BRD2, BRD3, BRD4, BRDT[4]
Reported Selectivity Highly selective for WDR5 over other protein classes, including other histone readers.[1][2]Highly selective for BET family bromodomains over other bromodomain families.[5]

Table 2: Binding Affinities of JQ1 for BET Bromodomains

Target BromodomainBinding Constant (Kd)
BRD4 (BD1)~50 nM[5]
BRD4 (BD2)~90 nM[5]
BRD3 (BD1/BD2)Comparable to BRD4[5]
BRD2 (BD1)~3-fold weaker than BRD4[5]
BRDT (BD1)~3-fold weaker than BRD4[5]
CREBBPNo detectable binding[5]

Experimental Protocols

Detailed methodologies are crucial for interpreting and reproducing selectivity data. Below are representative protocols for assays commonly used to determine inhibitor selectivity.

Competitive Binding Assay (General Principle)

Competitive binding assays are used to determine the affinity of a test compound for a target protein by measuring its ability to displace a known, labeled ligand.

Protocol Outline:

  • Immobilization: A known ligand for the target protein is immobilized on a solid support (e.g., beads, plate surface).

  • Binding Reaction: The DNA-tagged target protein is incubated with the immobilized ligand in the presence of varying concentrations of the test compound.

  • Competition: The test compound competes with the immobilized ligand for binding to the target protein. A higher affinity test compound will result in less target protein binding to the solid support.

  • Quantification: The amount of target protein bound to the solid support is quantified. In methods like BROMOscan, this is achieved via qPCR of the DNA tag.[6][7][8]

  • Data Analysis: The data is used to calculate the dissociation constant (Kd) or IC50 of the test compound.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

AlphaScreen is a bead-based assay used to study biomolecular interactions in a microplate format.[9]

Protocol Outline:

  • Reagent Preparation: Two bead types are used: Donor beads and Acceptor beads. One binding partner is conjugated to the Donor beads, and the other is conjugated to the Acceptor beads.

  • Binding and Competition: In the absence of a competitor, the binding partners bring the Donor and Acceptor beads into close proximity. When a test inhibitor is introduced, it disrupts this interaction, causing the beads to separate.

  • Signal Generation: Upon excitation at 680 nm, the Donor bead generates singlet oxygen. If an Acceptor bead is within ~200 nm, the singlet oxygen triggers a chemiluminescent signal in the Acceptor bead, which is detected at 520-620 nm.

  • Signal Detection: The strength of the signal is proportional to the number of interacting molecular pairs. A decrease in signal indicates inhibition of the interaction.[5][9]

  • Data Analysis: IC50 values are determined by plotting the signal intensity against the concentration of the test compound.

Visualizations

WDR5 Signaling Pathway

WDR5_Signaling_Pathway cluster_nucleus Nucleus MLL_complex MLL/SET1 Complex Histone_H3 Histone H3 MLL_complex->Histone_H3 methylates WDR5 WDR5 WDR5->MLL_complex scaffolds MLL1 MLL1 MLL1->MLL_complex RbBP5 RbBP5 RbBP5->MLL_complex ASH2L ASH2L ASH2L->MLL_complex H3K4me3 H3K4me3 Histone_H3->H3K4me3 becomes Gene_Transcription Gene Transcription H3K4me3->Gene_Transcription activates OICR_9429 OICR-9429 OICR_9429->WDR5 inhibits interaction with MLL1

Caption: WDR5 as a core component of the MLL/SET1 complex.

Experimental Workflow for Selectivity Profiling

Selectivity_Profiling_Workflow start Start: Test Compound assay_prep Prepare Assay Plates (Target Proteins + Labeled Probe) start->assay_prep dispense Dispense Test Compound (Serial Dilution) assay_prep->dispense incubation Incubate to Reach Equilibrium dispense->incubation readout Measure Signal (e.g., Fluorescence, Luminescence, qPCR) incubation->readout data_analysis Data Analysis (Calculate IC50 / Kd) readout->data_analysis selectivity Determine Selectivity Profile (Compare affinities across targets) data_analysis->selectivity end End: Selectivity Profile selectivity->end

Caption: A generalized workflow for inhibitor selectivity profiling.

References

Validation

Reproducibility of Experiments Using "Dimethyl-F-OICR-9429-COOH": A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of "Dimethyl-F-OICR-9429-COOH" and other small molecule inhibitors of the WD40 repeat domain protein 5 (WDR5). Du...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of "Dimethyl-F-OICR-9429-COOH" and other small molecule inhibitors of the WD40 repeat domain protein 5 (WDR5). Due to the limited publicly available experimental data on "Dimethyl-F-OICR-9429-COOH", this document focuses on a detailed comparison of its well-characterized parent compound, OICR-9429, with other known WDR5 inhibitors. The reproducibility of experiments with any compound is contingent on detailed and standardized protocols. To this end, this guide provides comprehensive methodologies for key assays used in the characterization of WDR5 inhibitors.

Introduction to Dimethyl-F-OICR-9429-COOH

"Dimethyl-F-OICR-9429-COOH" is a ligand for WDR5, a crucial protein involved in the assembly and function of multiple protein complexes, most notably the Mixed-Lineage Leukemia (MLL) histone methyltransferase complex. It is described as an intermediate in the synthesis of Proteolysis Targeting Chimeras (PROTACs), as cited in patent WO2019246570A1.[1] Publicly available, peer-reviewed experimental data on the biological activity and experimental reproducibility of "Dimethyl-F-OICR-9429-COOH" is scarce. Therefore, this guide will leverage data from its closely related and extensively studied precursor, OICR-9429, as a benchmark for comparison against other WDR5 inhibitors.

Comparative Analysis of WDR5 Inhibitors

The following table summarizes the quantitative data for OICR-9429 and two other well-characterized WDR5 inhibitors, WDR5-0103 and MM-401. This data is essential for researchers designing experiments and assessing the potential of these compounds.

CompoundTarget(s)Binding Affinity (Kd)IC50 (In Vitro Assay)Cell-Based Assay PerformanceReference(s)
OICR-9429 WDR5-MLL Interaction93 ± 28 nM (Unspecified method)[2], 24 nM (Biacore)[3][4], 52 nM (ITC)[3][4]64 ± 4 nM (Peptide displacement)[2]Reduces viability of acute myeloid leukemia cells (5 µM)[2]; Suppresses proliferation in bladder cancer cells (IC50: 67.74 µM in T24 cells)[5][2][3][4][5]
WDR5-0103 WDR5-MLL Interaction450 nM (ITC)[1]39 ± 10 µM (MLL trimeric complex at 0.125 µM)[1]Sensitizes multidrug-resistant cancer cells to cytotoxic drugs.[6][1][6]
MM-401 MLL1-WDR5 Interaction< 1 nM (Ki)[7]0.9 nM (WDR5-MLL1 interaction)[3][7], 0.32 µM (MLL1 activity)[3][7]Induces G1/S arrest and apoptosis in MLL-rearranged leukemia cells (10-40 µM).[7][3][7]

Experimental Protocols

To ensure the reproducibility of experiments involving WDR5 inhibitors, it is critical to follow standardized protocols. Below are detailed methodologies for two key assays used to characterize the binding and inhibitory activity of these compounds.

Fluorescence Polarization (FP) Assay for WDR5-Ligand Binding

This assay quantitatively measures the binding of a small molecule inhibitor to WDR5 by monitoring the displacement of a fluorescently labeled peptide derived from MLL.

Materials:

  • Purified WDR5 protein

  • Fluorescently labeled MLL-derived peptide (e.g., FITC-MLL)

  • Assay buffer (e.g., 20 mM Tris pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)

  • Test compounds (e.g., OICR-9429) dissolved in DMSO

  • 384-well, low-volume, black microplates

  • Microplate reader with fluorescence polarization capabilities

Protocol:

  • Reagent Preparation:

    • Prepare a 2X solution of WDR5 protein and FITC-MLL peptide in assay buffer. The final concentration of WDR5 should be at its Kd for the peptide, and the peptide concentration should be low (e.g., 1-5 nM) to ensure a good assay window.

    • Prepare serial dilutions of the test compound in DMSO, and then dilute into assay buffer to create a 2X final concentration series.

  • Assay Procedure:

    • Add 10 µL of the 2X test compound dilutions to the wells of the 384-well plate.

    • Add 10 µL of the 2X WDR5/FITC-MLL peptide solution to each well.

    • For controls, add 10 µL of assay buffer with DMSO (for no inhibition) and 10 µL of a saturating concentration of a known unlabeled peptide (for maximal displacement).

  • Incubation and Measurement:

    • Incubate the plate at room temperature for 1-2 hours, protected from light, to allow the binding to reach equilibrium.

    • Measure the fluorescence polarization on a plate reader using appropriate excitation and emission wavelengths for the fluorophore (e.g., 485 nm excitation and 535 nm emission for FITC).

  • Data Analysis:

    • The data is typically plotted as fluorescence polarization (in mP) versus the logarithm of the inhibitor concentration.

    • The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

ITC directly measures the heat change upon binding of a ligand to a protein, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[8]

Materials:

  • Purified WDR5 protein

  • Test compound (e.g., OICR-9429)

  • Dialysis buffer (e.g., 20 mM Tris pH 7.5, 150 mM NaCl, 1 mM TCEP)

  • Isothermal Titration Calorimeter

Protocol:

  • Sample Preparation:

    • Dialyze the purified WDR5 protein extensively against the ITC buffer.

    • Dissolve the test compound in the final dialysis buffer. It is crucial that the buffer for the protein and the ligand are identical to minimize heats of dilution.[8]

    • Degas both the protein and ligand solutions immediately before the experiment.

  • ITC Experiment Setup:

    • A typical starting concentration for the protein in the sample cell is 10-50 µM, and the ligand in the syringe is 10-20 fold higher.[8]

    • Load the WDR5 solution into the sample cell and the test compound solution into the injection syringe.

    • Set the experimental parameters, including the cell temperature (e.g., 25°C), stirring speed, and injection volume and spacing.

  • Titration and Measurement:

    • Perform an initial small injection (e.g., 0.5 µL) to remove any air from the syringe tip, followed by a series of injections (e.g., 20-30 injections of 1-2 µL each).

    • The heat change after each injection is measured and recorded.

  • Data Analysis:

    • The raw data (heat flow versus time) is integrated to obtain the heat change per injection.

    • The resulting binding isotherm (kcal/mol versus molar ratio) is fitted to a suitable binding model (e.g., one-site binding model) to determine the Kd, n, and ΔH.

Visualizing Key Pathways and Workflows

To further aid in the understanding of the experimental context, the following diagrams, generated using Graphviz, illustrate the WDR5 signaling pathway and a general workflow for inhibitor screening.

WDR5_Signaling_Pathway WDR5 in the MLL Complex and Inhibition Mechanism cluster_MLL_Complex MLL Complex cluster_Histone_Modification Histone Modification MLL1 MLL1 WDR5 WDR5 MLL1->WDR5 ASH2L ASH2L WDR5->ASH2L RBBP5 RBBP5 WDR5->RBBP5 DPY30 DPY30 ASH2L->DPY30 HistoneH3 Histone H3 H3K4me3 H3K4me3 HistoneH3->H3K4me3 Methylation Gene_Activation Gene Activation H3K4me3->Gene_Activation Leads to MLL_Complex MLL Complex MLL_Complex->HistoneH3 Catalyzes Inhibitor OICR-9429 / Dimethyl-F-OICR-9429-COOH Inhibitor->WDR5 Binds to WIN site

Caption: WDR5-MLL complex and the mechanism of inhibition.

Inhibitor_Screening_Workflow General Workflow for Screening WDR5 Inhibitors start Start: Compound Library primary_screen Primary Screen (e.g., High-Throughput FP Assay) start->primary_screen hit_validation Hit Validation (Dose-Response FP) primary_screen->hit_validation Identified Hits secondary_assay Secondary Assay (e.g., ITC for Thermodynamics) hit_validation->secondary_assay Confirmed Hits cell_based_assay Cell-Based Assays (Viability, Target Engagement) secondary_assay->cell_based_assay Characterized Hits lead_optimization Lead Optimization cell_based_assay->lead_optimization Active Compounds in_vivo In Vivo Studies lead_optimization->in_vivo end End: Clinical Candidate in_vivo->end

References

Comparative

A Comparative Guide to Dimethyl-F-OICR-9429-COOH and its Negative Control in WDR5-Targeted Experiments

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the active WDR5 antagonist, OICR-9429, and its experimentally validated negative control, offering crucia...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the active WDR5 antagonist, OICR-9429, and its experimentally validated negative control, offering crucial data for robust experimental design and interpretation.

Dimethyl-F-OICR-9429-COOH serves as a crucial chemical tool for researchers investigating the biological roles of WD40 repeat-containing protein 5 (WDR5). It is a ligand for WDR5, a key component of multiple protein complexes, most notably the MLL/SET1 histone methyltransferase complexes responsible for histone H3 lysine (B10760008) 4 (H3K4) methylation. The active compound derived from this ligand is OICR-9429, a potent antagonist of the WDR5-MLL interaction.[1][2][3][4][5] To ensure rigorous and reliable experimental outcomes, a structurally similar but biologically inactive compound, OICR-0547, has been developed and validated as a negative control.[1][2][3] This guide presents a detailed comparison of these two compounds, supported by experimental data and protocols.

Mechanism of Action: A Tale of Two Compounds

OICR-9429 functions by binding with high affinity to a pocket on WDR5 that is essential for its interaction with the Mixed Lineage Leukemia (MLL) protein.[1][3][4] This disruption of the WDR5-MLL interaction inhibits the trimethylation of histone H3 at lysine 4 (H3K4me3), a critical epigenetic mark for active gene transcription.[1][6] In contrast, the negative control compound, OICR-0547, is designed to be structurally analogous to OICR-9429 but lacks the ability to bind to WDR5 and therefore does not disrupt the WDR5-MLL interaction or affect H3K4 methylation.[1][2][3]

cluster_0 OICR-9429 (Active Compound) cluster_1 OICR-0547 (Negative Control) OICR9429 OICR-9429 WDR5 WDR5 OICR9429->WDR5 Binds to MLL MLL WDR5->MLL Interaction Disrupted H3K4me3 H3K4me3 MLL->H3K4me3 Inhibition of Methylation Gene_Activation Gene Activation H3K4me3->Gene_Activation Reduced OICR0547 OICR-0547 WDR5_neg WDR5 OICR0547->WDR5_neg No Binding MLL_neg MLL WDR5_neg->MLL_neg Interaction Intact H3K4me3_neg H3K4me3 MLL_neg->H3K4me3_neg Normal Methylation Gene_Activation_neg Gene Activation H3K4me3_neg->Gene_Activation_neg Normal

Figure 1. Mechanism of action comparison.

Comparative Performance Data

The following tables summarize the key quantitative data comparing the in vitro and cellular activities of OICR-9429 and its negative control, OICR-0547.

Table 1: In Vitro Binding Affinity and Interaction Disruption
CompoundTargetAssay TypeBinding Affinity (Kd)WDR5-MLL Interaction (IC50)Reference
OICR-9429 WDR5Isothermal Titration Calorimetry (ITC)93 ± 28 nM< 1 µM[3][4]
OICR-0547 WDR5Not ApplicableNo BindingNo Disruption[1][3]
Table 2: Cellular Activity in Leukemia Cell Lines
CompoundCell LineAssay TypeEffect on Cell ViabilityIC50Reference
OICR-9429 Cebpap30/p30 AML cellsCell ViabilitySelective toxicity~15 µM[3]
OICR-0547 Cebpap30/p30 AML cellsCell ViabilityNo effect at relevant concentrations> 100 µM[1][3]
OICR-9429 K562Cell ViabilityNon-selective toxicity at high doses> 50 µM[1]
OICR-0547 K562Cell ViabilityNon-selective toxicity at high doses> 50 µM[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of these findings.

WDR5-MLL Interaction Assay (Fluorescence Polarization)

This assay is designed to quantify the ability of a compound to disrupt the interaction between WDR5 and a peptide derived from MLL.

Protocol:

  • Recombinant human WDR5 protein is incubated with a fluorescein-labeled MLL peptide.

  • A baseline fluorescence polarization reading is taken.

  • Serial dilutions of the test compound (OICR-9429 or OICR-0547) are added to the mixture.

  • The reaction is incubated at room temperature for 1 hour.

  • Fluorescence polarization is measured. A decrease in polarization indicates displacement of the fluorescent peptide from WDR5.

  • IC50 values are calculated from the dose-response curves.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the metabolic activity of cells as an indicator of cell viability.

Protocol:

  • Cells (e.g., Cebpap30/p30 AML cells) are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a range of concentrations of OICR-9429, OICR-0547, or a vehicle control (e.g., DMSO).

  • After a specified incubation period (e.g., 72 hours), MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

  • The plates are incubated for 4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

  • A solubilization solution is added to dissolve the formazan crystals.

  • The absorbance is measured at a wavelength of 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the vehicle-treated control, and IC50 values are determined.

Chromatin Immunoprecipitation (ChIP)

ChIP is used to determine the occupancy of specific proteins, such as MLL, at particular genomic regions and the effect of inhibitors on this process.

cluster_workflow Chromatin Immunoprecipitation (ChIP) Workflow A Cross-link proteins to DNA (Formaldehyde) B Lyse cells and shear chromatin (Sonication) A->B C Immunoprecipitate protein of interest (e.g., MLL antibody) B->C D Wash and reverse cross-links C->D E Purify DNA D->E F Analyze DNA by qPCR or sequencing E->F

Figure 2. Chromatin Immunoprecipitation Workflow.

Protocol:

  • Cells are treated with OICR-9429, OICR-0547, or a vehicle control.

  • Proteins are cross-linked to DNA using formaldehyde.

  • Cells are lysed, and the chromatin is sheared into smaller fragments by sonication.

  • An antibody specific to the protein of interest (e.g., MLL or H3K4me3) is used to immunoprecipitate the protein-DNA complexes.

  • The immune complexes are washed to remove non-specific binding.

  • The cross-links are reversed, and the DNA is purified.

  • The amount of specific DNA sequences associated with the protein of interest is quantified using quantitative PCR (qPCR) or high-throughput sequencing. A reduction in the signal for a specific gene promoter in OICR-9429-treated cells compared to the negative control would indicate target engagement and downstream effects.

Conclusion

References

Validation

Benchmarking Dimethyl-F-OICR-9429-COOH-Based PROTACs Against Known WDR5 Degraders: A Comparative Guide

For Immediate Release This guide provides a comparative analysis of a hypothetical PROTAC degrader utilizing "Dimethyl-F-OICR-9429-COOH" as the WDR5-binding ligand against established WDR5 degraders. The objective is to...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This guide provides a comparative analysis of a hypothetical PROTAC degrader utilizing "Dimethyl-F-OICR-9429-COOH" as the WDR5-binding ligand against established WDR5 degraders. The objective is to offer researchers, scientists, and drug development professionals a clear, data-driven benchmark of performance based on publicly available information for existing degraders.

Introduction to WDR5 Degradation

WD40-repeat domain 5 (WDR5) is a critical scaffolding protein involved in the regulation of gene expression through its interaction with histone methyltransferases, such as the MLL complex, and oncogenic transcription factors like c-MYC.[1][2] The development of small-molecule degraders, particularly proteolysis-targeting chimeras (PROTACs), that induce the targeted degradation of WDR5 represents a promising therapeutic strategy for various cancers, including acute myeloid leukemia (AML).[1][3] These bifunctional molecules recruit an E3 ubiquitin ligase to the target protein, leading to its ubiquitination and subsequent degradation by the proteasome.

"Dimethyl-F-OICR-9429-COOH" has been identified as a ligand for WDR5, designed for the synthesis of PROTACs.[4][5] It is derived from OICR-9429, a potent and selective inhibitor of the WDR5-MLL interaction.[6][7][8] This guide will refer to a hypothetical PROTAC derived from this ligand as PROTAC-D . The performance of PROTAC-D is benchmarked against the well-characterized WDR5 degraders, MS67 and MS33, which also utilize an OICR-9429-based warhead and recruit the VHL E3 ligase.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for the WDR5 degraders discussed. As "Dimethyl-F-OICR-9429-COOH" is a ligand, data for a hypothetical PROTAC-D is not available; this table serves as a baseline for comparison upon synthesis and testing of such a molecule.

CompoundWDR5 Binding MoietyE3 Ligase LigandWDR5 Binding Affinity (Kd)Degradation Potency (DC50) in MV4;11 cellsMaximum Degradation (Dmax) in MV4;11 cells
PROTAC-D (Hypothetical) Dimethyl-F-OICR-9429-COOHNot ApplicableNot AvailableNot AvailableNot Available
MS67 OICR-9429 derivativeVHL-163 nM[9][10]3.7 ± 1.4 nM[1][10]94 ± 1%[1]
MS33 OICR-9429 derivativeVHL-1Not explicitly stated, but derived from OICR-9429 (Ki = 64 nM)[1]260 ± 56 nM[1]71 ± 5%[1]
OICR-9429 (Inhibitor) Not ApplicableNot Applicable93 ± 28 nM[6]Does not induce degradation[1]Not Applicable

Mechanism of Action: WDR5 Degradation Pathway

The primary mechanism of action for WDR5 PROTACs involves the formation of a ternary complex between the PROTAC, the WDR5 target protein, and an E3 ubiquitin ligase. This proximity induces the transfer of ubiquitin from the E3 ligase to WDR5, marking it for degradation by the 26S proteasome. The PROTAC is then released to engage in another degradation cycle.

WDR5_Degradation_Pathway cluster_0 PROTAC-mediated Degradation WDR5 WDR5 Ternary WDR5-PROTAC-E3 Ternary Complex WDR5->Ternary + PROTAC + E3 PROTAC PROTAC (e.g., MS67) PROTAC->Ternary E3 E3 Ligase (e.g., VHL) E3->Ternary Ternary->PROTAC Release Ternary->E3 Release Ub_WDR5 Ubiquitinated WDR5 Ternary->Ub_WDR5 + Ubiquitin Ub Ubiquitin Proteasome 26S Proteasome Ub_WDR5->Proteasome Recruitment Degraded Degraded WDR5 Peptides Proteasome->Degraded Degradation

Caption: General signaling pathway for PROTAC-mediated WDR5 degradation.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of WDR5 degraders.

Western Blot for WDR5 Degradation
  • Objective: To determine the concentration-dependent degradation of WDR5 in cells treated with a degrader.

  • Cell Culture: MV4;11 cells are seeded in 6-well plates at a density of 1x10^6 cells/mL and allowed to acclimate.

  • Compound Treatment: Cells are treated with varying concentrations of the WDR5 degrader (e.g., 0.1 nM to 10 µM) or DMSO as a vehicle control for 18-24 hours.

  • Cell Lysis: After treatment, cells are harvested, washed with PBS, and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Protein concentration in the lysates is determined using a BCA assay.

  • SDS-PAGE and Transfer: Equal amounts of protein (e.g., 20-30 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Immunoblotting: The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. The membrane is then incubated with a primary antibody against WDR5 overnight at 4°C, followed by incubation with an HRP-conjugated secondary antibody for 1 hour at room temperature. A loading control antibody (e.g., GAPDH, Tubulin) is also used.

  • Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and imaged. Band intensities are quantified using software like ImageJ. The percentage of WDR5 degradation is calculated relative to the vehicle control, and DC50 and Dmax values are determined by fitting the data to a dose-response curve.

Isothermal Titration Calorimetry (ITC) for Binding Affinity
  • Objective: To measure the binding affinity (Kd) of the degrader to purified WDR5 protein.

  • Protein and Compound Preparation: Recombinant human WDR5 protein is purified and dialyzed into the ITC buffer. The degrader compound is dissolved in the same buffer.

  • ITC Measurement: The sample cell of the ITC instrument is filled with the WDR5 protein solution (e.g., 10-20 µM), and the injection syringe is filled with the degrader solution (e.g., 100-200 µM). A series of small injections of the degrader into the protein solution are performed at a constant temperature (e.g., 25°C).

  • Data Analysis: The heat changes associated with each injection are measured and integrated. The resulting binding isotherm is fitted to a suitable binding model (e.g., one-site binding) to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Experimental Workflow for Benchmarking

A logical workflow is crucial for the systematic evaluation and comparison of novel WDR5 degraders.

Benchmarking_Workflow cluster_1 WDR5 Degrader Benchmarking Workflow Start Synthesize PROTAC-D using Dimethyl-F-OICR-9429-COOH Biochem Biochemical Assays (e.g., ITC, SPR) Start->Biochem Determine Binding Affinity (Kd) Cellular Cellular Degradation Assays (Western Blot, HiBiT) Biochem->Cellular Confirm Target Engagement Selectivity Selectivity Profiling (Proteomics) Cellular->Selectivity Assess Off-Target Effects Functional Functional Assays (Cell Viability, Gene Expression) Cellular->Functional Evaluate Biological Consequences Data Data Comparison and Benchmarking Selectivity->Data InVivo In Vivo Efficacy Studies (Xenograft Models) Functional->InVivo Test In Vivo Potential InVivo->Data Data->Start Iterative Optimization

Caption: A typical experimental workflow for benchmarking novel WDR5 degraders.

Conclusion

The existing data on WDR5 degraders like MS67 and MS33 provide a strong benchmark for the development of new therapeutic agents.[1] MS67, in particular, demonstrates potent and efficient degradation of WDR5 at low nanomolar concentrations.[1][9][10] For a novel degrader based on "Dimethyl-F-OICR-9429-COOH" to be considered a significant advancement, it would need to exhibit comparable or superior potency, selectivity, and in vivo efficacy. The experimental protocols and workflow outlined in this guide provide a robust framework for such a comparative evaluation. Future studies should focus on the synthesis and comprehensive characterization of PROTACs derived from "Dimethyl-F-OICR-9429-COOH" to fully assess their therapeutic potential.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Dimethyl-F-OICR-9429-COOH: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This document provides a comp...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This document provides a comprehensive guide to the safe disposal of Dimethyl-F-OICR-9429-COOH (CAS No. 2407458-49-3), a ligand for the WD40 repeat domain protein 5 (WDR5).[1][2] Adherence to these procedures is essential to mitigate risks to personnel and the environment.

Hazard Identification and Classification

Dimethyl-F-OICR-9429-COOH is classified as an acutely toxic substance. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it presents the following hazards[3]:

  • Acute Toxicity, Oral (Category 3) : Toxic if swallowed.

  • Acute Toxicity, Dermal (Category 3) : Toxic in contact with skin.

  • Acute Toxicity, Inhalation (Category 3) : Toxic if inhaled.

These classifications underscore the need for stringent safety protocols during handling and disposal.

Personal Protective Equipment (PPE)

Before handling Dimethyl-F-OICR-9429-COOH, all personnel must be equipped with the appropriate PPE. This includes, but is not limited to[3]:

PPE CategorySpecification
Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves
Body Protection Impervious clothing
Respiratory Protection Suitable respirator

Disposal Procedures

The primary directive for the disposal of Dimethyl-F-OICR-9429-COOH is to act in accordance with local, state, and federal regulations.[3] The following steps provide a general framework for its safe disposal:

Step 1: Waste Collection

  • All waste containing Dimethyl-F-OICR-9429-COOH, including unused product, contaminated consumables (e.g., pipette tips, vials), and cleaning materials, must be collected in a designated, properly labeled, and sealed waste container.

  • The container should be stored in a well-ventilated, locked-up area.[3]

Step 2: Spill Management

  • In the event of a spill, evacuate personnel to a safe area.[3]

  • Ensure adequate ventilation.

  • Absorb liquid spills with an inert, finely-powdered material such as diatomite or universal binders.

  • Collect the contaminated absorbent material into the designated waste container.

  • Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[3]

Step 3: Final Disposal

  • The sealed waste container holding Dimethyl-F-OICR-9429-COOH must be disposed of through a licensed hazardous waste disposal company.

  • Do not dispose of this chemical down the drain or into water courses.[3]

Emergency Procedures

In case of accidental exposure, immediate action is crucial[3]:

Exposure RouteImmediate Action
Inhalation Relocate the individual to fresh air. If breathing is difficult, administer CPR. Seek immediate medical attention.
Skin Contact Remove all contaminated clothing. Rinse the skin thoroughly with large amounts of water. Seek medical attention.
Eye Contact Immediately flush the eyes with large amounts of water, separating the eyelids. Seek immediate medical attention.
Ingestion Wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Dimethyl-F-OICR-9429-COOH.

cluster_prep Preparation cluster_collection Waste Collection cluster_storage Interim Storage cluster_disposal Final Disposal start Start: Handling Dimethyl-F-OICR-9429-COOH ppe Wear Appropriate PPE start->ppe waste_container Prepare Labeled Hazardous Waste Container ppe->waste_container collect_waste Collect All Contaminated Materials waste_container->collect_waste seal_container Securely Seal Waste Container collect_waste->seal_container store_safe Store in a Ventilated and Locked Location seal_container->store_safe contact_vendor Contact Licensed Hazardous Waste Vendor store_safe->contact_vendor transfer_waste Arrange for Waste Pickup and Disposal contact_vendor->transfer_waste end End: Disposal Complete transfer_waste->end

Caption: Disposal workflow for Dimethyl-F-OICR-9429-COOH.

References

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